Fluorescent Brightener 85

• CAS: 12224-06-5

Core Science & Biosynthesis

Fluorescent Brightener 85 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Fluorescent Brightener 85 (FBA 85), a prominent member of the stilbene (B7821643) class of optical brightening agents.

Chemical Identity and Structure

Fluorescent Brightener 85 is a complex organic molecule renowned for its ability to absorb ultraviolet light and re-emit it as visible blue light, thereby imparting a brighter, whiter appearance to various materials.[1][2] Its chemical identity is well-established, and its structure is characterized by a central stilbene backbone functionalized with triazine and aniline (B41778) moieties.

Chemical Structure:

The chemical structure of Fluorescent Brightener 85 is that of a disodium (B8443419) salt of 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulfonate.[2][3]

Molecular Formula: C₃₆H₃₄N₁₂Na₂O₈S₂[2][3]

Molecular Weight: 872.84 g/mol [3]

CAS Number: 12224-06-5[2][3]

IUPAC Name: disodium;5-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate

Synonyms: Optical Brightener VBL, C.I. Fluorescent Brightener 85, Disodium 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate[2][3]

Physicochemical and Spectroscopic Properties

Fluorescent Brightener 85 exhibits properties that are fundamental to its function as an optical brightener. It is typically supplied as a light yellow powder and is soluble in water.[4]

Spectroscopic Properties

The key to FBA 85's efficacy lies in its absorption and emission characteristics. As a stilbene-based brightener, it absorbs light in the near-ultraviolet region of the electromagnetic spectrum and re-emits it in the blue region of the visible spectrum. This fluorescence counteracts the natural yellow cast of many materials, resulting in a visually whiter appearance.

Property	Value
Absorption Maximum (λmax)	348-352 nm (Typical for triazine-stilbene derivatives)[3]
Emission Maximum (λem)	~420-470 nm (Typical for stilbene-based brighteners)
Quantum Yield (Φ)	0.82-0.91 (Typical for 4,4'-diaminostilbene-2,2'-disulfonic acid derivatives)[3]

Photostability

A critical property for a fluorescent brightener is its stability upon exposure to light. Stilbene-based brighteners, including FBA 85, can undergo photo-isomerization from the fluorescent trans-isomer to the non-fluorescent cis-isomer upon prolonged UV exposure, which can lead to a reduction in brightening efficiency. They can also be susceptible to photodegradation.

Synthesis and Mechanism of Action

Synthesis Pathway

The synthesis of Fluorescent Brightener 85 is a multi-step process that typically begins with the reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with cyanuric chloride. This is followed by sequential nucleophilic substitution reactions with aniline and then 2-aminoethanol.

Caption: Synthesis of Fluorescent Brightener 85.

Mechanism of Action

The whitening effect of Fluorescent Brightener 85 is a photophysical process. The molecule absorbs high-energy photons in the UV-A range of the electromagnetic spectrum, causing an electronic transition to an excited singlet state. The molecule then undergoes rapid vibrational relaxation to the lowest vibrational level of the excited state before returning to the ground state via the emission of a lower-energy photon, which corresponds to blue light in the visible spectrum.

Caption: Mechanism of Fluorescence for FBA 85.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Analysis

The quantification and identification of Fluorescent Brightener 85 in various matrices can be achieved using reverse-phase HPLC coupled with a fluorescence or diode array detector.

Methodology:

• Sample Preparation:

  • For solid samples (e.g., textiles, paper), extract a known weight of the material with a suitable solvent mixture, such as 30% N,N-dimethylformamide in water, using ultrasonication.

  • Filter the extract through a 0.45 µm syringe filter prior to injection.

  • For liquid samples (e.g., detergents), dilute an aliquot with the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 or Phenyl-Hexyl column is typically used (e.g., 4.6 x 150 mm, 4 µm).

  • Mobile Phase: A gradient elution is often employed using a mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-20 µL.

• Detection:

  • Fluorescence Detector: Excitation wavelength set near the absorption maximum (e.g., 350 nm) and emission wavelength monitored at the fluorescence maximum (e.g., 430 nm).

  • Diode Array Detector (DAD): Allows for the acquisition of the full UV-Vis spectrum for peak identification.

• Quantification:

  • Prepare a calibration curve using certified reference standards of Fluorescent Brightener 85 at known concentrations.

  • Quantify the amount of FBA 85 in the sample by comparing its peak area to the calibration curve.

Measurement of Whitening Effect on Textiles

The efficacy of Fluorescent Brightener 85 on a substrate like cotton is quantified by measuring the change in whiteness. This is typically done using a spectrophotometer and calculating the CIE Whiteness Index.

Methodology:

• Substrate Preparation:

  • Treat a standard textile substrate (e.g., desized, scoured, and bleached cotton fabric) with a known concentration of Fluorescent Brightener 85 in an aqueous solution. The application can be done via an exhaustion or padding method.

  • Ensure even application and proper drying of the treated fabric.

• Instrumentation:

  • A calibrated spectrophotometer with a D65 standard illuminant source is required. The instrument should be capable of measuring reflectance in both the UV-included and UV-excluded modes.

• Measurement Procedure:

  • Calibrate the spectrophotometer according to the manufacturer's instructions.

  • Measure the spectral reflectance of the treated and untreated (control) fabric samples.

  • The measurements should be taken at multiple locations on each sample to ensure an average and representative reading.

• Data Analysis:

  • Using the spectral reflectance data, calculate the tristimulus values (X, Y, Z).

  • Calculate the CIE Whiteness Index (WIC) using the following formula for the D65 illuminant and 10° observer:

    • WIC = Y + 800(xn - x) + 1700(yn - y)

    • Where Y, x, and y are the tristimulus value and chromaticity coordinates of the sample, and xn and yn are the chromaticity coordinates of the perfect diffuser.

Applications

Fluorescent Brightener 85 is widely used across several industries due to its effectiveness and versatility.

• Textile Industry: It is applied to natural and synthetic fibers, particularly cotton, to enhance their whiteness and brightness.

• Detergent Industry: FBA 85 is a common additive in laundry detergents to counteract the yellowing of fabrics over time and maintain their white appearance.[2]

• Paper Industry: It is used in the manufacturing of high-quality paper to improve its brightness and whiteness.

• Plastics and Polymers: FBA 85 can be incorporated into various plastics to improve their optical properties.

• Cosmetics: In some cosmetic formulations, it is used as a color-correcting or whitening additive.[5]

Environmental and Safety Considerations

While generally considered to have low toxicity, the environmental fate of Fluorescent Brightener 85 is a subject of ongoing research. Due to its widespread use, it can be released into aquatic environments through wastewater. While it can undergo photodegradation, its persistence and potential for bioaccumulation are areas of environmental assessment. Standard safety precautions should be followed when handling the pure compound in an industrial or laboratory setting.

References

• 1. Cas 12224-06-5,Fluorescent brightener 85 | lookchem [lookchem.com]
• 2. 4,4'-Bis({4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl}amino)stilbene-2,2'-disulfonate | C40H42N12O10S2-2 | CID 21065046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]
• 4. Fluorescent brightener 85 CAS 12224-06-5 - Chemical Supplier Unilong [unilongindustry.com]
• 5. researchgate.net [researchgate.net]

Fluorescent Brightener 85: A Technical Guide for Fungal Detection in Research

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Fluorescent Brightener 85 (FB 85), a stilbene-based optical brightening agent, has emerged as a promising fluorochrome in the field of diagnostic mycology. While primarily known for its industrial applications in the textile and paper industries, recent research has highlighted its utility as a rapid and highly sensitive stain for the detection of fungal elements in clinical and cultured specimens. This guide provides a comprehensive overview of the research applications of Fluorescent Brightener 85, with a focus on its use in fungal identification, including detailed experimental protocols and comparative performance data.

Mechanism of Action and Application in Mycology

Fluorescent Brightener 85 functions by absorbing ultraviolet (UV) light and re-emitting it as visible blue light, a process known as fluorescence. In a research context, particularly in mycology, FB 85 selectively binds to chitin (B13524) and cellulose, which are integral components of the fungal cell wall. This binding results in the fungal elements brightly fluorescing under a fluorescence microscope, making them easily distinguishable from the surrounding tissue and cellular debris. This characteristic offers a significant advantage over traditional staining methods, such as potassium hydroxide (B78521) (KOH) microscopy, by enhancing the contrast and clarity of fungal structures.

Recent studies have demonstrated that FB 85 is an effective reagent for identifying a variety of fungi in diverse clinical samples, including skin scrapings, nail debris, vaginal secretions, and bronchoalveolar lavage fluid.[1] Its application has been shown to improve the diagnostic accuracy and efficiency for conditions such as onychomycosis and vulvovaginal candidiasis.[2][3]

Comparative Efficacy in Fungal Detection

Quantitative analysis from comparative studies indicates that Fluorescent Brightener 85 staining offers a significantly higher positive detection rate for fungal infections compared to the conventional KOH method.

Specimen Type	Fluorescent Brightener 85 Positive Rate (%)	KOH Method Positive Rate (%)	Statistical Significance (P-value)	Reference
Suspected Onychomycosis	88.9	55.6	< 0.001	[2]
Suspected Superficial Fungal Infections	84	52	< 0.01	[1]

These findings underscore the superior sensitivity of the FB 85 fluorescent method in a clinical diagnostic research setting.

Experimental Protocols

The following are detailed methodologies for the preparation and application of Fluorescent Brightener 85 for fungal staining in research settings.

3.1. Preparation of Staining Solution

A 0.1% (w/v) working solution of Fluorescent Brightener 85 is typically used for staining.

• Materials:

  • Fluorescent Brightener 85 powder

  • 10% Potassium Hydroxide (KOH) solution (optional, for tissue maceration)

  • Distilled water

• Procedure:

  • Weigh 100 mg of Fluorescent Brightener 85 powder.

  • Dissolve the powder in 100 mL of distilled water to create a 0.1% solution.

  • For specimens requiring maceration, the FB 85 can be combined with 10% KOH.[1]

  • Store the solution in a dark, airtight container at room temperature.

3.2. Staining Protocol for Clinical Specimens

This protocol is adapted from studies on superficial and invasive fungal infections.[1]

• Materials:

  • Clinical specimens (e.g., skin scrapings, nail clippings, vaginal swabs)

  • Microscope slides and coverslips

  • 0.1% Fluorescent Brightener 85 staining solution (with or without 10% KOH)

  • Fluorescence microscope with a UV light source (excitation filter ~340-380 nm, barrier filter ~420 nm)

• Procedure:

  • Place a small amount of the clinical specimen on a clean microscope slide.

  • Add one to two drops of the 0.1% FB 85 staining solution to the specimen.

  • If using a solution with KOH, allow the slide to sit for 5-10 minutes to allow for tissue maceration.

  • Gently place a coverslip over the specimen, avoiding the formation of air bubbles.

  • Examine the slide under a fluorescence microscope. Fungal elements such as hyphae, pseudohyphae, and yeast cells will exhibit a strong blue or blue-green fluorescence against a darker background.[1]

3.3. Staining Protocol for Cultured Fungi

This protocol is suitable for observing the morphology of pure fungal cultures.[1]

• Materials:

  • Cultured fungal sample

  • Microscope slides and coverslips

  • 0.1% Fluorescent Brightener 85 staining solution

  • Lactophenol cotton blue (optional, for comparative staining)

  • Fluorescence microscope

• Procedure:

  • Using a sterile needle, transfer a small portion of the fungal culture to a drop of the 0.1% FB 85 solution on a microscope slide.

  • Gently tease the fungal material apart with the needle to ensure adequate staining.

  • Place a coverslip over the preparation.

  • Observe under the fluorescence microscope. Structures like hyphae, conidia, conidiophores, and septa will be clearly delineated by bright blue fluorescence.[1]

Visualization and Workflow

The use of Fluorescent Brightener 85 provides high-contrast images, allowing for the clear visualization of fungal morphology. The fluorescence is reported to be intense and diminishes slowly, providing ample time for observation.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to Fluorescent Brightener 85 (CAS No. 12224-06-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (CAS No. 12224-06-5), also known as C.I. Fluorescent Brightener 85, is a stilbene-based optical brightening agent.[1][2] Its primary industrial applications are in the textile, detergent, and paper industries to enhance the whiteness and brightness of materials.[2][3] The compound functions by absorbing ultraviolet light and re-emitting it as visible blue light, which counteracts the natural yellowing of substrates.[3][4][5] While predominantly used in industrial settings, its fluorescent properties and affinity for specific biomolecules have led to its use in certain biological research applications, notably as a stain for fungal cell walls. This guide provides a comprehensive technical overview of Fluorescent Brightener 85, focusing on its chemical and physical properties, synthesis, and applications relevant to the scientific research community.

Chemical and Physical Properties

Table 1: Physicochemical Properties of Fluorescent Brightener 85

Property	Value	Source
CAS Number	12224-06-5	[7]
Molecular Formula	C36H34N12Na2O8S2	[6]
Molecular Weight	872.84 g/mol	[8][9]
Appearance	Light yellow powder	[7]
Solubility	Soluble in soft water	[7]
Computed LogP	6.41760	Chemball
Computed Topological Polar Surface Area	321 Ų	[8]
Computed Monoisotopic Mass	872.18593700 Da	[8]

Synthesis

A general method for the synthesis of Fluorescent Brightener 85 involves a multi-step condensation reaction.[1] While a detailed, step-by-step laboratory protocol is not widely published, the synthesis can be summarized as follows:

Diagram 1: Synthesis Workflow of Fluorescent Brightener 85

References

• 1. Fluorescent Brightener 85 [dyestuffintermediates.com]
• 2. CAS # 12224-06-5, Fluorescent brightener 85, Optical Brightener VBL, Disodium 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate - chemBlink [chemblink.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. Optical brightener - Wikipedia [en.wikipedia.org]
• 6. chemwhat.com [chemwhat.com]
• 7. chembk.com [chembk.com]
• 8. Fluorescent Brightener 85 | C36H34N12Na2O8S2 | CID 6440859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. calpaclab.com [calpaclab.com]

Optical Brightener VBL scientific literature review

An In-depth Technical Guide to Optical Brightener VBL (Fluorescent Brightener 85)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Optical Brightener VBL, also known as Fluorescent Brightener 85 (FBA 85), is a widely utilized chemical compound designed to enhance the whiteness of various materials.[1] It belongs to the class of stilbene-based fluorescent whitening agents.[2] This technical guide provides a comprehensive review of the scientific literature pertaining to Optical Brightener VBL, focusing on its core properties, synthesis, mechanism of action, and relevant experimental protocols.

Chemical Identity

• Chemical Name: Disodium (B8443419) 4,4'-bis[[4-anilino-6-[(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate[3]

• CAS Number: 12224-16-7[2]

• C.I. Number: 85[2]

• Molecular Formula: C₃₆H₃₄N₁₂Na₂O₈S₂[1]

Physicochemical and Spectroscopic Properties

Optical Brightener VBL is typically a light yellow or yellow uniform powder.[2] Its utility as a fluorescent whitening agent is dictated by its specific spectroscopic characteristics. Upon absorbing ultraviolet radiation, it undergoes electronic excitation and subsequently emits light in the blue-violet region of the visible spectrum, which masks the inherent yellowish tint of materials.[1]

Table 1: Physicochemical and Spectroscopic Data for Optical Brightener VBL

Property	Value	References
Molecular Weight	872.84 g/mol	[2]
Appearance	Light yellow or yellow uniform powder	[2]
Solubility	Soluble in 80 times its weight in soft water	[4]
Maximum UV Absorption Wavelength (λmax)	348 nm	[2]
pH Resistance	Stable in a pH range of 6-11	[2]

Synthesis and Manufacturing

The synthesis of Optical Brightener VBL is a multi-step process involving nucleophilic substitution reactions on a triazine core. The primary raw materials include 4,4'-diaminostilbene-2,2'-disulfonic acid (DSD acid), cyanuric chloride, aniline (B41778), and ethanolamine.[5] The general manufacturing process is a three-stage condensation reaction.

Experimental Protocol: Synthesis of a Stilbene-Triazine Optical Brightener

This protocol describes a general three-stage nucleophilic substitution for producing compounds structurally similar to Optical Brightener VBL.

• Dichlorotriazinyl Intermediate Formation: 2,4,6-Trichloro-1,3,5-triazine is reacted with an appropriate aniline derivative (e.g., 4-ethoxy-2-hydroxyethylaniline) at a controlled temperature of 0-5°C and a pH of 4.5-5.0. This reaction yields a 6-anilino-4-(substituted)-2,4-dichloro-1,3,5-triazine intermediate.[5]

• Stilbene Coupling: The dichlorotriazinyl intermediate is then condensed with 4,4'-diaminostilbene-2,2'-disulfonic acid. This reaction is typically carried out at an elevated temperature of around 80°C and a pH of 6.8-7.2, resulting in the formation of a bis-monochlorotriazine derivative.[5]

• Final Substitution and Salt Formation: In the final step, the remaining chlorine atoms on the triazine rings are substituted by reacting the intermediate with an amine, such as ethanolamine. The reaction is completed by neutralization with sodium hydroxide (B78521) to yield the final disodium salt of the optical brightener.[5]

References

• 1. nbinno.com [nbinno.com]
• 2. imgsrv.ecer.com [imgsrv.ecer.com]
• 3. CAS 17958-73-5: disodium 4,4'-bis[[4-anilino-6-[(2-hydroxy… [cymitquimica.com]
• 4. hongyi-chem.com [hongyi-chem.com]
• 5. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Anionic Properties of Fluorescent Brightener 85

This technical guide provides a comprehensive overview of the core anionic properties of Fluorescent Brightener 85 (FBA 85), a widely used optical brightening agent. Understanding these properties is crucial for its application in various scientific and industrial fields, including its potential use in biomedical research and drug development.

Chemical Identity and Anionic Nature

Fluorescent Brightener 85, also known by its Colour Index (C.I.) name Fluorescent Brightener 85, is a complex organic molecule with a stilbene-based structure.[1] Its anionic character is fundamental to its functionality and is conferred by the presence of two sulfonate groups (-SO₃⁻) in its molecular structure.[2][3] These groups are strong acids and are deprotonated at typical environmental and application pH levels, resulting in a net negative charge on the molecule.[4]

The IUPAC name for Fluorescent Brightener 85 is disodium;5-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate.[2]

Physicochemical Properties

A summary of the key physicochemical properties of Fluorescent Brightener 85 is presented in the table below.

Property	Value	Source
Molecular Formula	C₃₆H₃₄N₁₂Na₂O₈S₂	[1][2][5]
Molecular Weight	872.84 g/mol	[1][2][5][6]
CAS Registry Number	12224-06-5, 17958-73-5	[1][2]
Appearance	Light yellow powder	[3]
Classification	Anionic compound	[3]

Behavior in Aqueous Solutions

The anionic nature of Fluorescent Brightener 85 dictates its behavior in aqueous environments.

Solubility and Dissociation

Fluorescent Brightener 85 is soluble in soft water.[3] Upon dissolution, the sodium salts of the sulfonic acid groups dissociate, releasing sodium cations (Na⁺) and the large, negatively charged brightener anion into the solution. This high water solubility is essential for its application in aqueous systems like detergent solutions and paper processing.

pH Sensitivity

The charge of Fluorescent Brightener 85 is pH-dependent. While the sulfonate groups remain ionized over a wide pH range, the nitrogen atoms in the triazine rings and amine linkages can become protonated at low pH (typically below 6), leading to the formation of zwitterions.[4] For optimal performance in applications such as dyeing, a neutral or slightly alkaline pH is recommended.[3]

Interactions with Other Solutes

The anionic charge of Fluorescent Brightener 85 governs its compatibility with other substances in a formulation:

• Compatibility: It can be mixed with other anionic and non-ionic surfactants and dyes.[3]

• Incompatibility: It should not be used in the same bath with cationic dyes, cationic surfactants, or synthetic resin primers, as this can lead to precipitation and loss of efficacy.[3]

Visualization of Anionic Properties

The following diagrams illustrate the chemical structure and the origin of the anionic charge of Fluorescent Brightener 85.

Caption: Molecular structure of Fluorescent Brightener 85 highlighting the anionic sulfonate groups.

Experimental Protocols

Detailed experimental protocols for the characterization of anionic properties would typically involve techniques such as:

• Potentiometric Titration: To determine the pKa values of the acidic and basic functional groups.

• Electrophoresis: To demonstrate the net negative charge and determine the electrophoretic mobility.

• Conductivity Measurements: To assess the ionic nature and dissociation in solution.

• Zeta Potential Analysis: To study the surface charge properties, especially when adsorbed onto substrates.

Specific, detailed protocols are highly dependent on the research question and the available instrumentation.

Applications and Implications

The anionic properties of Fluorescent Brightener 85 are central to its primary applications in the textile, paper, and detergent industries.[5][7][8] Its negative charge promotes binding to cellulosic fibers (cotton, paper) through electrostatic interactions and hydrogen bonding. In the context of drug development, its fluorescent properties and defined charge characteristics could be exploited for:

• Cellular Imaging: As a fluorescent probe, its interaction with cell membranes and intracellular components will be influenced by its anionic nature.

• Drug Delivery: It could potentially be used as a component in drug delivery systems, where electrostatic interactions are key to formulation and targeting.

The workflow for investigating these potential applications is outlined below.

Caption: Workflow for investigating Fluorescent Brightener 85 in biomedical applications.

References

• 1. Fluorescent Brightener 85 [dyestuffintermediates.com]
• 2. Fluorescent Brightener 85 | C36H34N12Na2O8S2 | CID 6440859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. Cas 12224-06-5,Fluorescent brightener 85 | lookchem [lookchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Fluorescent brightener 85 | 12224-06-5 [chemicalbook.com]
• 8. CAS # 12224-06-5, Fluorescent brightener 85, Optical Brightener VBL, Disodium 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate - chemBlink [chemblink.com]

Stilbene-Based Fluorescent Dyes: An In-depth Technical Guide for Biological Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stilbene (B7821643) derivatives, a class of fluorescent molecules built upon a 1,2-diphenylethylene core, have become indispensable tools in biological imaging.[1] Their intrinsic fluorescence, sensitivity to the microenvironment, and relatively small size make them well-suited for a variety of applications, from observing cellular dynamics in living cells to identifying pathological markers like amyloid plaques.[1][2] The versatility of the stilbene scaffold allows for chemical modifications that can fine-tune their photophysical properties, leading to the development of probes with tailored characteristics for specific biological investigations.[2] This technical guide provides a comprehensive overview of stilbene-based fluorescent dyes, covering their core principles, quantitative data, experimental protocols, and key applications in biological research and drug development.

Core Principles of Stilbene-Based Fluorescent Dyes

The fluorescence of stilbene derivatives originates from the π-conjugated system of their diarylethene core. Upon absorption of light, the molecule is excited to a higher energy state. It then returns to the ground state by emitting a photon, a process perceived as fluorescence. The efficiency and color of this emission are highly dependent on the molecular structure and the surrounding environment.[1]

Key advantages of stilbene-based dyes include their typically blue to green emission spectra and good cell permeability, which is advantageous for live-cell imaging.[2] However, like many fluorescent probes, they can be susceptible to photobleaching, and their fluorescence can be influenced by environmental factors such as solvent polarity and viscosity. A significant advancement in this class of dyes is the development of derivatives exhibiting Aggregation-Induced Emission (AIE), a phenomenon where the dyes become highly fluorescent in an aggregated state, offering low background noise and high signal-to-noise ratios in various assays.[3]

Data Presentation

Photophysical Properties of Selected Stilbene-Based Fluorescent Dyes

The following table summarizes the key photophysical properties of several representative stilbene-based fluorescent dyes. This data is crucial for selecting the appropriate dye and imaging conditions for a specific experiment.

Dye Name/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Quantum Yield (ΦF)	Solvent/Conditions	Reference(s)
trans-Stilbene (B89595)	294	342	0.04	Hexane	[4]
(E)-4,4'-Dimethoxystilbene	~330-360	~380-450	-	-	[2]
4,4'-Bis(diphenylamino-trans-styryl)biphenyl (BPSBP)	~350-400	-	-	Various
4,4'-Bis(diethylamino-trans-styryl)biphenyl (BESBP)	~350-400	-	-	Various
4,4'-Bis(9-carbazyl-trans-styryl)-biphenyl (BCSBP)	~350-400	-	-	Various
2,5-Dicyano-4-methyl-4'-dimethylaminostilbene (P1)	410	445-641	-	Various Solvents	[5]
Stilbene 420	-	425 (laser) / 428.5 (fluorescence)	-	-	[6]
SBnPy	-	471	-	-	[7]
SB2Bu	-	447	-	-	[7]

Two-Photon Absorption (TPA) Properties

Two-photon microscopy offers advantages for deep-tissue imaging with reduced phototoxicity. The two-photon absorption cross-section (σ2PA) is a critical parameter for selecting probes for this application.

Dye Name/Derivative	Two-Photon Excitation Wavelength (nm)	Two-Photon Absorption Cross-Section (GM)	Solvent/Conditions	Reference(s)
trans-Stilbene	-	-	-
4,4'-Bis(diphenylamino-trans-styryl)biphenyl (BPSBP)	800	892	-
4,4'-Bis(diethylamino-trans-styryl)biphenyl (BESBP)	800	617	-
4,4'-Bis(9-carbazyl-trans-styryl)-biphenyl (BCSBP)	800	483	-
TSBD-13	-	5560	-	[8]

Note: 1 GM = 10⁻⁵⁰ cm⁴ s photon⁻¹ molecule⁻¹

Mandatory Visualizations

Caption: Common synthetic routes to stilbene-based fluorescent dyes.

Caption: The mechanism of Aggregation-Induced Emission (AIE).

Caption: General workflow for live-cell imaging with stilbene dyes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. PhotochemCAD | trans-Stilbene [photochemcad.com]
• 5. biomedgrid.com [biomedgrid.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. New trans-stilbene derivatives with large two-photon absorption cross-section and non-linear optical susceptibility values – a theoretical investigation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

In-Depth Technical Guide to the Excitation and Emission Spectra of Fluorescent Brightener 85

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of Fluorescent Brightener 85 (C.I. 85), a widely used optical brightening agent. This document details the principles of its fluorescence, experimental protocols for spectral analysis, and key quantitative data, presented for ease of comparison and implementation in research and development settings.

Core Principles of Fluorescence in Brightener 85

Fluorescent Brightener 85 is a stilbene (B7821643) derivative that enhances the whiteness of materials by absorbing ultraviolet (UV) light and re-emitting it as visible blue light. This process of fluorescence compensates for the natural yellow cast of many substrates, resulting in a brighter, whiter appearance. The underlying mechanism involves the excitation of electrons to a higher energy state upon absorption of UV photons, followed by their relaxation to the ground state with the emission of lower-energy photons in the blue region of the visible spectrum.

Spectral Properties

While precise spectral data for Fluorescent Brightener 85 can vary slightly depending on the solvent and environmental conditions, the typical excitation and emission characteristics fall within a well-defined range for stilbene-based brighteners. The data presented below is based on typical values for this class of compounds and data for structurally similar molecules. For a closely related compound, disodium (B8443419) 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate, the absorption maximum is reported to be in the 348-352 nm range[1].

Quantitative Spectral Data

Parameter	Wavelength Range (nm)	Notes
Excitation Maximum (λex)	~ 350	Corresponds to the peak of UV light absorption.
Emission Maximum (λem)	~ 430 - 450	Corresponds to the peak of visible blue light emission.

Experimental Protocol for Spectral Analysis

The determination of the excitation and emission spectra of Fluorescent Brightener 85 is conducted using a spectrofluorometer. The following is a detailed methodology for these key experiments.

Instrumentation

• Spectrofluorometer: An instrument equipped with a light source (typically a Xenon arc lamp), excitation and emission monochromators, a sample holder, and a detector (photomultiplier tube).

• Cuvettes: Quartz cuvettes are required for measurements in the UV range.

Sample Preparation

• Solvent Selection: Prepare a dilute solution of Fluorescent Brightener 85 in a suitable solvent (e.g., deionized water or ethanol). The concentration should be low enough to avoid inner filter effects.

• Blank Preparation: A cuvette containing only the solvent is used as a blank to measure background fluorescence.

Measurement of the Emission Spectrum

• Set Excitation Wavelength: The excitation monochromator is set to the wavelength of maximum absorption (λex), approximately 350 nm.

• Scan Emission Wavelengths: The emission monochromator scans a range of longer wavelengths (e.g., 370 nm to 600 nm).

• Data Acquisition: The fluorescence intensity is recorded at each emission wavelength, generating the emission spectrum. The peak of this spectrum corresponds to the emission maximum (λem).

Measurement of the Excitation Spectrum

• Set Emission Wavelength: The emission monochromator is set to the wavelength of maximum emission (λem), determined from the emission spectrum.

• Scan Excitation Wavelengths: The excitation monochromator scans a range of shorter wavelengths (e.g., 250 nm to 400 nm).

• Data Acquisition: The fluorescence intensity is recorded at each excitation wavelength, generating the excitation spectrum. The peak of this spectrum should correspond to the absorption maximum.

Visualizing the Process

Experimental Workflow

The following diagram illustrates the workflow for determining the excitation and emission spectra of Fluorescent Brightener 85.

References

• 1. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Solubility and Stability of Fluorescent Brightener 85

This technical guide provides a comprehensive overview of the solubility and stability of C.I. Fluorescent Brightener 85 (CAS No. 12224-06-5), a stilbene-based optical brightening agent. The information is intended for researchers, scientists, and professionals in drug development and other relevant fields who utilize or study this compound. Due to the limited availability of public data specifically for Fluorescent Brightener 85, information on closely related stilbene-based fluorescent whitening agents (FWAs) is included to provide a broader understanding of its chemical behavior.

Chemical Identity

Property	Value
Chemical Name	Disodium (B8443419) 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate[1]
Synonyms	Optical Brightener VBL, C.I. 85[2]
CAS Number	12224-06-5[2]
Molecular Formula	C36H34N12Na2O8S2[1]
Molecular Weight	872.84 g/mol [1]
Appearance	Pale yellow to yellow powder[2]

Solubility Profile

Fluorescent Brightener 85 is an anionic compound generally characterized by its solubility in aqueous solutions.[2] Its solubility is influenced by the solvent type, pH, and temperature.

Qualitative Solubility:

• Water: Soluble in soft water. An initial coagulation phenomenon may be observed upon dissolution, which resolves into a transparent liquid after dilution and thorough stirring.[2]

• Organic Solvents: May be dissolved in Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF).[3]

Quantitative Solubility Data:

Solvent	Temperature (°C)	Solubility (g/L)
Water	25	up to 30[4]

Note: This data is for a related compound and should be used as an estimation for Fluorescent Brightener 85.

Stability Characteristics

The stability of Fluorescent Brightener 85 is a critical parameter for its application and is influenced by light, pH, and temperature.

3.1. Photostability:

Stilbene-based fluorescent brighteners are known to be susceptible to photodegradation. Exposure to ultraviolet (UV) light can lead to isomerization of the stilbene (B7821643) double bond (from the fluorescent trans-isomer to the non-fluorescent cis-isomer) and ultimately, cleavage of the molecule.[5]

• Light Fastness: The light fastness of optical brighteners is typically evaluated against a set of blue wool standards. For a related compound, a light fastness grade of 5-6 on the blue wool scale has been reported, indicating good resistance to fading under light exposure.[4][6]

3.2. pH Stability:

The fluorescence intensity and stability of stilbene-based brighteners can be pH-dependent.

• Aqueous Solutions: Dyeing with Fluorescent Brightener 85 is typically carried out in neutral or slightly alkaline conditions.[2] A 1% aqueous solution of a related compound has a pH value between 7 and 9.[4]

3.3. Thermal Stability:

• A related fluorescent brightener has been reported to be thermally stable up to 200°C.[4] For another optical brightener, thermal stability up to 300°C has been noted.[7]

3.4. Hydrolytic and Chemical Stability:

• Fluorescent Brightener 85 is generally stable in typical detergent formulations and during the wash cycle.[8] A similar stilbene-type FWA has been shown to be hydrolytically stable in water in the dark, with a half-life of more than one year.[9][10]

Experimental Protocols

This section details methodologies for assessing the solubility and stability of Fluorescent Brightener 85.

4.1. Determination of Aqueous Solubility:

This protocol provides a general method for determining the solubility of a fluorescent brightener in water.

Figure 1. Workflow for Aqueous Solubility Determination.

4.2. Photostability Testing:

This protocol is based on the principles outlined in the ISO 105-B02 standard for color fastness to artificial light.

Figure 2. Workflow for Photostability Testing.

4.3. HPLC-FLD Method for Stability Analysis:

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) is a sensitive method for quantifying Fluorescent Brightener 85 and its degradation products.

Figure 3. Key Parameters for HPLC-FLD Analysis.

Degradation Pathways

The primary degradation pathway for stilbene-based fluorescent whitening agents upon exposure to light involves photo-oxidation and cleavage of the central ethylene (B1197577) bridge, which can lead to the formation of aldehydes and other smaller molecules.[5] The specific degradation products of Fluorescent Brightener 85 have not been extensively documented in publicly available literature.

Summary and Conclusion

Fluorescent Brightener 85 exhibits good solubility in aqueous media and demonstrates reasonable stability under typical use conditions. However, its susceptibility to photodegradation is a key consideration for applications involving prolonged light exposure. The experimental protocols outlined in this guide provide a framework for the systematic evaluation of its solubility and stability profiles. Further research is warranted to establish a more detailed quantitative understanding of its properties and to identify its specific degradation products.

References

• 1. Fluorescent Brightener 85 | C36H34N12Na2O8S2 | CID 6440859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorescent brightener 85 CAS 12224-06-5 - Chemical Supplier Unilong [unilongindustry.com]
• 3. agilent.com [agilent.com]
• 4. chem-suppliers.com [chem-suppliers.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. An Overview to Lightfastness Test for Textile - Textile Tester [darongtester.com]
• 7. orientalchemicals.com [orientalchemicals.com]
• 8. nbinno.com [nbinno.com]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Fluorescent Brightener 85: A Technical Whitepaper on its Fungicidal Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorescent Brightener 85 (FB85), a stilbene (B7821643) derivative, is widely recognized for its application in diagnostic mycology as a fluorescent stain that binds to chitin (B13524) in fungal cell walls. Emerging evidence, however, suggests that beyond its diagnostic utility, FB85 possesses inherent fungicidal and fungistatic properties. This technical guide provides a comprehensive overview of the current understanding of the antifungal activity of Fluorescent Brightener 85, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its evaluation. The information presented herein is intended to support further research and development of FB85 and related compounds as potential antifungal agents.

Introduction

The rising incidence of invasive fungal infections, coupled with the increasing prevalence of antifungal drug resistance, necessitates the exploration of novel antifungal compounds.[1] Stilbene derivatives, a class of naturally occurring and synthetic compounds, have garnered significant attention for their diverse biological activities, including antifungal effects.[1][2][3] Fluorescent Brightener 85, chemically a disodium (B8443419) salt of 4,4'-bis(2-sulfostyryl)biphenyl, belongs to this class of compounds. While its primary use in clinical settings is for the rapid detection of fungal elements in patient samples, studies on structurally related fluorescent brighteners indicate a direct inhibitory effect on fungal growth.[4][5][6] This document synthesizes the available scientific literature to provide an in-depth technical guide on the fungicidal properties of Fluorescent Brightener 85.

Mechanism of Action: Interference with Chitin Synthesis

The primary mechanism underlying the antifungal activity of fluorescent brighteners, including FB85, is the disruption of fungal cell wall integrity through interference with chitin synthesis and deposition.[7] Chitin, a β-(1,4)-linked polymer of N-acetylglucosamine, is a critical structural component of the fungal cell wall, providing rigidity and protection against osmotic stress.

Fluorescent brighteners are known to bind non-covalently to nascent chitin chains as they are extruded into the cell wall space.[7] This binding is thought to physically hinder the proper assembly and cross-linking of chitin microfibrils. The compromised cell wall structure leads to increased susceptibility to osmotic lysis and inhibits key cellular processes such as hyphal growth and septation.

Proposed Signaling Pathway Disruption

While direct inhibition of chitin synthase enzymes has not been definitively proven for Fluorescent Brightener 85, the interference with chitin assembly likely triggers the Cell Wall Integrity (CWI) pathway. This signaling cascade is a crucial stress response mechanism in fungi that is activated by cell wall damage.

Fig. 1: Proposed disruption of the Cell Wall Integrity (CWI) pathway by Fluorescent Brightener 85.

Quantitative Fungicidal and Fungistatic Data

Direct and extensive quantitative data on the fungicidal activity of Fluorescent Brightener 85 is limited in publicly available literature. However, a study has reported that stilbene fluorescent brighteners, including compound 85, exhibit fungicidal activity against Trichophyton rubrum and Candida albicans to a degree similar to Calcofluor White.[7] For a comprehensive analysis, further studies quantifying the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) against a broader panel of fungal pathogens are warranted.

Table 1: Summary of Antifungal Activity of Structurally Related Fluorescent Brighteners

Compound	Fungal Species	Activity Metric	Value (µg/mL)	Reference
Optical Brightener 220	Aspergillus fumigatus	MIC90	1170-1460	[7]
Optical Brightener 220	Candida albicans	MIC90	580-1170	[7]
Optical Brightener 220	Trichophyton tonsurans	MIC90	290	[7]

Note: Data for Fluorescent Brightener 85 is not specifically available and the table presents data for a structurally related compound to provide context.

Experimental Protocols

The following are standardized protocols that can be adapted for the evaluation of the fungicidal properties of Fluorescent Brightener 85.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining the MIC.

Fig. 2: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Methodology:

• Preparation of Fluorescent Brightener 85 Stock Solution: Dissolve FB85 in a suitable solvent (e.g., sterile distilled water or dimethyl sulfoxide) to a high concentration.

• Preparation of Fungal Inoculum: Culture the desired fungal strain on an appropriate agar (B569324) medium. Prepare a suspension of fungal spores or yeast cells in sterile saline and adjust the turbidity to a standardized concentration (e.g., using a spectrophotometer).

• Broth Microdilution Assay:

  • In a 96-well microtiter plate, perform serial twofold dilutions of the FB85 stock solution in a suitable broth medium (e.g., RPMI-1640).

  • Include a positive control (broth with fungal inoculum, no FB85) and a negative control (broth only).

  • Add the standardized fungal inoculum to each well.

  • Incubate the plate under appropriate conditions (e.g., 35°C for 24-48 hours).

• Determination of MIC: The MIC is the lowest concentration of FB85 at which no visible growth is observed.

Determination of Minimum Fungicidal Concentration (MFC)

The MFC is the lowest concentration of an antimicrobial agent that kills a particular microorganism.

Methodology:

• Following the determination of the MIC, take an aliquot from each well showing no visible growth.

• Spread the aliquot onto an agar plate that does not contain any FB85.

• Incubate the plates under optimal growth conditions.

• The MFC is the lowest concentration of FB85 from which no fungal colonies grow on the subculture plates.

Visualization of Fungal Cell Wall Damage

The primary use of Fluorescent Brightener 85 as a stain can be leveraged to visualize its effects on the fungal cell wall.

Fig. 3: Experimental workflow for visualizing cell wall damage using FB85 staining.

Methodology:

• Culture fungi in the presence of sub-inhibitory concentrations of Fluorescent Brightener 85.

• At various time points, harvest the fungal cells.

• Stain the cells with a solution of Fluorescent Brightener 85 (e.g., 0.1% solution).

• Observe the cells under a fluorescence microscope.

• Look for abnormalities in cell morphology, such as cell swelling, aberrant septation, and uneven or patchy fluorescence, which would indicate disruptions in cell wall synthesis and integrity.

Conclusion and Future Directions

Fluorescent Brightener 85, a compound primarily utilized for fungal diagnostics, demonstrates potential as an antifungal agent. Its mechanism of action is believed to be centered on the disruption of chitin assembly within the fungal cell wall, a target that is attractive due to its absence in mammalian cells. While preliminary evidence is promising, a significant need exists for more rigorous quantitative studies to fully characterize its fungicidal and fungistatic spectrum. Future research should focus on:

• Determining the MIC and MFC values for a wide range of clinically relevant fungi.

• Elucidating the precise molecular interactions between FB85 and chitin synthesis machinery.

• Investigating the potential for synergistic effects when combined with existing antifungal drugs.

• Exploring the structure-activity relationships of related stilbene-based fluorescent brighteners to optimize antifungal efficacy.

The development of new antifungal agents is a critical area of research, and the exploration of compounds like Fluorescent Brightener 85 with known fungal-binding properties presents a promising avenue for innovation.

References

• 1. Stilbene derivatives as new perspective in antifungal medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and antifungal activities of novel thiophene-based stilbene derivatives bearing an 1,3,4-oxadiazole unit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stilbene derivatives as new perspective in antifungal medicinal chemistry | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Fluorescent Brightener 85 for Fungal Cell Wall Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85) is a stilbene-based optical brightening agent that serves as a highly effective fluorochrome for the visualization of fungal cell walls. Its utility in mycology stems from its ability to bind to chitin (B13524) and cellulose, polysaccharides abundant in fungal cell walls but absent in mammalian cells. This specific binding results in a strong blue or blue-green fluorescence under ultraviolet (UV) illumination, providing a high-contrast image of fungal elements such as hyphae, conidia, and yeasts in a variety of sample types. These characteristics make FB 85 a valuable tool in basic research for studying fungal morphology, growth, and the effects of antifungal agents, as well as in clinical diagnostics for the rapid detection of fungal infections.

Principle of Staining

Fluorescent Brightener 85 functions by absorbing UV light and re-emitting it in the visible blue spectrum. The molecule has a high affinity for β-1,3 and β-1,4 polysaccharides, primarily chitin and cellulose, which are key structural components of fungal cell walls. This non-covalent binding is a rapid process, allowing for quick sample preparation and analysis. The resulting fluorescence clearly delineates the fungal structures from the surrounding background, which typically shows minimal fluorescence. For clinical specimens containing host tissues, a clearing agent such as potassium hydroxide (B78521) (KOH) is often used in conjunction with FB 85 to reduce background and improve the visibility of fungal elements.

Materials and Reagents

• Fluorescent Brightener 85 (CAS No. 12224-06-5)

• Distilled or deionized water

• Potassium Hydroxide (KOH), 10% (w/v) solution (for clinical specimens)

• Microscope slides and coverslips

• Pipettes

• Fluorescence microscope with a UV excitation source

Experimental Protocols

Preparation of 0.1% Fluorescent Brightener 85 Staining Solution

• Weigh 0.1 g of Fluorescent Brightener 85 powder.

• Dissolve the powder in 100 mL of distilled or deionized water.

• Gently warm and stir the solution until the powder is completely dissolved. The resulting solution should be a pale yellow, transparent liquid.

• Store the staining solution in a cool, dry, and dark place. Under these conditions, the solution is stable for extended periods.[1]

Protocol 1: Staining of Cultured Fungi

This protocol is suitable for the visualization of fungi grown in liquid or on solid media.

• Sample Preparation:

  • For liquid cultures, pellet the fungal cells by centrifugation and wash once with phosphate-buffered saline (PBS).

  • For plate cultures, gently scrape a small amount of mycelium or yeast cells and suspend in a drop of water or PBS on a microscope slide.

• Staining:

  • Add one drop of 0.1% FB 85 staining solution to the fungal suspension on the slide.

  • Mix gently with a pipette tip and place a coverslip over the suspension.

• Incubation:

  • Allow the stain to incubate for 1-2 minutes at room temperature.

• Visualization:

  • Observe the slide under a fluorescence microscope using a UV filter set (excitation wavelength in the range of 340-380 nm).[2]

  • Fungal elements will exhibit bright blue or blue-green fluorescence.

Protocol 2: Staining of Fungi in Clinical Specimens (e.g., skin scrapings, sputum)

This protocol incorporates a clearing step with potassium hydroxide to improve visualization in complex samples.

• Sample Preparation:

  • Place the clinical specimen (e.g., skin scraping, a drop of sputum) on a clean microscope slide.

• Clearing and Staining (One-Step Method):

  • Prepare a fresh working solution by mixing equal volumes of 0.1% FB 85 solution and 10% KOH solution.

  • Add one to two drops of the FB 85-KOH working solution to the specimen on the slide.

  • Place a coverslip over the specimen.

• Incubation:

  • Allow the slide to stand at room temperature for 5-10 minutes. The incubation time may be extended for thicker specimens to ensure adequate clearing.

• Visualization:

  • Gently press on the coverslip with a paper towel to remove excess liquid and flatten the specimen.

  • Examine the slide under a fluorescence microscope with a UV filter set (excitation in the 340-380 nm range).[2] Fungal hyphae and spores will appear with strong blue to blue-green fluorescence against a darker background.[3]

Data Presentation

While specific quantitative data on fluorescence intensity for Fluorescent Brightener 85 across various fungal species is not extensively available in the reviewed literature, its diagnostic efficacy has been compared to traditional methods. The following table summarizes the comparative detection rates from a study on superficial fungal infections.[3]

Method	Positive Detection Rate (%)
Fluorescent Brightener 85 (0.1%)	84%
Potassium Hydroxide (10%)	52%

Visualizations

Experimental Workflow for Fungal Staining

Caption: Workflow for staining fungal cell walls with Fluorescent Brightener 85.

Mechanism of Action: Binding to Fungal Cell Wall

Caption: Interaction of Fluorescent Brightener 85 with fungal cell wall components.

References

• 1. Fluorescent brightener 85 Safety Data Sheets(SDS) lookchem [lookchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorescent Brightener 85 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85), a stilbene (B7821643) derivative, is a fluorescent dye widely utilized in fluorescence microscopy.[1][2] Also known by its synonym Calcofluor White M2R, this compound exhibits a strong affinity for β-1,3 and β-1,4 polysaccharides, such as cellulose (B213188) and chitin (B13524).[3][4] This specific binding property makes it an invaluable tool for the visualization of cell walls in a variety of organisms, including fungi, yeasts, algae, and plants.[4] FB 85 absorbs ultraviolet (UV) light and emits a bright blue fluorescence, providing high-contrast images of polysaccharide-rich structures against a dark background.[5][6] Its applications are diverse, ranging from the rapid detection of fungal infections in clinical diagnostics to the detailed analysis of plant cell wall morphology in botanical research.[3][7]

Physicochemical and Spectral Properties

Fluorescent Brightener 85 is an anionic, water-soluble compound that is typically supplied as a light yellow powder.[8] It is stable under standard laboratory conditions and can be stored at room temperature, protected from light.[8] The key spectral properties are summarized in the table below. It is important to note that while the compound is named Fluorescent Brightener 85, much of the detailed spectral and application data in scientific literature refers to its common synonym, Calcofluor White M2R. The properties are considered to be functionally identical for microscopy applications.

Property	Value	Reference(s)
Molecular Formula	C₃₆H₃₄N₁₂Na₂O₈S₂	[1][9]
Molecular Weight	872.84 g/mol	[9][10]
Excitation Maximum (λex)	~380 nm	[4]
Emission Maximum (λem)	~475 nm	[4]
Appearance	Light yellow powder	[8]
Solubility	Soluble in water	[8]

Mechanism of Action

Fluorescent Brightener 85 non-covalently binds to the chitin and cellulose polymers within the cell walls of susceptible organisms. This interaction is thought to be mediated by hydrogen bonding between the dye molecules and the polysaccharide chains. Upon binding, the dye undergoes a conformational change that results in a significant increase in its fluorescence quantum yield, leading to the bright blue emission observed under UV excitation.

Simplified diagram of the staining mechanism.

Applications in Fluorescence Microscopy

The primary application of Fluorescent Brightener 85 is as a vital stain for organisms with chitinous or cellulosic cell walls.

• Mycology: It is extensively used for the rapid identification of fungi and yeasts in clinical specimens, providing a significant improvement in sensitivity over traditional methods like potassium hydroxide (B78521) (KOH) mounts.[7][11] It clearly delineates hyphae, pseudohyphae, conidia, and budding yeasts.[11]

• Plant Biology: Researchers utilize FB 85 to study plant cell wall structure, development, and responses to environmental stress.[3] It allows for the visualization of cellulose deposition and the overall morphology of plant tissues.

• Protistology: The dye can also be used to stain the cysts of some free-living amoebae.

• Bacteriology: While not a primary application, some studies have shown its utility in differentiating between viable and non-viable bacteria under certain conditions.

Experimental Protocols

The following are generalized protocols for the use of Fluorescent Brightener 85. Optimization may be required depending on the specific sample and imaging system.

General Staining Workflow

General experimental workflow for staining.

Protocol 1: Staining of Fungal Elements in Clinical Specimens

This protocol is suitable for the rapid detection of fungi in samples such as skin scrapings, nail clippings, and sputum.

Materials:

• Fluorescent Brightener 85 stock solution (e.g., 0.1% w/v in distilled water)

• 10% Potassium Hydroxide (KOH) solution

• Microscope slides and coverslips

• Micropipettes

Procedure:

• Place a small amount of the clinical specimen onto a clean microscope slide.

• Add one drop of 10% KOH solution to the specimen to clear cellular debris.

• Add one drop of the Fluorescent Brightener 85 stock solution.

• Mix gently with a pipette tip and apply a coverslip.

• Incubate at room temperature for 1-5 minutes.

• Gently press on the coverslip with a tissue to remove excess fluid and to flatten the specimen.

• Observe under a fluorescence microscope using a UV excitation filter.

Expected Results: Fungal elements such as hyphae and yeasts will fluoresce brightly with a blue-white or apple-green color, depending on the filter set used.[11] Background debris will show minimal fluorescence.

Protocol 2: Staining of Plant Tissues

This protocol is designed for the visualization of cell walls in plant sections.

Materials:

• Fluorescent Brightener 85 staining solution (e.g., 0.01% to 0.1% w/v in a suitable buffer or distilled water)

• Plant tissue sections (e.g., free-hand or microtome sections)

• Phosphate-buffered saline (PBS) or other suitable buffer for washing

• Microscope slides and coverslips

• Mounting medium (e.g., 50% glycerol)

Procedure:

• Place the plant tissue sections in a small petri dish or multi-well plate.

• Wash the sections briefly with buffer.

• Immerse the sections in the Fluorescent Brightener 85 staining solution for 5-10 minutes.

• Remove the staining solution and wash the sections with buffer for 1-2 minutes to reduce background fluorescence.

• Carefully transfer a section to a microscope slide.

• Add a drop of mounting medium and apply a coverslip.

• Image using a fluorescence or confocal microscope with UV excitation.

Expected Results: The plant cell walls will exhibit strong blue fluorescence, clearly outlining the cellular structure.

Data Presentation

Parameter	Fungal Staining	Plant Cell Wall Imaging
Typical Concentration	0.1% (w/v)	0.01% - 0.1% (w/v)
Incubation Time	1-5 minutes	5-10 minutes
Excitation Wavelength	~380 nm	~380 nm
Emission Wavelength	~475 nm	~475 nm
Common Counterstain	Evans Blue (to quench background)	Not typically required
Key Target	Chitin and β-glucans	Cellulose and other β-glucans

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Weak or No Fluorescence	- Inappropriate filter set- Low stain concentration- Insufficient incubation time- Degraded stain solution	- Ensure microscope filters match the excitation/emission spectra of FB 85.- Increase the concentration of the staining solution.- Extend the incubation period.- Prepare a fresh staining solution and store it protected from light.
High Background Fluorescence	- Excess stain not washed away- Autofluorescence of the sample- Contaminating fibers (e.g., cotton)	- Include a washing step after staining.- Use a counterstain like Evans Blue for clinical samples.- Acquire a z-stack on a confocal microscope to distinguish the signal from background.- Be mindful of potential contaminants during sample preparation.
Photobleaching	- Prolonged exposure to excitation light	- Minimize exposure time to the UV light source.- Use a neutral density filter to reduce the intensity of the excitation light.- Acquire images promptly after focusing.
Precipitation of Stain	- High concentration of stain in certain buffers	- Filter the staining solution before use.- Prepare fresh dilutions for each experiment.

Mandatory Visualizations

The provided DOT language scripts can be used to generate the diagrams presented in this document.

Mechanism of Action Diagram:

Simplified diagram of the staining mechanism.

General Staining Workflow Diagram:

General experimental workflow for staining.

References

• 1. Fluorescent Brightener 85 [dyestuffintermediates.com]
• 2. CAS # 12224-06-5, Fluorescent brightener 85, Optical Brightener VBL, Disodium 4,4'-bis[(4-anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate - chemBlink [chemblink.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 5. biorbyt.com [biorbyt.com]
• 6. lookchem.com [lookchem.com]
• 7. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescent brightener 85 [chembk.com]
• 9. Fluorescent Brightener 85 | C36H34N12Na2O8S2 | CID 6440859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Fungal Detection in Clinical Specimens Using Fluorescent Brightener 85

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85) is a fluorescent dye that offers a rapid, sensitive, and specific method for the detection of fungal elements in a variety of clinical specimens. Similar to the well-established Calcofluor White (CFW) stain, FB 85 binds to chitin (B13524) and cellulose (B213188), which are integral components of fungal cell walls. Upon excitation with ultraviolet (UV) or violet/blue light, FB 85 emits a brilliant blue-white or blue-green fluorescence, allowing for the clear visualization of fungal structures such as hyphae, pseudohyphae, yeasts, and conidia against a dark background. This technique provides a significant advantage over traditional potassium hydroxide (B78521) (KOH) wet mounts by enhancing the contrast and making fungal elements easier to identify, thereby improving diagnostic accuracy and efficiency.[1][2][3] These application notes provide detailed protocols for the use of FB 85 in a clinical or research setting.

Principle of Staining

Fluorescent Brightener 85 is a non-specific fluorochrome that has a high affinity for β-1,3 and β-1,4 polysaccharides, namely chitin and cellulose, which are abundant in the cell walls of fungi.[1] The dye molecules intercalate into the nascent polysaccharide chains, and when exposed to long-wave UV light (around 340-380 nm), they absorb energy and are excited to a higher energy state. As the molecules return to their ground state, they emit visible light in the blue-green spectrum, causing the fungal elements to fluoresce brightly. This fluorescence provides high contrast against the background of human tissue and cells, which do not typically contain significant amounts of chitin or cellulose and thus do not stain with FB 85.[1]

Data Presentation: Comparative Performance of Fungal Detection Methods

The following tables summarize the quantitative data from studies comparing the performance of Fluorescent Brightener 85 with other common fungal detection methods.

Table 1: Comparison of Positive Detection Rates in Suspected Onychomycosis [3]

Diagnostic Method	Number of Patients	Positive Rate (%)
Fluorescent Brightener 85 (FB 85)	108	88.9
10% Potassium Hydroxide (KOH)	108	55.6

This study highlighted a statistically significant higher positive detection rate with FB 85 compared to the KOH method (P < .001) for onychomycosis.[3]

Table 2: Comparison of Diagnostic Accuracy in Suspected Vulvovaginal Candidiasis (VVC) [4][5]

Diagnostic Method	Positive Rate (%)	Sensitivity (%)	Specificity (%)	Accuracy (%)
Fluorescent Brightener 85 (FB 85)	61.8	80.5	88.2	82.7
Calcofluor White (CFW)	64.5	83.1	91.2	85.5
10% Potassium Hydroxide (KOH)	68.2	81.7	85.3	82.7
Fungal Culture (Gold Standard)	77.0	-	-	-

In this study of 110 patients with suspected VVC, while there was no statistically significant difference in the positive rates between the methods, CFW showed the highest sensitivity and accuracy.[4][5] It's important to note that FB 85 still demonstrated comparable performance to the KOH method.[4][5]

Experimental Protocols

Reagent Preparation

1. 0.1% Fluorescent Brightener 85 Staining Solution:

• Dissolve 0.1 g of Fluorescent Brightener 85 powder in 100 mL of distilled water.

• Gentle heating may be required to fully dissolve the powder.

• Store the solution in a dark, airtight container at room temperature. The solution is stable for at least one year.

2. 10% Potassium Hydroxide (KOH) Solution:

• Carefully dissolve 10 g of KOH pellets in 90 mL of distilled water.

• This is an exothermic reaction, so it should be done in a fume hood with appropriate personal protective equipment (PPE), including gloves and eye protection.

• Allow the solution to cool completely before use.

3. FB 85 with KOH Working Solution:

• For specimens requiring clearing, such as skin, hair, and nails, a working solution of FB 85 with KOH can be prepared.

• Mix equal parts of the 0.1% FB 85 solution and the 10% KOH solution.

• This working solution should ideally be prepared fresh daily.

Quality Control

• Positive Control: A slide prepared with a known fungal culture (e.g., Candida albicans or Trichophyton rubrum) should be stained with each new batch of FB 85 solution to ensure it is performing correctly. The fungal elements should exhibit bright fluorescence.

• Negative Control: A slide with a bacterial smear (e.g., Staphylococcus aureus) or a blank slide with only the staining reagent can be used to check for non-specific staining or reagent contamination. There should be no significant fluorescence observed.

• Microscope Check: Regularly check the fluorescence microscope's lamp alignment and filter sets to ensure optimal performance.

Staining Protocol for Clinical Specimens

The following are generalized protocols that may need to be optimized based on the specific specimen type and laboratory conditions.

1. Skin, Hair, and Nail Scrapings:

• Place a small amount of the specimen (e-g., skin scraping, nail clipping, or hair fragment) onto a clean microscope slide.

• Add one to two drops of the FB 85 with KOH working solution to the specimen.

• Place a coverslip over the specimen and gently press to flatten the sample.

• Allow the slide to stand for 5-15 minutes to allow the KOH to clear the keratin (B1170402) and other cellular debris. Gentle warming of the slide can accelerate this process.

• Examine the slide under a fluorescence microscope using a UV or violet/blue excitation filter (e.g., 340-380 nm excitation and >420 nm emission).

• Fungal elements will fluoresce brightly against a dark background.

2. Sputum and Bronchoalveolar Lavage (BAL) Fluid:

• Prepare a smear of the sputum or centrifuged BAL fluid on a clean microscope slide.

• Allow the smear to air dry.

• Heat-fix the smear by passing it through a flame two to three times.

• Add one to two drops of 0.1% FB 85 staining solution to the smear.

• Let the stain sit for 1-2 minutes.

• Gently rinse the slide with distilled water and allow it to air dry.

• Place a drop of non-fluorescent mounting medium and a coverslip over the smear.

• Examine under a fluorescence microscope.

3. Vaginal Secretions:

• Obtain a sample of vaginal secretions using a sterile swab.

• Roll the swab onto a clean microscope slide to create a thin smear.

• Allow the smear to air dry.

• Heat-fix the smear.

• Add one to two drops of 0.1% FB 85 staining solution and let it stand for 1-2 minutes.

• Gently rinse with distilled water and air dry.

• Mount with a coverslip and examine under a fluorescence microscope.

Troubleshooting

Issue	Possible Cause	Solution
No or weak fluorescence	- Fungal elements not present in the specimen.- Incorrect filter set used on the microscope.- Staining solution has expired or degraded.- Inadequate incubation time.	- Re-examine the slide carefully.- Ensure the correct excitation and emission filters are in place.- Prepare fresh staining solution and use a positive control.- Increase the staining time.
High background fluorescence	- Incomplete clearing of the specimen.- Excess stain on the slide.- Contaminated reagents or slides.- Autofluorescence of tissue or cells.	- Allow more time for KOH clearing or gently warm the slide.- Gently blot the excess stain from the edges of the coverslip.- Use clean slides and fresh reagents.- Use a counterstain like Evans Blue to quench background fluorescence.
Artifacts resembling fungal elements	- Cotton fibers, clothing fibers, or other debris can fluoresce.- Scratches on the microscope slide.	- Be cautious of contaminants during sample collection and preparation.- Differentiate based on morphology (e.g., fungal hyphae have parallel walls, septations, and branching).- Use high-quality, clean microscope slides.

Visualizations

Caption: Experimental workflow for fungal detection using Fluorescent Brightener 85.

Caption: Comparison of diagnostic methods for fungal infections.

References

• 1. microbiologics.com [microbiologics.com]
• 2. Fluorescence Microscopy Errors [evidentscientific.com]
• 3. mdpi.com [mdpi.com]
• 4. Collection and analysis of vaginal smears to assess reproductive stage in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Staining Yeast with Fluorescent Brightener 85

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85), a stilbene (B7821643) derivative, is a fluorescent dye that exhibits a strong affinity for polysaccharides, particularly chitin (B13524) and cellulose.[1][2] This property makes it an invaluable tool for the visualization of fungal cell walls, including those of various yeast species.[1][3] In the field of yeast research, FB 85 is widely employed for a range of applications, from basic cell biology studies to high-throughput screening in drug development. Its utility is comparable to the more traditionally used Calcofluor White, with some studies suggesting FB 85 offers higher efficacy and convenience.[1][2]

The primary mechanism of action for Fluorescent Brightener 85 involves its non-specific binding to β-1,3 and β-1,4 polysaccharides.[4] In yeast, chitin is a key component of the cell wall, particularly concentrated in bud scars, the septal region, and at sites of cell wall repair.[5][6] By binding to chitin, FB 85 emits a bright blue fluorescence under ultraviolet (UV) or violet excitation, allowing for clear visualization of these structures.[1][2] This specific staining pattern enables researchers to determine the age of yeast cells by counting bud scars, assess cell cycle progression, and investigate the effects of genetic mutations or chemical compounds on cell wall integrity.[4][7]

These application notes provide detailed protocols for the use of Fluorescent Brightener 85 in yeast staining, summarize key quantitative data, and present visual workflows to guide researchers in their experimental design.

Data Presentation

Quantitative Staining Parameters

The following table summarizes the key quantitative parameters for staining yeast with Fluorescent Brightener 85 and the related compound, Calcofluor White. These values are derived from various protocols and should be optimized for specific yeast strains and experimental conditions.

Parameter	Fluorescent Brightener 85	Calcofluor White M2R	Reference
Stock Solution	0.1% (w/v) in distilled water or 10% KOH	5 mM in water	[1],[5]
Working Concentration	Not explicitly stated, used from 0.1% stock	5 - 25 µM	[1],[5]
Incubation Time	1 minute (in combination with 10% KOH)	20 - 30 minutes	[7],[5]
Incubation Temperature	Room Temperature	Room Temperature or 30°C	[5]
Excitation Wavelength (max)	~347 nm (UV)	~365 nm (UV)	[8],
Emission Wavelength (max)	Blue to Blue-Green	~435 nm (Blue)	[1],

Comparative Performance Data

A study comparing Fluorescent Brightener 85 with 10% Potassium Hydroxide (KOH) for the detection of fungal elements in clinical samples demonstrated a significantly higher positive rate for FB 85.

Method	Positive Rate (%)	Statistical Significance (p-value)	Reference
Fluorescent Brightener 85	84%	< 0.01	[1]
10% KOH	52%	< 0.01	[1]

Experimental Protocols

Protocol 1: Rapid Staining of Yeast for General Morphology and Bud Scar Visualization

This protocol is suitable for routine observation of yeast cell wall structures, including bud scars for age determination.

Materials:

• Yeast culture (e.g., Saccharomyces cerevisiae)

• Fluorescent Brightener 85 solution (0.1% w/v in distilled water)

• 10% Potassium Hydroxide (KOH) solution (optional, for enhanced clearing of some samples)

• Phosphate-buffered saline (PBS) or appropriate buffer

• Microscope slides and coverslips

• Fluorescence microscope with a DAPI or UV filter set

Procedure:

• Harvest yeast cells from liquid culture or a solid medium.

• Wash the cells by centrifuging at a low speed (e.g., 3000 x g for 5 minutes) and resuspending the pellet in PBS. Repeat this step twice to remove residual media.

• Resuspend the final cell pellet in a small volume of PBS to achieve a desired cell density.

• On a clean microscope slide, place a small drop (e.g., 10 µL) of the yeast suspension.

• Add one drop of 0.1% Fluorescent Brightener 85 solution to the yeast suspension on the slide. If using KOH, add one drop of 10% KOH as well.[7]

• Gently mix the solutions on the slide using a pipette tip.

• Place a coverslip over the suspension, avoiding air bubbles.

• Incubate for 1 minute at room temperature, protected from light.[7]

• Observe the stained cells using a fluorescence microscope with a suitable filter set (e.g., excitation at ~350 nm and emission at ~450 nm). Bud scars and the cell wall will fluoresce brightly.[1][5]

Protocol 2: Staining Yeast in Liquid Culture for High-Throughput Analysis

This protocol is adapted for staining yeast directly in liquid culture, which can be useful for analysis by flow cytometry or high-content imaging.

Materials:

• Yeast culture grown to the desired phase

• Fluorescent Brightener 85 stock solution

• Clear imaging buffer (e.g., PBS or HBSS)[5]

• Microplates or microcentrifuge tubes

• Fluorescence microscope, plate reader, or flow cytometer

Procedure:

• Culture yeast cells in the appropriate growth medium.

• Optional: For clearer imaging, centrifuge the cells and resuspend them in a clear buffer like PBS or HBSS.[5]

• Add Fluorescent Brightener 85 directly to the cell culture or buffer at a final concentration that needs to be empirically determined for the specific application (a starting point could be a 1:1000 dilution of a 0.1% stock solution).

• Incubate for 10-20 minutes at room temperature or 30°C, with gentle agitation and protected from light.[5]

• Optional: Wash the cells once with the buffer to remove excess stain before imaging.[5]

• Analyze the stained cells using a fluorescence microscope, plate reader, or flow cytometer equipped with a UV laser or light source and appropriate emission filters.

Visualizations

Caption: Experimental workflow for staining yeast with Fluorescent Brightener 85.

Caption: Logical relationship of FB 85 staining to yeast cell wall biology.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]
• 4. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 5. biotium.com [biotium.com]
• 6. researchgate.net [researchgate.net]
• 7. microbenotes.com [microbenotes.com]
• 8. dalynn.com [dalynn.com]

Application Notes and Protocols: Fluorescent Brightener 85 in Combination with Potassium Hydroxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Fluorescent Brightener 85 (FB 85) in conjunction with potassium hydroxide (B78521) (KOH) for the detection and visualization of fungi. This combination offers a rapid, sensitive, and efficient method for various research and clinical applications.

Introduction

Fluorescent Brightener 85 is a fluorochrome that binds to chitin (B13524) and cellulose, components of the fungal cell wall. When exposed to ultraviolet (UV) light, it emits a bright blue or blue-green fluorescence, making fungal elements easily distinguishable from background material[1][2][3]. Potassium hydroxide (KOH) serves as a clearing agent, dissolving host tissue and cellular debris, thereby enhancing the visibility of fungal structures[1]. The combined use of FB 85 and KOH provides a superior method for fungal detection compared to traditional KOH wet mounts, offering increased sensitivity and diagnostic accuracy[4].

Principle of Action

The mechanism of action involves two key processes:

• Keratolysis and Clearing: Potassium hydroxide, typically at a concentration of 10%, digests keratin (B1170402) and other cellular material in clinical specimens such as skin, nails, and vaginal secretions. This process reduces background noise and makes fungal elements more accessible for staining and visualization.

• Fluorochrome Binding and Fluorescence: Fluorescent Brightener 85, a stilbene (B7821643) derivative, non-specifically binds to the β-linked polysaccharides, primarily chitin and cellulose, present in the fungal cell wall. Upon excitation with UV light (typically around 340-380 nm), the bound FB 85 molecules emit a strong blue or blue-green fluorescence (typically around 420-480 nm), allowing for clear and high-contrast visualization of fungal hyphae, pseudohyphae, spores, and conidia[1][2][3].

The logical relationship for the principle of action is illustrated in the following diagram:

Caption: Principle of action for FB 85 and KOH in fungal detection.

Applications

The primary application of the FB 85 and KOH combination is in the rapid and sensitive detection of fungal elements in a variety of specimens. This method has been shown to have a significantly higher positive detection rate compared to the traditional KOH method alone[1][4].

Key Applications Include:

• Dermatology: Diagnosis of superficial fungal infections of the skin, hair, and nails (dermatophytosis)[1].

• Mycology Research: Visualization of fungal morphology, growth characteristics, and response to antifungal agents[1].

• Gynecology: Detection of Candida species in vaginal secretions for the diagnosis of vulvovaginal candidiasis (VVC)[3][5].

• Respiratory Medicine: Identification of fungal elements in sputum and bronchoalveolar lavage fluid[1].

Quantitative Data Summary

The following tables summarize the comparative efficacy of the Fluorescent Brightener 85 method against the standard 10% KOH method and, in some cases, fungal culture and Calcofluor White (CFW).

Table 1: Positive Detection Rates in Superficial Fungal Infections [1]

Diagnostic Method	Number of Patients	Positive Detections	Positive Rate (%)
FB 85 with 10% KOH	100	84	84.0
10% KOH alone	100	52	52.0

Table 2: Positive Detection Rates in Suspected Onychomycosis [4]

Diagnostic Method	Number of Patients	Positive Detections	Positive Rate (%)
FB 85 with 10% KOH	108	96	88.9
10% KOH alone	108	60	55.6

Table 3: Comparative Analysis in the Diagnosis of Vulvovaginal Candidiasis [5][6]

Diagnostic Method	Number of Patients	Positive Detections	Positive Rate (%)
Fungal Culture (Gold Standard)	110	77	77.0
10% KOH alone	110	75	68.2
FB 85	110	68	61.8
Calcofluor White (CFW)	110	71	64.5

Experimental Protocols

Reagent Preparation

5.1.1. 0.1% Fluorescent Brightener 85 Staining Solution

• Materials:

  • Fluorescent Brightener 85 powder

  • Distilled water

• Procedure:

  • Weigh 0.1 g of Fluorescent Brightener 85 powder.

  • Dissolve the powder in 100 mL of distilled water.

  • Mix thoroughly until fully dissolved.

  • Store in a light-protected container at room temperature.

5.1.2. 10% Potassium Hydroxide Solution

• Materials:

  • Potassium hydroxide (KOH) pellets

  • Distilled water

• Procedure:

  • Carefully weigh 10 g of KOH pellets. Caution: KOH is caustic and hygroscopic. Handle with appropriate personal protective equipment (PPE) in a fume hood.

  • Slowly add the KOH pellets to 80 mL of distilled water in a beaker, stirring continuously. The dissolution is an exothermic reaction.

  • Once the pellets are completely dissolved and the solution has cooled to room temperature, transfer it to a 100 mL volumetric flask.

  • Add distilled water to bring the final volume to 100 mL.

  • Store in a tightly sealed polyethylene (B3416737) or polypropylene (B1209903) bottle.

Staining Protocol for Clinical Specimens

The following workflow outlines the general procedure for staining clinical specimens with FB 85 and KOH.

Caption: Experimental workflow for staining with FB 85 and KOH.

Detailed Steps:

• Specimen Collection: Collect the clinical specimen (e.g., skin scrapings, nail clippings, vaginal swab) using standard procedures.

• Slide Preparation: Place a small amount of the specimen onto a clean glass microscope slide.

• Reagent Application: Add one drop of 10% KOH solution and one drop of 0.1% FB 85 solution to the specimen on the slide[1].

• Coverslip Placement: Gently lower a coverslip over the specimen, avoiding the formation of air bubbles.

• Incubation: Allow the slide to stand at room temperature for 5-10 minutes. This allows the KOH to clear the background material. The incubation time may be extended for thicker specimens like nail clippings.

• Microscopic Examination:

  • Use a fluorescence microscope equipped with a UV excitation filter (e.g., 340-380 nm) and a barrier filter (e.g., 420-480 nm).

  • Examine the slide under low power (10x) to scan for areas of fluorescence.

  • Switch to high power (40x) to confirm the morphology of the fungal elements.

  • Positive results are indicated by the presence of fungal hyphae, pseudohyphae, or spores exhibiting bright blue or blue-green fluorescence against a darker background[1][2][3].

Safety and Handling Precautions

Both Fluorescent Brightener 85 and potassium hydroxide require careful handling. Always refer to the specific Safety Data Sheets (SDS) for each chemical before use.

Fluorescent Brightener 85:

• May cause skin, eye, and respiratory irritation[7].

• Wear appropriate PPE, including gloves, safety glasses, and a lab coat[7][8].

• Avoid inhalation of dust by working in a well-ventilated area or a fume hood[7][9].

• In case of contact, rinse the affected area thoroughly with water[7].

Potassium Hydroxide:

• Highly corrosive and can cause severe skin burns and eye damage[10].

• Harmful if swallowed[10].

• Always wear chemical-resistant gloves, safety goggles or a face shield, and protective clothing when handling[10].

• Handle in a fume hood to avoid inhaling dust or mist[10].

• In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention[10].

The logical relationship for safety precautions is as follows:

Caption: Safety precautions for handling FB 85 and KOH.

Troubleshooting

Issue	Possible Cause	Solution
No or weak fluorescence	- Incorrect filter set on the microscope.- Fungal elements are absent in the specimen.- Insufficient staining time.	- Ensure the correct UV excitation and barrier filters are in place.- Re-sample if possible.- Increase the incubation time, especially for thick specimens.
High background fluorescence	- Incomplete clearing of the specimen.- Autofluorescence of non-fungal elements.	- Allow more time for the KOH to act.- Fungal fluorescence is typically brighter and more defined than background autofluorescence.
Crystallization on the slide	- Reagents are drying out.- High concentration of KOH.	- Examine the slide promptly after preparation.- Ensure the correct concentration of KOH is used.

Conclusion

The use of Fluorescent Brightener 85 in combination with potassium hydroxide is a valuable technique for the rapid and sensitive detection of fungi. It offers significant advantages over traditional methods, including higher positive detection rates and clearer visualization of fungal structures. Adherence to the provided protocols and safety guidelines is essential for obtaining reliable and reproducible results in research and diagnostic settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]
• 3. Evaluating the accuracy and diagnostic value of CFW and a new fluorescent reagents, fluorescent brightener 85, for the diagnosis of vulvovaginal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. aksci.com [aksci.com]
• 8. Fluorescent brightener 85 Safety Data Sheets(SDS) lookchem [lookchem.com]
• 9. angenechemical.com [angenechemical.com]
• 10. fishersci.com [fishersci.com]

Application Notes and Protocols: Tinopal CBS-X in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinopal CBS-X is a fluorescent whitening agent that absorbs ultraviolet (UV) light and re-emits it as visible blue light, leading to a perception of whiteness.[1][2] While primarily used in the detergent and paper industries[3][4], its fluorescent properties have been adapted for scientific applications, notably in flow cytometry. In this context, Tinopal CBS-X serves as a UV-excitable fluorescent stain, particularly effective for the analysis of microorganisms.[5][6]

These application notes provide a comprehensive overview of the use of Tinopal CBS-X in flow cytometry, including its primary applications, detailed experimental protocols, and relevant quantitative data.

Principle of Application

In flow cytometry, Tinopal CBS-X functions as a general cellular stain. When excited by a UV laser, it emits bright blue fluorescence, allowing for the detection and discrimination of stained cells from unstained particles or background noise.[5][6] The intensity of staining can vary between different microorganisms, which can be exploited for basic discrimination purposes.[5][6] While it effectively stains various organisms, including vegetative microbial cells and spores of Gram-positive bacteria, its mechanism is not based on cell viability or membrane integrity in the same way as dyes like Propidium Iodide (PI) or 7-AAD.[5][6][7] Therefore, it is primarily a tool for cell detection and differentiation rather than a live/dead indicator.

Key Applications in Flow Cytometry

• Microbial Detection: Tinopal CBS-X is an effective stain for the rapid detection of bacteria and yeast in fluid samples.[5][6]

• Discrimination of Microorganisms: Different microorganisms can exhibit varying levels of Tinopal CBS-X staining, which may allow for their discrimination in mixed populations.[5][6]

• Spore Staining: It has been shown to be a potent stain for bacterial spores, which can be challenging to label with other fluorescent dyes.[5][6]

Quantitative Data Summary

The following tables summarize the available quantitative data regarding the properties and application of Tinopal CBS-X in flow cytometry.

Table 1: Solubility and Physical Properties

Property	Description	Reference
Chemical Name	4,4'-Distyryl biphenyl (B1667301) derivative (DSBP)	[3]
Physical Form	Yellow to greenish free-flowing granules	[3]
Solubility in Water	Highly soluble; fully soluble at concentrations up to 10 mg/mL.	[5]
Excitation	UV light (e.g., HeCd laser at 325 nm)	[6]
Emission	Blue fluorescence (emission peak around 429-430 nm)	[8][9]

Table 2: Staining Concentrations and Kinetics for Bacillus globigii Spores

Parameter	Value	Reference
Optimal Concentration Range	Staining intensity increases with concentration from 0 to 40 µg/mL.	[5][8]
Saturation Concentration	No significant increase in fluorescence is observed above 40 µg/mL (tested up to 100 µg/mL).	[5][8]
Staining Time (Unfixed Spores)	Approximately 20 minutes are required to achieve maximum staining intensity at 10 µg/mL.	[8]
Staining Time (Ethanol-Fixed Spores)	Maximum staining is reached almost immediately.	[8]

Experimental Protocols

Protocol 1: General Staining of Microorganisms with Tinopal CBS-X for Flow Cytometry

This protocol describes the basic procedure for staining microbial cells.

Materials:

• Tinopal CBS-X powder

• Deionized water or Phosphate Buffered Saline (PBS)

• Cell suspension (bacteria, yeast, or spores)

• Flow cytometer with a UV laser

Procedure:

• Prepare Tinopal CBS-X Stock Solution:

  • Dissolve Tinopal CBS-X in deionized water or PBS to create a stock solution (e.g., 1 mg/mL).

  • The solution should be protected from light and can be stored at 4°C for short periods. Tinopal CBS-X is highly soluble in water.[5]

• Prepare Cell Suspension:

  • Adjust the cell suspension to a concentration suitable for flow cytometry, typically 10^5 to 10^7 cells/mL, in PBS or an appropriate buffer.

• Staining:

  • Add the Tinopal CBS-X stock solution to the cell suspension to achieve the desired final concentration. A good starting point is 10-40 µg/mL.[5][8]

  • Incubate the mixture. For unfixed cells, an incubation period of up to 20 minutes may be necessary for maximal staining.[8]

• Analysis:

  • Analyze the stained cell suspension directly on a flow cytometer equipped with a UV laser for excitation.

  • Collect the fluorescence emission in the blue channel (e.g., around 430 nm).[8][9]

Protocol 2: Rapid Staining of Microorganisms Using Ethanol (B145695) Fixation

Pre-treatment with ethanol can significantly reduce the time required for staining.[5][6]

Materials:

• All materials from Protocol 1

• 70% Ethanol

Procedure:

• Prepare Tinopal CBS-X Stock Solution: As described in Protocol 1.

• Fixation and Staining:

  • Pellet the microbial cells by centrifugation.

  • Resuspend the cell pellet in 70% ethanol and incubate for a short period (e.g., 10-15 minutes) at room temperature. This step permeabilizes the cells.

  • Pellet the fixed cells and wash once with PBS to remove the ethanol.

  • Resuspend the washed cells in PBS.

  • Add Tinopal CBS-X to the desired final concentration (e.g., 10-40 µg/mL). With ethanol-fixed cells, maximum staining is achieved almost immediately.[8]

• Analysis:

  • Proceed with flow cytometric analysis as described in Protocol 1.

Visualizations

Experimental Workflow for Tinopal CBS-X Staining

The following diagram illustrates the general workflow for staining microbial cells with Tinopal CBS-X for flow cytometric analysis.

Caption: General workflow for staining microorganisms with Tinopal CBS-X.

Comparison of Staining Protocols for Fixed vs. Unfixed Cells

This diagram outlines the key differences in the staining protocols for unfixed and ethanol-fixed cells.

Caption: Comparison of staining workflows for fixed and unfixed cells.

Discussion and Considerations

• Instrumentation: A key requirement for using Tinopal CBS-X is a flow cytometer equipped with a UV laser.[6] Instruments with only visible light lasers (e.g., 488 nm blue or 633 nm red lasers) will not be able to excite this fluorophore.

• Cell Viability: It is crucial to understand that Tinopal CBS-X is not a conventional viability dye. Standard viability assays rely on dyes that are excluded by cells with intact membranes (e.g., PI, 7-AAD, DAPI).[7][10] Tinopal CBS-X, especially when used with ethanol fixation, stains cells regardless of their viability. For simultaneous viability assessment, a separate, compatible viability dye that excites with a different laser line should be included in the staining panel.

• Compensation: As with any multi-color flow cytometry experiment, if Tinopal CBS-X is used in conjunction with other fluorophores, appropriate single-stain controls must be prepared to assess and correct for any spectral overlap.

• Applications in Mammalian Cells: The primary research found focuses on microbial applications.[5][6] The utility of Tinopal CBS-X for staining mammalian cells in flow cytometry is not well-documented in the provided search results and would require further investigation.

Conclusion

Tinopal CBS-X is a valuable tool for the rapid and efficient staining of microorganisms for flow cytometric analysis. Its high water solubility and bright UV-excitable fluorescence make it a convenient stain for microbial detection and discrimination.[5] By following the detailed protocols and considering the specific instrumentation requirements, researchers can effectively integrate Tinopal CBS-X into their flow cytometry workflows.

References

• 1. oxychemicals.com.vn [oxychemicals.com.vn]
• 2. ulprospector.com [ulprospector.com]
• 3. biakhim.com.ua [biakhim.com.ua]
• 4. assets-global.website-files.com [assets-global.website-files.com]
• 5. dbkgroup.org [dbkgroup.org]
• 6. researchgate.net [researchgate.net]
• 7. biocompare.com [biocompare.com]
• 8. researchgate.net [researchgate.net]
• 9. fda.gov [fda.gov]
• 10. BestProtocols: Viability Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for Staining Cultured Fungi with Fluorescent Brightener 85 (FB 85)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85) is a stilbene-based fluorescent dye that serves as a rapid and highly sensitive stain for the visualization of fungal elements. Similar to other optical brightening agents like Calcofluor White (CFW), FB 85 binds non-covalently to chitin (B13524) and cellulose (B213188), which are integral components of the fungal cell wall. Upon excitation with ultraviolet (UV) light, FB 85 emits a strong blue fluorescence, providing a high-contrast image of fungal structures such as hyphae, conidia, conidiophores, septa, and budding yeasts against a dark background.[1][2][3] This property makes it an excellent tool for various applications in mycology, including the morphological analysis of cultured fungi, screening for antifungal drug effects, and the detection of fungal contaminants in cell cultures.

The primary advantage of FB 85 over traditional staining methods, such as Potassium Hydroxide (KOH) preparations, is its superior sensitivity and the speed of the staining procedure.[3] Studies have shown that FB 85 has a significantly higher positive detection rate for fungal elements in clinical specimens compared to KOH.[3]

Principle of Staining: FB 85, a diaminostilbene derivative, exhibits a high affinity for β-1,4 and β-1,3 polysaccharides. The planar structure of the molecule allows it to intercalate between the chitin and cellulose polymers of the fungal cell wall. This binding is non-covalent and is stabilized by hydrogen bonds. When the bound dye is excited by UV or near-UV light, it absorbs photons and is elevated to a higher energy state. As it returns to its ground state, it emits energy in the form of visible blue light, a phenomenon known as fluorescence. Unbound FB 85 in an aqueous solution, however, rapidly loses its fluorescence upon exposure to UV light due to trans-cis isomerization.[1]

Materials and Reagents

• Fluorescent Brightener 85 (CAS No. 12224-06-5 or 17958-73-5)

• Distilled or deionized water

• Potassium Hydroxide (KOH), 10% (w/v) solution (optional, for clearing cellular debris)

• Ethanol (B145695) or methanol (B129727) (for fixation)

• Glycerol (B35011) (for mounting)

• Microscope slides and coverslips

• Pipettes and pipette tips

• Fluorescence microscope with a suitable filter set (e.g., DAPI or UV filter cube)

Experimental Protocols

Preparation of 0.1% FB 85 Staining Solution

• Weigh 100 mg of Fluorescent Brightener 85 powder.

• Dissolve the powder in 100 mL of distilled or deionized water.

• Gently heat the solution while stirring to aid in dissolution.

• Store the solution in a light-protected container (e.g., an amber bottle) at room temperature. The solution is stable for several months when stored properly.

Staining Protocol for Cultured Fungi (Filamentous Fungi and Yeasts)

This protocol is designed for the rapid staining of fungal cultures grown on solid or in liquid media.

• Sample Preparation:

  • From Solid Media: Using a sterile loop or needle, pick a small portion of the fungal colony.

  • From Liquid Media: Pellet the fungal mycelia or yeast cells by centrifugation (e.g., 5000 x g for 5 minutes).

• Slide Preparation:

  • Place a drop of sterile water or saline on a clean microscope slide.

  • Tease the fungal material from the solid media in the drop of water or resuspend the pellet from the liquid culture in a small volume of water and place a drop on the slide.

  • Spread the suspension thinly on the slide.

• Fixation (Optional but Recommended):

  • Allow the smear to air dry completely.

  • Fix the smear by passing it through a flame 2-3 times or by adding a drop of methanol or ethanol and allowing it to evaporate.

• Staining:

  • Add one to two drops of the 0.1% FB 85 staining solution to the fixed smear, ensuring it is completely covered.

  • Incubate for 20 seconds to 1 minute at room temperature. Staining is often instantaneous.

• Washing (Optional):

  • Gently rinse the slide with a stream of distilled water to remove excess stain. This can help to reduce background fluorescence.

• Mounting:

  • Place a drop of glycerol or a suitable mounting medium over the stained area.

  • Carefully lower a coverslip over the drop, avoiding air bubbles.

• Microscopic Examination:

  • Observe the slide under a fluorescence microscope using a UV or DAPI filter set. The recommended excitation wavelength is in the range of 340-380 nm, with emission typically observed around 420-470 nm.[2] Fungal elements will fluoresce brightly in blue, blue-green, or white against a dark background.[3]

Data Presentation

The following tables summarize the key properties of FB 85 and its performance in comparison to other fungal staining methods.

Table 1: Physicochemical and Spectroscopic Properties of Fluorescent Brightener 85

Property	Value	Reference
CAS Number	12224-06-5, 17958-73-5
Molecular Formula	C36H34N12Na2O8S2
Molecular Weight	872.84 g/mol
Excitation Range	340 - 370 nm (UV)	[4]
Emission Range	420 - 470 nm (Blue)	[4]
Appearance	Light yellow powder
Solubility	Soluble in water

Table 2: Comparative Performance of FB 85 and KOH for Fungal Detection in Clinical Specimens

Study Type	Fungal Infection	FB 85 Positive Rate (%)	KOH Positive Rate (%)	Reference
Superficial Mycoses	Various	84	52	[3]
Onychomycosis	Suspected cases	88.9	55.6

Visualizations

Diagram 1: Experimental Workflow for Staining Cultured Fungi with FB 85```dot

Caption: Schematic of FB 85 binding to chitin polymers within the fungal cell wall and subsequent fluorescence.

References

• 1. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. Versatile fluorescent staining of fungi in clinical specimens by using the optical brightener Blankophor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optical brightener - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Plant Cell Wall Imaging with Stilbene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The plant cell wall is a complex and dynamic structure crucial for plant growth, development, and defense. Its intricate architecture, primarily composed of cellulose (B213188), hemicellulose, and lignin, presents a significant target for researchers in fields ranging from basic plant biology to biofuel development and pharmacology. Stilbene (B7821643) derivatives, a class of fluorescent compounds, have emerged as powerful tools for visualizing the organization and dynamics of plant cell wall components. Their ability to exhibit enhanced fluorescence upon binding to specific polysaccharides, such as cellulose, allows for high-contrast imaging of cell wall structures.

This document provides detailed application notes and experimental protocols for the use of key stilbene derivatives in plant cell wall imaging. It is designed to assist researchers in selecting the appropriate probes and methodologies for their specific research needs.

Principle of Fluorescence

Stilbene derivatives are characterized by a 1,2-diphenylethylene core. In solution, these molecules can dissipate absorbed energy through non-radiative pathways, such as rotation and vibration, resulting in low fluorescence quantum yields. However, upon binding to the rigid structures of plant cell wall polysaccharides like cellulose, their rotational and vibrational freedom is restricted. This confinement minimizes non-radiative decay, leading to a significant enhancement of their fluorescence quantum yield and making them excellent probes for visualizing these structures.

Featured Stilbene Derivatives

This section details the properties and applications of commonly used stilbene derivatives for plant cell wall imaging.

Calcofluor White (Fluorescent Brightener 28)

Calcofluor White is a widely used and well-characterized stilbene derivative that binds non-specifically to β-1,4-linked glucans, making it an excellent stain for cellulose and callose. It is excited by UV light and emits in the blue region of the spectrum.

Pontamine Fast Scarlet 4B (Direct Red 23)

Pontamine Fast Scarlet 4B (PFS) is a red fluorescent dye that shows a high specificity for cellulose.[1] It exhibits bifluorescence, meaning its fluorescence emission is dependent on the polarization of the excitation light.[1] This property can be exploited to determine the orientation of cellulose microfibrils within the cell wall.[1]

Solophenyl Flavine 7GFE

Solophenyl Flavine 7GFE is another fluorescent dye that has been shown to be effective for imaging fungal and plant cell walls.[2] It offers an alternative to Calcofluor White with different spectral properties.

Brilliant Yellow (Direct Yellow 106)

Brilliant Yellow is a stilbene-based azo dye. While its primary application is in the textile industry, its structural similarity to other fluorescent stilbene derivatives suggests its potential for plant cell wall imaging. The provided protocol is a hypothetical starting point for its application in microscopy.[3]

Quantitative Data

The following table summarizes the key quantitative data for the featured stilbene derivatives, facilitating probe selection and experimental design.

Fluorescent Probe	Target Component(s)	Excitation Max (nm)	Emission Max (nm)	Typical Concentration	Incubation Time
Calcofluor White	Cellulose, Callose	~347-365	~435	0.01% - 0.1% (w/v)	5 - 30 min
Pontamine Fast Scarlet 4B	Cellulose	488, 561	570 - 650	0.01% - 0.1% (w/v)	5 - 20 min
Solophenyl Flavine 7GFE	Cell Wall Polysaccharides	~391, 488	~491	0.1% (w/v)	10 min
Brilliant Yellow	Cellulose (hypothesized)	~350 - 420 (estimated)[3]	~450 - 550 (estimated)[3]	1 - 10 µg/mL (hypothesized)[3]	15 - 60 min (hypothesized)[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Staining of Plant Tissues with Calcofluor White

Materials:

• Plant tissue (e.g., roots, stems, leaves)

• Calcofluor White M2R (Fluorescent Brightener 28)

• Distilled water

• Microscope slides and coverslips

• Fluorescence microscope with a UV excitation source and a blue emission filter

Procedure:

• Preparation of Staining Solution:

  • Prepare a 0.1% (w/v) stock solution of Calcofluor White in distilled water.

  • For working solution, dilute the stock solution to a final concentration of 0.01% to 0.1% (w/v) in distilled water.

• Sample Preparation:

  • Section fresh or fixed plant tissue as required for your imaging setup. Thin sections are recommended for optimal imaging.

• Staining:

  • Immerse the plant tissue sections in the Calcofluor White working solution.

  • Incubate for 5 to 30 minutes at room temperature in the dark. The optimal incubation time may vary depending on the tissue type and thickness.

• Washing:

  • Briefly rinse the stained tissue with distilled water to remove excess dye.

• Mounting and Imaging:

  • Mount the stained tissue on a microscope slide with a drop of water or a suitable mounting medium.

  • Place a coverslip over the sample.

  • Observe the sample using a fluorescence microscope equipped with a DAPI filter set (or equivalent) with excitation around 365 nm and emission around 435 nm.

Protocol 2: Staining of Plant Tissues with Pontamine Fast Scarlet 4B (PFS)

Materials:

• Plant tissue (e.g., Arabidopsis roots)

• Pontamine Fast Scarlet 4B (Direct Red 23)

• Phosphate-Buffered Saline (PBS) or appropriate buffer

• Microscope slides and coverslips

• Confocal laser scanning microscope with excitation lines at 488 nm or 561 nm

Procedure:

• Preparation of Staining Solution:

  • Prepare a 0.1% (w/v) stock solution of Pontamine Fast Scarlet 4B in water.

  • Dilute the stock solution to a final concentration of 0.01% to 0.1% (w/v) in PBS or a suitable buffer.

• Sample Preparation:

  • Gently transfer plant seedlings or tissue sections into the staining solution. For delicate samples like Arabidopsis roots, handle with care.[4]

• Staining:

  • Incubate the tissue in the PFS working solution for 5 to 20 minutes at room temperature.

• Washing:

  • Rinse the tissue gently with PBS or the buffer used for staining to remove unbound dye.

• Mounting and Imaging:

  • Mount the stained tissue on a microscope slide in a drop of buffer.

  • Image using a confocal microscope. For cellulose visualization, excite at 488 nm or 561 nm and collect emission between 570 nm and 650 nm.[5] For analyzing cellulose microfibril orientation, a polarized light source and detection system may be required.[1]

Protocol 3: Staining of Plant Tissues with Solophenyl Flavine 7GFE

Materials:

• Plant or fungal tissue

• Solophenyl Flavine 7GFE

• Distilled water or 50% ethanol

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Preparation of Staining Solution:

  • Prepare a 0.1% (w/v) working solution of Solophenyl Flavine 7GFE in distilled water.

• Sample Preparation:

  • Rinse the tissue briefly in 50% ethanol.[6]

• Staining:

  • Immerse the tissue in the 0.1% Solophenyl Flavine 7GFE solution for 10 minutes at room temperature.[7]

• Washing:

  • Rinse the tissue with distilled water.

• Mounting and Imaging:

  • Mount the stained tissue on a microscope slide.

  • Image using a fluorescence microscope. Excitation can be performed around 391 nm or 488 nm, with emission collected around 491 nm.[2][8]

Protocol 4: Hypothetical Protocol for Staining Plant Tissues with Brilliant Yellow (Direct Yellow 106)

Materials:

• Plant tissue

• Brilliant Yellow (Direct Yellow 106)

• Phosphate-Buffered Saline (PBS) or culture medium

• Microscope slides and coverslips

• Fluorescence microscope

Procedure:

• Preparation of Staining Solution:

  • Prepare a stock solution of Brilliant Yellow in water.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in PBS or a suitable buffer.[3]

• Sample Preparation:

  • Prepare thin sections of fresh or fixed plant tissue.

• Staining:

  • Incubate the tissue in the Brilliant Yellow working solution for 15-60 minutes at room temperature, protected from light.[3]

• Washing:

  • Wash the tissue three times with PBS to remove excess dye.

• Mounting and Imaging:

  • Mount the stained tissue and image using a fluorescence microscope with an estimated excitation around 350-420 nm and emission detection between 450-550 nm.[3] Note: Significant optimization of these parameters will be required.

Visualizations

Logical Relationship: Mechanism of Fluorescence Enhancement

Caption: Mechanism of fluorescence enhancement of stilbene derivatives upon binding to plant cell wall polysaccharides.

Experimental Workflow: Plant Cell Wall Imaging

Caption: A generalized experimental workflow for imaging plant cell walls using stilbene-based fluorescent dyes.

References

• 1. Pontamine fast scarlet 4B bifluorescence and measurements of cellulose microfibril angles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Two new fluorescent dyes applicable for visualization of fungal cell walls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Real-Time Imaging of Cellulose Reorientation during Cell Wall Expansion in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Spectrum [Solophenyl flavine 7GFE 500] | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Non-specific Staining of Microorganisms with Fluorescent Brightener 85

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 85 (FB 85), a stilbene (B7821643) derivative, is a fluorescent dye that absorbs ultraviolet (UV) light and emits visible blue light.[1][2] This property, traditionally used in the textile and paper industries for whitening, has found a valuable application in microbiology.[3][4][5] FB 85 serves as a non-specific stain for the rapid visualization of various microorganisms, including fungi, yeast, bacteria, and algae. Its utility lies in its ability to bind to polysaccharides like chitin (B13524) and cellulose (B213188), which are common components of microbial cell walls.[6] This non-specific interaction allows for the general morphological visualization of microbial populations, making it a useful tool for initial screening, total count estimations, and observing cell distribution.

Principle of Staining

Fluorescent Brightener 85 functions by binding to β-1,4 and β-1,3 glucans, such as cellulose and chitin, which are integral components of the cell walls of many microorganisms. This binding is non-covalent and is thought to occur through hydrogen bonding and van der Waals forces between the dye molecules and the polysaccharide chains. Upon excitation with UV or near-UV light, the bound dye fluoresces, emitting a bright blue or blue-green light, which allows for the clear visualization of the microbial cell outline against a dark background.

Physicochemical and Spectral Properties

A summary of the key properties of Fluorescent Brightener 85 is provided in the table below.

Property	Value	Reference
Chemical Name	Disodium 4,4'-bis((4-anilino-6-((2-hydroxyethyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate	[7]
Molecular Formula	C₃₆H₃₄N₁₂Na₂O₈S₂	[3]
Molecular Weight	872.84 g/mol	[3]
CAS Number	12224-06-5	[8]
Appearance	Light yellow powder	[9]
Excitation Maximum (λex)	~340 - 370 nm (UV)	[1]
Emission Maximum (λem)	~420 - 470 nm (Blue)	[1]

Applications in Microbiology

• Rapid Detection of Fungi and Yeast: FB 85 is highly effective for staining the chitin-rich cell walls of fungi and yeast, enabling their quick identification in clinical and environmental samples.

• General Staining of Bacteria: While bacterial cell walls differ from fungi, certain polysaccharides present can be stained by FB 85, allowing for the visualization of bacterial morphology and aggregates.

• Visualization of Algae: The cellulose present in the cell walls of many algal species makes them amenable to staining with FB 85, facilitating their observation and enumeration.

• Flow Cytometry: The fluorescent properties of FB 85 make it suitable for high-throughput analysis of microbial populations using flow cytometry.[10][11][12]

Experimental Protocols

Reagent Preparation

Stock Solution (1.0% w/v):

• Weigh 1.0 g of Fluorescent Brightener 85 powder.

• Dissolve in 100 mL of sterile distilled water.

• Store in a dark, amber bottle at 4°C. This stock solution is stable for several months.

Working Solution (0.1% w/v):

• Dilute the 1.0% stock solution 1:10 with sterile distilled water. For example, add 1 mL of stock solution to 9 mL of distilled water.

• Prepare fresh working solution before each use for optimal performance.

Optional: Counterstain (Evans Blue 0.05% w/v): A counterstain can be used to reduce background fluorescence.

• Dissolve 50 mg of Evans Blue in 100 mL of distilled water.

• Store at room temperature.

Staining Protocol for Fungi and Yeast

This protocol is adapted from procedures for similar fluorescent brighteners.

• Sample Preparation:

  • For liquid cultures, centrifuge 1 mL of the cell suspension at 5000 x g for 5 minutes. Discard the supernatant and resuspend the pellet in 1 mL of phosphate-buffered saline (PBS).

  • For solid samples (e.g., tissue, soil), prepare a smear on a clean microscope slide.

• Staining:

  • Add one drop of the 0.1% FB 85 working solution to the prepared sample on the slide.

  • If using a counterstain, add one drop of 0.05% Evans Blue solution.

  • Gently mix with a pipette tip.

• Incubation:

  • Incubate for 5-10 minutes at room temperature in the dark.

• Mounting:

  • Place a coverslip over the stained sample, avoiding air bubbles.

• Visualization:

  • Observe under a fluorescence microscope using a UV filter set (e.g., excitation around 365 nm and emission around 450 nm). Fungal and yeast cell walls will fluoresce brightly in blue or blue-green.

Staining Protocol for Bacteria

This protocol is a general guideline and may require optimization for specific bacterial species.

• Sample Preparation:

  • Prepare a bacterial smear on a clean microscope slide and heat-fix it by passing it briefly through a flame.

• Staining:

  • Flood the smear with the 0.1% FB 85 working solution.

• Incubation:

  • Incubate for 3-5 minutes at room temperature in the dark.

• Washing:

  • Gently rinse the slide with distilled water to remove excess stain.

• Drying and Mounting:

  • Allow the slide to air dry completely.

  • Add a drop of immersion oil and a coverslip.

• Visualization:

  • Observe under a fluorescence microscope with a UV filter set. Bacteria will appear as fluorescent outlines.

Staining Protocol for Algae

This protocol is suitable for algae with cellulose-containing cell walls.

• Sample Preparation:

  • Concentrate the algal culture by centrifugation (e.g., 3000 x g for 5 minutes) and resuspend in fresh culture medium or PBS.

• Staining:

  • Add the 0.1% FB 85 working solution to the algal suspension to a final concentration of 0.01%.

• Incubation:

  • Incubate for 10-15 minutes at room temperature in the dark.

• Washing (Optional):

  • For clearer imaging, cells can be washed once with PBS to remove unbound dye. Centrifuge the stained suspension, discard the supernatant, and resuspend in fresh PBS.

• Visualization:

  • Place a drop of the stained suspension on a microscope slide with a coverslip.

  • Observe under a fluorescence microscope using a UV filter set. The cell walls of the algae will fluoresce.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of Fluorescent Brightener 85 in microbial staining.

Parameter	Fungi/Yeast	Bacteria	Algae
Working Concentration	0.1% (w/v)	0.1% (w/v)	0.01% (final concentration)
Incubation Time	5 - 10 minutes	3 - 5 minutes	10 - 15 minutes
Excitation Wavelength	~365 nm	~365 nm	~365 nm
Emission Wavelength	~450 nm	~450 nm	~450 nm
Expected Fluorescence	Bright blue/blue-green	Moderate blue	Bright blue

Visualizations

Experimental Workflow

Caption: General experimental workflow for staining microorganisms with Fluorescent Brightener 85.

Mechanism of Action

References

• 1. Optical brightener - Wikipedia [en.wikipedia.org]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. Fluorescent Brightener 85 [dyestuffintermediates.com]
• 4. Fluorescent brightener 85 | 12224-06-5 [chemicalbook.com]
• 5. additivesforpolymer.com [additivesforpolymer.com]
• 6. Absorption and Transport of Fluorescent Brighteners by Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescent Brightener 85 | C36H34N12Na2O8S2 | CID 6440859 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cas 12224-06-5,Fluorescent brightener 85 | lookchem [lookchem.com]
• 9. chembk.com [chembk.com]
• 10. Fluorescent brighteners: novel stains for the flow cytometric analysis of microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. dbkgroup.org [dbkgroup.org]

Application Notes and Protocols for Quantitative Fluorescence Analysis Using Fluorescent Brightener 85

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorescent Brightener 85 (FB 85), a diaminostilbene derivative, is a robust fluorescent dye with significant applications in quantitative biological analysis. Primarily known for its high affinity for β-glycosidically linked polysaccharides, such as chitin (B13524) and cellulose (B213188), it serves as an excellent probe for the detection and quantification of fungi.[1] Furthermore, its fluorescent properties make it a candidate for labeling drug delivery vehicles like nanoparticles and liposomes, enabling their quantitative tracking and analysis in cellular systems. This document provides detailed application notes and experimental protocols for the use of Fluorescent Brightener 85 in these key research areas.

Introduction to Fluorescent Brightener 85

Fluorescent Brightener 85 (CAS No: 12224-06-5; Molecular Formula: C₃₆H₃₄N₁₂Na₂O₈S₂) is an optical brightening agent that absorbs ultraviolet (UV) light and emits it in the blue region of the visible spectrum.[2] This property, initially utilized in the textile and paper industries, has been effectively repurposed for biological applications. Its mechanism of action in a biological context involves the non-covalent binding to polysaccharides, leading to a significant increase in fluorescence intensity upon binding.[1] This specific interaction allows for high-contrast imaging and quantification of target structures.

Application I: Quantitative Analysis of Fungal Biomass

The presence of chitin in the cell walls of most fungi makes FB 85 an ideal stain for their detection and quantification.[1] The fluorescence intensity of bound FB 85 can be correlated with fungal biomass, providing a quantitative measure of fungal growth or contamination.

Mechanism of Fungal Staining

The interaction between Fluorescent Brightener 85 and the fungal cell wall is a physical adsorption process. The stilbene (B7821643) core of the dye intercalates with the chitin and cellulose polymers, leading to enhanced fluorescence. This non-covalent binding is stable, allowing for robust and reproducible staining.[1]

Caption: Mechanism of Fluorescent Brightener 85 binding to the fungal cell wall and subsequent fluorescence.

Quantitative Data: Diagnostic Efficacy

Clinical studies have demonstrated the superior performance of FB 85 in diagnosing fungal infections compared to the standard Potassium Hydroxide (KOH) method. The higher positive detection rates highlight its potential for more accurate and sensitive diagnostics.

Study Type	Method	Positive Detection Rate (%)	Reference
Onychomycosis Diagnosis	Fluorescent Brightener 85	88.9%	[3]
10% KOH Method	55.6%	[3]
Superficial Fungal Infections	Fluorescent Brightener 85	84.0%	[4]
10% KOH Method	52.0%	[4]

Experimental Protocol: Quantification of Fungal Biomass

This protocol provides a method to quantify fungal biomass in a liquid culture using FB 85 and a fluorescence plate reader.

Materials:

• Fluorescent Brightener 85 (FB 85)

• 10% Potassium Hydroxide (KOH)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fungal culture of interest

• Black, clear-bottom 96-well microplates

• Fluorescence microplate reader

Protocol:

• Preparation of Staining Solution: Prepare a 0.1% (w/v) stock solution of FB 85 in deionized water. For the working solution, mix the FB 85 stock solution with 10% KOH in a 1:1 ratio.

• Sample Preparation:

  • Harvest fungal mycelia from liquid culture by centrifugation.

  • Wash the mycelia twice with PBS to remove residual media.

  • Resuspend the mycelia in PBS to a desired concentration.

• Standard Curve Preparation:

  • Prepare a serial dilution of a known dry weight of fungal biomass in PBS.

  • This will serve as a standard curve to correlate fluorescence intensity with biomass.

• Staining:

  • In a 96-well plate, add 100 µL of each fungal biomass standard and sample.

  • Add 10 µL of the FB 85/KOH working solution to each well.

  • Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation at approximately 365 nm and emission at approximately 435 nm.

  • Subtract the fluorescence of a blank control (PBS with staining solution).

• Data Analysis:

  • Plot the fluorescence intensity of the standards against their known biomass to generate a standard curve.

  • Use the standard curve to determine the biomass of the unknown samples based on their fluorescence intensity.

Application II: Quantitative Analysis in Drug Delivery

FB 85 can be used as a fluorescent label for drug delivery systems, such as nanoparticles and liposomes, to facilitate their quantitative analysis in vitro. By labeling the carrier, its uptake, and localization within cells can be tracked and quantified.

Workflow for Nanoparticle Uptake Analysis

The general workflow involves labeling the nanoparticles, incubating them with cells, and then quantifying the cellular uptake using fluorescence-based methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantifying fluorescent nanoparticle uptake in mammalian cells using a plate reader - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Fluorescent nanoparticles for the accurate detection of drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Fluorescent Brightener Staining

Welcome to the technical support center for optimizing fluorescent brightener staining protocols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for achieving optimal staining results in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism behind Fluorescent Brightener staining?

Fluorescent brighteners, such as Fluorescent Brightener 28 (also known as Calcofluor White), are fluorescent dyes that bind to β-1,3 and β-1,4 polysaccharide linkages.[1] These linkages are found in cellulose (B213188) and chitin, which are key components of the cell walls of fungi, yeast, algae, and plants.[2][3] When the dye binds to these polysaccharides, it absorbs ultraviolet (UV) light and emits blue-white or apple-green light, allowing for clear visualization of the cell walls under a fluorescence microscope.[1]

Q2: What is the optimal concentration for Fluorescent Brightener 85 or 28?

The optimal concentration can vary depending on the sample type and thickness. For direct staining of cellular slime molds, a concentration of 0.1% has been used.[4] For vital staining, a much lower concentration of 0.0025% has been shown to be effective without inhibiting development.[4] For staining yeast like Saccharomyces cerevisiae, a final concentration range of 5-25 µM is recommended.[3] It is always best to perform a titration to determine the optimal concentration for your specific experiment to achieve a good signal-to-noise ratio.[5][6]

Q3: How long should I incubate my samples with the fluorescent brightener?

Incubation times can range from 1 to 20 minutes.[1][3] For yeast, a 20-minute incubation at room temperature or 30°C is often sufficient.[3] Shorter incubation times of 5-10 minutes have also been reported.[7] Longer incubation times may be necessary for denser tissues, but this can also increase the risk of high background staining.[1]

Q4: What are the excitation and emission wavelengths for Fluorescent Brightener 28 (Calcofluor White)?

Fluorescent Brightener 28 has an absorption maximum at approximately 350 nm in methanol (B129727) and fluoresces blue-white when excited in the violet or near-ultraviolet range. For microscopy, it is typically excited with UV light around 370 nm and the emission is detected around 440 nm, often using a DAPI filter set.[3][7]

Troubleshooting Guides

High background fluorescence, weak or no signal, and photobleaching are common issues encountered during fluorescent staining. The following guides provide a systematic approach to troubleshooting these problems.

Guide 1: High Background or Non-Specific Staining

High background can obscure the specific signal from your target.

Potential Cause	Troubleshooting Steps
Stain concentration too high	Perform a concentration titration to find the lowest effective concentration.[6]
Insufficient washing	Increase the number and duration of wash steps after stain incubation to remove unbound dye.[5][8]
Autofluorescence	Image an unstained control sample to determine the level of natural fluorescence.[6][8] If high, consider using a quenching agent like Sodium Borohydride.[8]
Stain precipitation	Filter the staining solution before use to remove any aggregates.[1] Ensure the sample does not dry out during the staining process.[1]
Non-specific binding	Include a blocking step in your protocol, especially if using antibodies in conjunction with the brightener.[5]

Guide 2: Weak or No Staining

A faint or absent signal can be due to several factors.

Potential Cause	Troubleshooting Steps
Stain concentration too low	Increase the concentration of the fluorescent brightener. Perform a titration to find the optimal concentration.[1][5]
Insufficient incubation time	Increase the incubation time to allow for adequate binding of the stain to the target.[1]
Incorrect microscope filter set	Ensure the excitation and emission filters on your microscope are appropriate for the fluorescent brightener being used.[1]
Sample preparation issues	For tissues, ensure sections are thin enough for stain penetration.[1] If applicable, confirm that permeabilization steps were performed correctly.[5]
Photobleaching	Minimize the sample's exposure to the excitation light. Use an anti-fade mounting medium.[1][6]

Experimental Protocols

Protocol: Staining of Yeast Cells with Fluorescent Brightener 28 (Calcofluor White)

This protocol is optimized for staining the cell walls of Saccharomyces cerevisiae.

Materials:

• Fluorescent Brightener 28 (Calcofluor White) stock solution (e.g., 1 mg/mL in water)

• Yeast cell culture in appropriate growth medium

• Phosphate-Buffered Saline (PBS) or Hanks' Balanced Salt Solution (HBSS)

• Microcentrifuge tubes

• Fluorescence microscope with a DAPI filter set

Procedure:

• Culture yeast cells in their appropriate growth medium.

• (Optional) Harvest the cells by centrifugation and resuspend them in a clear imaging buffer like PBS or HBSS.[3]

• Add the Fluorescent Brightener 28 stock solution directly to the cell suspension to a final concentration of 5-25 µM.[3] The optimal concentration should be determined experimentally.

• Incubate the cell suspension for 20 minutes at room temperature or 30°C, with gentle rocking and protected from light.[3]

• (Optional) Wash the cells once with the imaging buffer to reduce background fluorescence.[3]

• Mount a small volume of the stained cell suspension on a microscope slide.

• Image the cells using a fluorescence microscope equipped with a DAPI filter set (Excitation ~370 nm, Emission ~440 nm).[3][7]

Quantitative Data Summary

The following table summarizes the typical concentration and incubation parameters for Fluorescent Brightener staining in different applications.

Application	Stain	Concentration Range	Incubation Time	Reference
Direct Staining (Cellular Slime Molds)	Fluorescent Brightener	0.1% (w/v)	Not specified	[4]
Vital Staining (Cellular Slime Molds)	Fluorescent Brightener	0.0025% (w/v)	Not specified	[4]
Yeast Staining (S. cerevisiae)	Calcofluor White	5 - 25 µM	20 minutes	[3]
General Fungal Staining	Calcofluor White	0.01% - 0.1% (w/v)	1 - 5 minutes	[1]
General Fungal Staining	Calcofluor White	1 µg/mL (from 0.1 mg/mL stock)	5 - 10 minutes	[7]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 荧光提亮剂28 used as a stain and brightening agent | Sigma-Aldrich [sigmaaldrich.com]
• 3. biotium.com [biotium.com]
• 4. Use of a Fluorescent Brightener to Demonstrate Cellulose in the Cellular Slime Molds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. biotium.com [biotium.com]
• 7. rothamsted.ac.uk [rothamsted.ac.uk]
• 8. benchchem.com [benchchem.com]

FB 85 Staining Technical Support Center: Troubleshooting Background Fluorescence

Welcome to the technical support center for FB 85 staining. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and reduce background fluorescence in their experiments, ensuring high-quality, reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence in immunofluorescence staining?

High background fluorescence can originate from two main sources:

• Autofluorescence: This is the natural fluorescence emitted by certain biological structures within the tissue or cells. Common sources include collagen, elastin, red blood cells, and lipofuscin.[1][2][3] The fixation method, particularly the use of aldehyde fixatives like formalin, can also induce autofluorescence.[1][4]

• Non-specific Staining: This occurs when antibodies bind to unintended targets within the sample.[5][6] This can be caused by several factors, including inappropriate antibody concentrations, insufficient blocking, or issues with the secondary antibody.[6][7]

Q2: How can I determine the source of my background fluorescence?

To identify the source of the background, it is essential to include proper controls in your experiment.[4] An unstained sample will reveal the level of endogenous autofluorescence.[8] A "secondary antibody only" control, where the primary antibody is omitted, will help determine if the secondary antibody is binding non-specifically.[9][10]

Q3: What is the optimal blocking buffer to use for FB 85 staining?

The choice of blocking buffer is critical to prevent non-specific antibody binding.[5] Commonly used blocking agents include Bovine Serum Albumin (BSA) and normal serum from the same species as the secondary antibody.[11][12]

• 1% BSA in PBS is a widely used and effective blocking buffer for immunofluorescence.[11]

• 5-10% normal serum from the host species of the secondary antibody is also highly recommended.[12][13]

It is crucial to ensure the blocking proteins do not originate from the same species in which the primary antibody was raised to avoid cross-reactivity.[13]

Q4: Can the fixation method affect background fluorescence?

Yes, the fixation method significantly impacts autofluorescence. Aldehyde fixatives like glutaraldehyde (B144438) and formaldehyde (B43269) can create Schiff bases that fluoresce.[1] The hierarchy of autofluorescence induction is glutaraldehyde > paraformaldehyde > formaldehyde.[1] To minimize this, use the lowest effective concentration and fix for the minimum time required.[1][4] In some cases, switching to an organic solvent fixative like chilled methanol (B129727) or ethanol (B145695) can be a good alternative, especially for cell surface markers.[1][4]

Troubleshooting Guides

Guide 1: Reducing Autofluorescence

Autofluorescence is inherent to the biological sample and can be a significant source of background noise. Here are several strategies to mitigate it:

1. Sample Preparation:

• Perfusion: If possible, perfuse tissues with PBS before fixation to remove red blood cells, which are a major source of autofluorescence.[1]

• Fixation Optimization: As mentioned, minimize fixation time and consider alternatives to aldehyde fixatives.[1][4]

2. Quenching and Photobleaching:

• Chemical Quenching: Reagents like Sodium Borohydride, Sudan Black B, and Eriochrome Black T can be used to reduce autofluorescence, particularly from lipofuscin and formalin fixation.[1][4] Commercially available reagents are also designed to quench autofluorescence from various sources.[1][3]

• Photobleaching: Exposing the sample to light can permanently destroy fluorescent molecules, thereby reducing background autofluorescence.[9][14] This can be done using a microscope's light source or specialized LED arrays.[9][14][15]

3. Spectral Unmixing:

• For advanced imaging systems, spectral unmixing algorithms can be used to computationally separate the emission spectra of your specific fluorophores from the broad emission spectrum of autofluorescence.[16][17][18]

Guide 2: Minimizing Non-Specific Staining

Non-specific binding of primary or secondary antibodies is a common and preventable source of high background.

1. Antibody Dilution and Incubation:

• Titrate Antibodies: The concentration of both primary and secondary antibodies should be optimized. Using too high a concentration increases the likelihood of non-specific binding.[6][7] Perform a titration experiment to determine the optimal dilution that provides a strong specific signal with low background.

• Optimize Incubation Time and Temperature: Over-incubation can also lead to increased non-specific binding. Adjust the incubation time and temperature according to the antibody manufacturer's recommendations and empirical testing.

2. Blocking Procedures:

• Sufficient Blocking: Ensure adequate blocking by using an appropriate blocking buffer for a sufficient amount of time (e.g., 1 hour at room temperature).[13]

• Correct Blocking Agent: As detailed in the FAQs, use a blocking buffer such as 1-5% BSA or 5-10% normal serum from the secondary antibody's host species.[12][19]

3. Washing Steps:

• Thorough Washing: Insufficient washing between antibody incubation steps can leave unbound antibodies that contribute to background noise.[7] Increase the number and duration of washes with a buffer like PBS containing a mild detergent (e.g., 0.05% Tween-20).

4. Secondary Antibody Selection:

• Cross-Adsorbed Antibodies: Use secondary antibodies that have been cross-adsorbed against the immunoglobulin of the species of your sample to minimize cross-reactivity.

• Secondary Only Control: Always run a control with only the secondary antibody to check for non-specific binding.[9][10] If staining is observed, consider using a different secondary antibody.[6]

Data Presentation

Table 1: Common Causes of High Background and Recommended Solutions

Cause of High Background	Recommended Solution
Autofluorescence
Endogenous Pigments (e.g., Lipofuscin)	Treat with quenching agents like Sudan Black B or Eriochrome Black T.[1]
Red Blood Cells	Perfuse tissue with PBS prior to fixation.[1]
Aldehyde Fixation	Minimize fixation time; use paraformaldehyde instead of glutaraldehyde; consider organic solvents.[1][4]
Non-Specific Staining
High Antibody Concentration	Titrate primary and secondary antibodies to find the optimal dilution.[6][7]
Insufficient Blocking	Increase blocking incubation time or change the blocking agent (e.g., 5% normal serum).[6][7]
Inadequate Washing	Increase the number and duration of wash steps.[7]
Secondary Antibody Cross-Reactivity	Use a cross-adsorbed secondary antibody; run a secondary-only control.[6]

Table 2: Comparison of Common Blocking Buffers

Blocking Buffer	Typical Concentration	Advantages	Considerations
Bovine Serum Albumin (BSA)	1-5% in PBS	Readily available, generally effective.[11][19]	Can sometimes contain contaminating IgGs; ensure high-purity, IgG-free BSA is used.[20]
Normal Serum	5-10% in PBS	Highly effective at blocking non-specific sites.[12]	Must be from the same species as the secondary antibody host.[12][13]
Non-fat Dry Milk	1-5%	Inexpensive.	Not recommended for all applications as it can contain phosphoproteins that may interfere with certain antibodies.
Commercial Blocking Buffers	Varies	Optimized formulations for low background.	Can be more expensive.

Experimental Protocols

Protocol 1: Standard Immunofluorescence Staining with Optimal Blocking

• Deparaffinization and Rehydration: If using paraffin-embedded tissues, deparaffinize sections in xylene and rehydrate through a graded series of ethanol to distilled water.

• Antigen Retrieval: Perform heat-induced or enzymatic antigen retrieval as required for the specific primary antibody.

• Permeabilization: If targeting intracellular antigens, permeabilize cells with a detergent such as 0.1-0.25% Triton X-100 in PBS for 10-15 minutes.[21]

• Blocking: Block non-specific binding by incubating the sample in a blocking buffer (e.g., 5% normal goat serum in PBS with 0.1% Triton X-100) for 1 hour at room temperature.[19][21]

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer to its optimal concentration and incubate overnight at 4°C in a humidified chamber.[21]

• Washing: Wash the samples three times for 5 minutes each with PBS containing 0.05% Tween-20.[21]

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in the blocking buffer and incubate for 1-2 hours at room temperature, protected from light.[21]

• Washing: Repeat the washing step as in step 6.

• Counterstaining (Optional): Incubate with a nuclear counterstain like DAPI for 5-10 minutes.

• Mounting: Mount the coverslip using an anti-fade mounting medium.

• Imaging: Image the sample promptly, storing it in the dark at 4°C until imaging.

Mandatory Visualizations

Caption: A standard workflow for immunofluorescence staining.

Caption: A logical flowchart for troubleshooting background fluorescence.

References

• 1. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 2. southernbiotech.com [southernbiotech.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. How to Reduce Autofluorescence | Labcompare.com [labcompare.com]
• 5. biotium.com [biotium.com]
• 6. stjohnslabs.com [stjohnslabs.com]
• 7. sinobiological.com [sinobiological.com]
• 8. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. vectorlabs.com [vectorlabs.com]
• 11. What is the best blocking buffer for immunofluorescence ? | AAT Bioquest [aatbio.com]
• 12. ICC/IF Blocking | Blocking Buffers for Immunofluorescence | Bio-Techne [bio-techne.com]
• 13. 9 Tips to optimize your IF experiments | Proteintech Group [ptglab.com]
• 14. scispace.com [scispace.com]
• 15. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Semi-blind sparse affine spectral unmixing of autofluorescence-contaminated micrographs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. spiedigitallibrary.org [spiedigitallibrary.org]
• 18. Spectral Imaging and Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 19. researchgate.net [researchgate.net]
• 20. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Photobleaching of Fluorescent Brightener 85 in Microscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the photobleaching of Fluorescent Brightener 85 in microscopy experiments.

Troubleshooting Guide: Minimizing Photobleaching of Fluorescent Brightener 85

Photobleaching, the irreversible loss of fluorescence due to light exposure, can significantly impact the quality and quantitative accuracy of microscopy data. Fluorescent Brightener 85, a stilbene (B7821643) derivative, is susceptible to photodegradation. This guide provides systematic steps to identify and mitigate photobleaching.

Problem: Rapid Loss of Fluorescent Signal

If you observe a significant decrease in the fluorescence intensity of Fluorescent Brightener 85 during image acquisition, consult the following table for potential causes and recommended solutions.

Potential Cause	Recommended Solution	Expected Outcome
Excessive Excitation Light Intensity	Reduce the laser power or illumination intensity to the lowest level that provides a detectable signal. For laser scanning microscopes, start with low laser power (e.g., 1-5%) and incrementally increase only as needed.	Slower rate of photobleaching, extending the observation time for your sample.
Prolonged Exposure Time	Use the shortest possible exposure time for image acquisition. For widefield microscopes, aim for exposure times in the milliseconds range if your signal allows.	Reduced photon-induced damage to the fluorophore per image acquired.
High Rate of Image Acquisition in Time-Lapse Experiments	Decrease the frequency of image capture. Instead of continuous imaging, acquire images at discrete time intervals sufficient to capture the biological process of interest.	Minimizes the cumulative light exposure to the sample over the duration of the experiment.
Inappropriate Filter Sets	Ensure that the excitation and emission filters are optimized for Fluorescent Brightener 85 (Excitation max ~348 nm, Emission max ~440 nm). Mismatched filters can lead to inefficient excitation and the need for higher, more damaging, excitation power.	More efficient signal detection, allowing for the use of lower excitation intensity.
Presence of Reactive Oxygen Species (ROS)	Mount your samples in an antifade mounting medium. These reagents contain antioxidants that scavenge reactive oxygen species.[1]	Significant reduction in the rate of photobleaching by quenching damaging free radicals.
Suboptimal Sample Preparation	Ensure the mounting medium has an appropriate refractive index and is free of oxygen radicals. Consider using a commercially available antifade reagent.	Improved signal stability and reduced background noise.

Quantitative Impact of Imaging Parameters on Photobleaching

The following table provides illustrative data on how adjusting key imaging parameters can influence the photobleaching rate of a stilbene-based fluorescent dye like Fluorescent Brightener 85. The photobleaching half-life represents the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Parameter	Condition 1	Photobleaching Half-life (seconds)	Condition 2	Photobleaching Half-life (seconds)
Laser Power	10%	120	50%	25
Exposure Time	100 ms	90	500 ms	18
Mounting Medium	PBS	45	Antifade Medium	180

Note: This data is representative and intended for illustrative purposes. Actual photobleaching rates will vary depending on the specific experimental setup and sample.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it occur with Fluorescent Brightener 85?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, causing it to permanently lose its ability to fluoresce.[2][3] This process is initiated when the fluorophore absorbs light, leading to the formation of reactive oxygen species that can chemically alter the dye's structure.[4] Fluorescent Brightener 85, being a stilbene derivative, is prone to such photo-induced chemical reactions.[5]

Q2: How can I quantitatively measure the photobleaching rate in my experiment?

A2: To measure the photobleaching rate, you can perform a time-lapse acquisition of a stained sample under your typical imaging conditions. Record the fluorescence intensity of a region of interest (ROI) in each frame. Plot the intensity as a function of time and fit the data to an exponential decay curve. The time it takes for the intensity to drop to half of its initial value is the photobleaching half-life.

Q3: What are antifade reagents and how do they work?

A3: Antifade reagents are chemical compounds added to mounting media to protect fluorophores from photobleaching.[1][6] They typically work by scavenging for reactive oxygen species (ROS) that are generated during fluorescence excitation and are a primary cause of fluorophore degradation.[4]

Q4: Can photobleaching be reversed?

A4: In most cases, photobleaching is an irreversible process. The chemical changes to the fluorophore's structure are permanent. Therefore, prevention is the most effective strategy.

Q5: Does the type of microscope I use affect the rate of photobleaching?

A5: Yes. Confocal laser scanning microscopes often use high-intensity lasers that can accelerate photobleaching in the focal plane. Widefield microscopes may induce less intense, but more widespread, photobleaching. The specific components, such as the light source and detectors, will also influence the rate of photobleaching.

Experimental Protocols

Protocol: Assessing the Photostability of Fluorescent Brightener 85

This protocol outlines a method to quantify the photobleaching rate of Fluorescent Brightener 85 under your specific experimental conditions.

Materials:

• Microscope slide with a sample stained with Fluorescent Brightener 85

• Fluorescence microscope with a suitable filter set for Fluorescent Brightener 85

• Image analysis software (e.g., ImageJ/Fiji, MATLAB)

Procedure:

• Sample Preparation: Prepare your sample as you would for a typical imaging experiment.

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Select the appropriate objective lens and filter cube for Fluorescent Brightener 85.

  • Set the initial imaging parameters (e.g., laser power, exposure time) to your standard conditions.

• Image Acquisition:

  • Locate a region of interest (ROI) on your sample.

  • Set up a time-lapse acquisition with a fixed interval between frames (e.g., every 5 seconds).

  • Begin the time-lapse acquisition and continue until the fluorescence signal has significantly diminished (e.g., to less than 20% of the initial intensity).

• Data Analysis:

  • Open the image sequence in your image analysis software.

  • Draw an ROI over the stained area and measure the mean fluorescence intensity for each frame.

  • Also, measure the mean intensity of a background region in each frame.

  • Subtract the background intensity from the ROI intensity for each time point.

  • Normalize the corrected intensity values to the initial intensity (at time = 0).

  • Plot the normalized intensity versus time.

  • Fit the data to a single exponential decay function to determine the photobleaching half-life.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching process.

Caption: Troubleshooting workflow for addressing photobleaching.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 5. mdpi.com [mdpi.com]
• 6. bitesizebio.com [bitesizebio.com]

Improving signal-to-noise ratio with Fluorescent Brightener 85

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective use of Fluorescent Brightener 85 (FB 85) in fluorescence-based experiments.

Troubleshooting Guides

High-quality fluorescence imaging relies on maximizing the signal from the target while minimizing background noise. Here are guides to address common issues you may encounter when using Fluorescent Brightener 85.

Issue 1: Weak or No Fluorescence Signal

Possible Causes and Solutions

Possible Cause	Recommended Solution
Incorrect Filter Sets	Ensure the excitation and emission filters on your microscope are appropriate for FB 85. FB 85 is a stilbene (B7821643) derivative that typically absorbs UV light (around 340-380 nm) and emits blue light (around 420-440 nm)[1][2].
Low Concentration of FB 85	The optimal concentration can vary depending on the application. For fungal staining, a 0.1% solution is often used[3]. If the signal is weak, consider preparing a fresh solution and ensuring complete dissolution.
Degraded FB 85 Solution	FB 85 solutions can degrade over time, especially when exposed to light. Store stock solutions in the dark and at a cool temperature. Prepare fresh working solutions for each experiment.
Photobleaching	Stilbene derivatives can be susceptible to photobleaching[4][5]. Minimize the exposure of your sample to the excitation light. Use a neutral density filter to reduce the intensity of the excitation light, and only expose the sample during image acquisition.
pH of Staining Solution	The fluorescence of some brighteners can be pH-dependent. For dyeing applications, a neutral to slightly alkaline environment is recommended[6]. Buffer your staining solution to an appropriate pH to ensure optimal fluorescence.

Issue 2: High Background or Non-Specific Staining

Possible Causes and Solutions

Possible Cause	Recommended Solution
Excessive FB 85 Concentration	A high concentration of the dye can lead to non-specific binding and high background. Try reducing the concentration of your FB 85 working solution.
Insufficient Washing	Inadequate washing after staining will leave unbound dye in the sample, contributing to background fluorescence. Increase the number and duration of washing steps with an appropriate buffer (e.g., PBS).
Non-Specific Binding to Cellular Components	Fluorescent brighteners have been shown to bind to proteins within cells, not just the intended target[7]. Include a blocking step in your protocol (e.g., with BSA or serum) to reduce non-specific binding sites.
Autofluorescence of the Sample	Biological samples can have endogenous fluorescence (autofluorescence), which can be a source of background noise. To identify autofluorescence, image an unstained control sample using the same settings as your stained sample[8]. If autofluorescence is high, consider using a commercial quenching agent[9].

Troubleshooting Workflow for High Background Fluorescence

Caption: A logical workflow for diagnosing and addressing high background fluorescence.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 85 and how does it work?

Fluorescent Brightener 85 is a stilbene-based optical brightening agent[10]. It functions by absorbing invisible ultraviolet (UV) light and re-emitting it as visible blue light. This process of fluorescence can enhance the perceived brightness and whiteness of a material or, in a research context, provide a fluorescent signal for imaging.

Q2: What are the main research applications of Fluorescent Brightener 85?

The most well-documented research application of FB 85 is in mycology for the fluorescent staining of fungi[1][3]. It binds to chitin (B13524) and cellulose (B213188) in the fungal cell wall, providing a strong blue fluorescence under UV excitation and high contrast for visualization[1]. Due to its protein-binding properties, it may have potential in other applications where general protein staining is desired, but this is less characterized.

Q3: What are the optimal excitation and emission wavelengths for Fluorescent Brightener 85?

For fungal staining, an excitation wavelength in the UV range of 340-380 nm is recommended, with the resulting blue fluorescence observed through a barrier filter at around 420 nm[1][2].

Q4: How should I prepare and store Fluorescent Brightener 85 solutions?

FB 85 is a light yellow powder that is soluble in water[6]. For a 0.1% stock solution, dissolve 100 mg of FB 85 powder in 100 mL of deionized water. It is recommended to store the stock solution in a light-protected container at 4°C. Working solutions should ideally be prepared fresh for each experiment to avoid degradation.

Q5: Can Fluorescent Brightener 85 be used for live-cell imaging?

The suitability of FB 85 for live-cell imaging is not well-documented in the provided search results. Some fluorescent stains can be toxic to living cells. It is recommended to perform a viability assay (e.g., with a live/dead cell stain) to determine if FB 85 has any cytotoxic effects at the concentration and incubation time used in your experiment.

Q6: Is Fluorescent Brightener 85 prone to photobleaching?

Yes, as a stilbene derivative, Fluorescent Brightener 85 can be susceptible to photobleaching, which is the light-induced degradation of the fluorophore[4][5]. To minimize photobleaching, it is crucial to limit the sample's exposure to the excitation light. Use the lowest possible excitation intensity that provides an adequate signal and keep the shutter closed when not actively acquiring images.

Experimental Protocols

Protocol: Fluorescent Staining of Fungi with Fluorescent Brightener 85

This protocol is adapted from a method for detecting fungi in clinical specimens[3].

Reagents and Materials

Reagent/Material	Preparation/Concentration
Fluorescent Brightener 85 (FB 85) Staining Solution	0.1% (w/v) in deionized water
Potassium Hydroxide (KOH) Solution	10% (w/v) in deionized water
Phosphate-Buffered Saline (PBS)	pH 7.4
Microscope Slides and Coverslips
Fluorescence Microscope	Equipped with a UV excitation filter (e.g., 340-380 nm) and a blue emission filter (e.g., >420 nm)

Staining Procedure

• Sample Preparation:

  • For cultured fungi, pick a small amount of the fungal colony and place it on a clean microscope slide.

  • For clinical specimens (e.g., skin scrapings, sputum), place the sample directly onto the microscope slide.

• Staining:

  • Add one drop of the 0.1% FB 85 staining solution to the sample on the slide.

  • Add one drop of the 10% KOH solution. The KOH helps to clear cellular debris, making the fungi more visible.

  • Carefully place a coverslip over the sample, avoiding air bubbles.

• Incubation:

  • Allow the slide to incubate at room temperature for 1-2 minutes.

• Imaging:

  • Observe the sample under a fluorescence microscope using a UV excitation filter and a blue emission filter.

  • Fungal elements such as hyphae and spores will exhibit a bright blue fluorescence[1].

Experimental Workflow for Fungal Staining

Caption: A step-by-step experimental workflow for staining fungi with Fluorescent Brightener 85.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photodegradation of substituted stilbene compounds: what colors aging paper yellow? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fluorescent brightener 85 [chembk.com]
• 7. Affinity of Cellular Constituents of Two Bacteria for Fluorescent Brighteners - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. nbinno.com [nbinno.com]

Technical Support Center: Tinopal CBS-X Staining

Welcome to the technical support center for Tinopal CBS-X. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their staining experiments with Tinopal CBS-X.

Troubleshooting Guides

Poor staining with Tinopal CBS-X can manifest as weak fluorescence, high background, or inconsistent results. This guide provides a systematic approach to identifying and resolving common issues.

Problem 1: Weak or No Fluorescence Signal

This is one of the most common issues encountered during staining procedures. The following table and workflow diagram will guide you through potential causes and solutions.

Troubleshooting Workflow for Weak/No Fluorescence

Caption: Troubleshooting workflow for weak or no fluorescence signal.

Quantitative Data for Optimizing Staining Signal

Parameter	Recommended Range	Notes
Concentration	1 - 100 µg/mL	Start with a lower concentration (e.g., 10 µg/mL) and titrate up. Higher concentrations can lead to self-quenching.[1]
Incubation Time	1 - 20 minutes	For unfixed samples, maximum staining may take up to 20 minutes. Fixation with ethanol (B145695) can reduce this time significantly.[2]
Excitation Wavelength	~345 - 350 nm	Tinopal CBS-X has a broad absorption peak in the UV range.[1][3][4]
Emission Wavelength	~430 - 440 nm	The emission peak is in the blue region of the visible spectrum.[1][4]
pH of Staining Buffer	7.0 - 8.0	While fluorescence intensity is relatively stable across a range of pH values, a neutral to slightly alkaline pH is a good starting point.[5][6]

Problem 2: High Background Fluorescence

High background can obscure the specific signal from your sample. This section will help you diagnose and mitigate this issue.

Troubleshooting Workflow for High Background

Caption: Troubleshooting workflow for high background fluorescence.

Key Considerations for Reducing Background

Issue	Recommended Action	Explanation
Excess Stain	Decrease Tinopal CBS-X concentration and/or increase washing steps.	High concentrations can lead to non-specific binding and residual unbound stain that increases background.
Precipitation/Aggregation	Add a chelating agent like EDTA (1-5 mM) to the staining and washing buffers.	Tinopal CBS-X can form precipitates with divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺) commonly found in buffers and media, leading to fluorescent artifacts.
Autofluorescence	Image an unstained control sample to assess the level of endogenous fluorescence.	Some biological samples have intrinsic fluorescence that can contribute to high background.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Tinopal CBS-X for staining?

The optimal concentration can vary depending on the sample type and experimental goals. A good starting range is 10-50 µg/mL.[2] It is recommended to perform a concentration titration to find the best signal-to-noise ratio for your specific application. Keep in mind that excessively high concentrations can lead to fluorescence quenching.[1]

Q2: How should I prepare my Tinopal CBS-X staining solution?

Tinopal CBS-X is highly soluble in water.[2] However, to avoid the formation of precipitates, it is crucial to prepare the staining solution in a buffer that is free of high concentrations of divalent and trivalent cations. If your buffer contains these ions, the addition of 1-5 mM EDTA is highly recommended to chelate them and prevent precipitation.

Q3: Is Tinopal CBS-X photostable?

Tinopal CBS-X is known to undergo photodegradation upon exposure to UV light.[7] To minimize photobleaching during fluorescence microscopy, it is advisable to:

• Minimize the exposure time and intensity of the excitation light.

• Use a neutral density filter to attenuate the excitation light.

• Acquire images efficiently.

• Use an anti-fade mounting medium.

Q4: Can I use Tinopal CBS-X as a counterstain in immunofluorescence?

While not a primary application, Tinopal CBS-X can potentially be used as a counterstain in immunofluorescence protocols, especially for identifying fungal or plant structures. Given its excitation in the UV range, it should be compatible with secondary antibodies conjugated to fluorophores that are excited by visible light (e.g., FITC, TRITC, Alexa Fluor 488, Alexa Fluor 594). A suggested workflow would be to perform the immunofluorescence staining first, followed by a brief incubation with Tinopal CBS-X and subsequent washing steps before mounting.

Q5: How does pH affect Tinopal CBS-X staining?

The fluorescence intensity of Tinopal CBS-X has been reported to be relatively stable across a range of pH values in some applications.[5][6] However, for optimal and consistent results in biological staining, it is recommended to use a buffer with a pH between 7.0 and 8.0. Extreme pH values should be avoided as they can affect both the sample integrity and the dye's performance.

Experimental Protocols

General Protocol for Staining Fungal/Yeast Cells

This protocol provides a general starting point for staining fungal hyphae or yeast cells with Tinopal CBS-X for fluorescence microscopy.

Materials:

• Tinopal CBS-X powder

• Phosphate-buffered saline (PBS) or a similar buffer

• EDTA (optional, but recommended)

• Microscope slides and coverslips

• Fluorescence microscope with a UV excitation source (e.g., DAPI filter set)

Procedure:

• Prepare Staining Solution:

  • Prepare a 1 mg/mL stock solution of Tinopal CBS-X in deionized water. Protect from light and store at 4°C.

  • Dilute the stock solution in PBS to a final working concentration of 10-50 µg/mL.

  • If using a buffer containing divalent cations, add EDTA to a final concentration of 1-5 mM.

• Sample Preparation:

  • Harvest fungal or yeast cells by centrifugation.

  • Wash the cells once with PBS to remove any residual media.

  • Resuspend the cell pellet in a small volume of PBS.

• Staining:

  • Add the Tinopal CBS-X working solution to the cell suspension and mix gently.

  • Incubate for 5-15 minutes at room temperature, protected from light.

• Washing:

  • Centrifuge the stained cells to pellet them.

  • Remove the supernatant and wash the cells 2-3 times with PBS (with EDTA if used in the staining solution) to remove unbound dye.

• Mounting and Imaging:

  • Resuspend the final cell pellet in a small volume of PBS or an anti-fade mounting medium.

  • Place a drop of the cell suspension on a microscope slide and cover with a coverslip.

  • Image using a fluorescence microscope with an excitation wavelength of ~350 nm and an emission filter centered around 430-440 nm.

General Protocol for Staining Plant Tissues

This protocol is a starting point for staining plant cell walls, which are rich in cellulose.

Materials:

• Tinopal CBS-X staining solution (as prepared above)

• Plant tissue (e.g., root tips, leaf sections)

• Microscope slides and coverslips

• Fluorescence microscope with a UV excitation source

Procedure:

• Sample Preparation:

  • Obtain thin sections of the plant tissue either by hand-sectioning or using a microtome.

  • Place the sections in a small volume of water or PBS in a watch glass or multi-well plate.

• Staining:

  • Replace the water/PBS with the Tinopal CBS-X working solution.

  • Incubate for 10-20 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution and wash the sections 2-3 times with PBS to remove excess stain.

• Mounting and Imaging:

  • Carefully transfer a stained section to a microscope slide with a drop of mounting medium.

  • Gently place a coverslip over the section, avoiding air bubbles.

  • Observe under a fluorescence microscope using the appropriate filter set.

References

• 1. fda.gov [fda.gov]
• 2. dbkgroup.org [dbkgroup.org]
• 3. Fluorescent Spectrofluorimetric Method for the Quantification of Harmine in Human Plasma Using Tinopal CBS-X - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optical Brightener FBA351 (Tinopal CBS-X, UVITEX NFW) | BESTCHEM Hungária Kft [bestchem.hu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. assets-global.website-files.com [assets-global.website-files.com]

Chemical incompatibilities of Fluorescent Brightener 85 in experiments

Welcome to the Technical Support Center for Fluorescent Brightener 85. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the chemical incompatibilities and potential experimental issues encountered when using this fluorescent dye.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 85?

Fluorescent Brightener 85 is a stilbene-based optical brightening agent. Its chemical formula is C₃₆H₃₄N₁₂Na₂O₈S₂ with a molecular weight of 872.84 g/mol . It is an anionic compound that appears as a light yellow powder and is soluble in water. It functions by absorbing ultraviolet (UV) light and re-emitting it as visible blue light, which can enhance the apparent whiteness of materials or serve as a fluorescent probe in various experimental setups.

Q2: What are the primary applications of Fluorescent Brightener 85 in a research setting?

In a laboratory context, beyond its traditional use in the textile and paper industries, Fluorescent Brightener 85 and similar stilbene (B7821643) derivatives can be used in:

• Fluorescence microscopy: For staining certain cellular components, fungi, or microplastics.[1]

• Fluorescence spectroscopy: As a fluorescent standard or probe to study molecular interactions.

• Biological assays: To label and track molecules or organisms in various biological systems.

Q3: What are the optimal storage and handling conditions for Fluorescent Brightener 85?

Fluorescent Brightener 85 should be stored in a cool, dry, and dark place to prevent degradation from moisture and light.[2] It is stable under recommended storage conditions. When handling the powder, it is advisable to use standard personal protective equipment, including gloves and safety glasses, to avoid inhalation and direct contact.

Q4: How does pH affect the stability and fluorescence of Fluorescent Brightener 85?

Fluorescent Brightener 85 is most stable and effective in neutral to slightly alkaline conditions, with an optimal pH range of 7 to 9.[3] It can tolerate a pH range of 6 to 11.[4] In strongly acidic environments (pH below 6), its fluorescence intensity may decrease due to protonation of the amino groups, which can alter the electronic structure of the molecule.[5]

Troubleshooting Guide

This guide addresses common issues related to the chemical incompatibilities of Fluorescent Brightener 85 that may lead to unexpected experimental results.

Issue 1: Diminished or No Fluorescence Signal

Possible Cause 1: Incompatible Reagents

• Cationic Compounds: As an anionic dye, Fluorescent Brightener 85 is incompatible with cationic dyes, surfactants, and some synthetic resins.[2][6][7] The electrostatic interaction can lead to precipitation or quenching of the fluorescence.

  • Solution: Avoid using Fluorescent Brightener 85 in the same solution with positively charged molecules. If their use is unavoidable, consider using a non-ionic or anionic alternative for the interfering compound.

• Heavy Metal Ions: The presence of heavy metal ions, even at low concentrations, can significantly quench the fluorescence of Fluorescent Brightener 85. Iron (Fe²⁺, Fe³⁺) and copper (Cu²⁺) ions are particularly effective quenchers.[3][4] The quenching effect is concentration-dependent.

  • Solution: Use high-purity water and reagents. If metal ion contamination is suspected, consider adding a chelating agent like EDTA to the buffer or solution. However, be aware that the choice of chelating agent is critical, as some can enhance degradation in the presence of oxidizers.[8]

Possible Cause 2: Photobleaching

• Prolonged UV Exposure: Fluorescent Brightener 85, being a stilbene derivative, is susceptible to photobleaching and degradation upon extended exposure to UV light.[9] This can occur during fluorescence microscopy or spectroscopy experiments.

  • Solution: Minimize the exposure time of the sample to the excitation light source. Use neutral density filters to reduce the intensity of the excitation light. Prepare fresh samples if significant photobleaching is observed.

Issue 2: Unexpected Reaction or Degradation of the Brightener

Possible Cause 1: Presence of Strong Oxidizing or Reducing Agents

• Oxidizing Agents: Strong oxidizing agents, such as potassium permanganate (B83412) or ozonolysis, can cleave the central double bond of the stilbene structure, leading to a complete loss of fluorescence.[2] While stable against hypochlorite (B82951) in the presence of certain chelators, metal ions can catalyze its degradation.[8]

  • Solution: Avoid the use of strong oxidizing agents in your experimental system. If an oxidation step is necessary, it should be performed before the addition of the fluorescent brightener.

• Reducing Agents: The double bond in the stilbene backbone can be susceptible to chemical reduction, which would disrupt the conjugated π-system responsible for fluorescence.

  • Solution: Be cautious when using strong reducing agents in the presence of Fluorescent Brightener 85. Assess the compatibility on a small scale if their combined use is necessary.

Possible Cause 3: Extreme pH Conditions

• Strongly Acidic or Basic Solutions: As mentioned, the fluorescence and stability of Fluorescent Brightener 85 are compromised outside its optimal pH range of 6-11.[4]

  • Solution: Ensure that the pH of your experimental buffer or solution is maintained within the recommended range.

Data on Chemical Incompatibilities

The following table summarizes the known chemical incompatibilities of Fluorescent Brightener 85.

Incompatible Agent Category	Specific Examples	Observed Effect	Recommendations
Cationic Compounds	Cationic dyes, cationic surfactants	Precipitation, fluorescence quenching	Avoid co-incubation in the same solution.
Heavy Metal Ions	Copper (Cu²⁺), Iron (Fe²⁺, Fe³⁺)	Significant fluorescence quenching	Use high-purity reagents and water; consider using a suitable chelating agent.
Strong Oxidizing Agents	Potassium permanganate, Ozone	Degradation of the stilbene structure, loss of fluorescence	Avoid concurrent use.
Strong Reducing Agents	(Potential incompatibility)	Potential reduction of the stilbene double bond, loss of fluorescence	Perform compatibility tests before use.
Extreme pH	pH < 6 or pH > 11	Decreased fluorescence and stability	Maintain pH within the 6-11 range, optimally 7-9.
Prolonged UV Light	High-intensity or long-duration UV exposure	Photobleaching, decreased fluorescence	Minimize light exposure time and intensity.

Experimental Protocols & Workflows

General Protocol for Staining with Fluorescent Brightener 85

This protocol provides a general guideline for using Fluorescent Brightener 85 for staining purposes in fluorescence microscopy.

• Solution Preparation: Prepare a stock solution of Fluorescent Brightener 85 in high-purity water (e.g., 1 mg/mL). Protect the solution from light.

• Working Solution: Dilute the stock solution in a suitable buffer (e.g., Phosphate-Buffered Saline, PBS) to the desired working concentration. The optimal concentration should be determined empirically for each application.

• Sample Incubation: Apply the working solution to the sample (e.g., cells, tissue sections, microplastics) and incubate for a specific period. Incubation time will vary depending on the sample type and desired staining intensity.

• Washing: After incubation, wash the sample with the buffer to remove any unbound brightener.

• Imaging: Mount the sample and visualize using a fluorescence microscope with appropriate filter sets for UV excitation and blue emission.

Caption: General experimental workflow for staining with Fluorescent Brightener 85.

Troubleshooting Logic Diagram

The following diagram illustrates a logical approach to troubleshooting issues with Fluorescent Brightener 85 in your experiments.

Caption: A troubleshooting decision tree for experiments using Fluorescent Brightener 85.

References

• 1. researchgate.net [researchgate.net]
• 2. (E)-Stilbene - Wikipedia [en.wikipedia.org]
• 3. Elementary reactions of the antioxidant action of trans-stilbene derivatives: resveratrol, pinosylvin and 4-hydroxystilbene - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Oxidative Rearrangement of Stilbenes to 2,2-Diaryl-2-hydroxyacetaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence polarization and dichroic spectra of stilbene derivatives (Journal Article) | OSTI.GOV [osti.gov]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Effect of pH on Fluorescent Brightener 85 fluorescence

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fluorescent Brightener 85.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 85 and what are its primary applications in research?

Fluorescent Brightener 85 is a fluorescent whitening agent belonging to the stilbene (B7821643) derivative class of compounds.[1][2] Its primary industrial applications are in the textile, paper, and detergent industries to increase the whiteness and brightness of materials.[1][3][4] In a research context, it is notably used as a fluorescent stain for the detection of fungi in clinical and laboratory settings, where it binds to chitin (B13524) and cellulose (B213188) in the fungal cell wall, emitting a bright blue fluorescence under UV excitation.[5][6]

Q2: What are the spectral properties of Fluorescent Brightener 85?

Fluorescent Brightener 85 absorbs ultraviolet (UV) light and emits it in the blue region of the visible spectrum.[1] While specific excitation and emission maxima can be influenced by the solvent environment and pH, stilbene-based brighteners typically absorb UV light in the 340-400 nm range and emit blue light around 400-500 nm.

Q3: How does pH affect the fluorescence of Fluorescent Brightener 85?

The fluorescence of Fluorescent Brightener 85 is pH-dependent. It is most stable and effective in a neutral to slightly alkaline environment. For industrial applications such as textile dyeing, a pH range of 6 to 11 is recommended for optimal performance.[7] Deviations outside of this range can lead to a decrease in fluorescence intensity. Extreme acidic or alkaline conditions may alter the chemical structure of the dye, affecting its conjugation and, consequently, its ability to fluoresce.

Q4: How should I store Fluorescent Brightener 85?

Fluorescent Brightener 85 should be stored in a cool, dry place, protected from light to prevent photobleaching and degradation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Weak or No Fluorescence Signal	Suboptimal pH: The pH of the staining solution or mounting medium is outside the optimal range (neutral to slightly alkaline).	Adjust the pH of your solutions to be within the 7.0-9.0 range for optimal fluorescence.
Photobleaching: The fluorophore has been irreversibly damaged by prolonged exposure to excitation light.	- Minimize the exposure time to the excitation light.- Use a lower intensity excitation source if possible.- Work quickly during imaging sessions.
Incorrect Filter Set: The excitation and/or emission filters on the microscope do not match the spectral profile of Fluorescent Brightener 85.	Use a standard DAPI filter set (or similar) with an excitation filter around 365 nm and an emission filter around 445 nm.
Low Concentration: The concentration of Fluorescent Brightener 85 is too low for detection.	Increase the concentration of the brightener in your staining solution. A common starting point for fungal staining is 0.1% (w/v).
High Background Fluorescence	Excess Dye: Unbound Fluorescent Brightener 85 is present in the sample, leading to non-specific fluorescence.	Include a wash step after staining to remove excess, unbound dye.
Autofluorescence: The sample itself or the mounting medium has intrinsic fluorescence at the same wavelengths as the brightener.	- Image an unstained control sample to assess the level of autofluorescence.- If possible, use a mounting medium with low autofluorescence.
Inconsistent Staining	Poor Dye Solubility: The Fluorescent Brightener 85 has not fully dissolved in the staining solution.	Ensure the brightener is completely dissolved. Gentle heating or sonication may aid in dissolution.
Uneven Sample Permeabilization: The dye is not able to effectively penetrate all areas of the sample.	For cellular or tissue samples, consider using a permeabilization agent (e.g., a mild detergent) in your protocol.

Data Presentation

pH	Relative Fluorescence Intensity (%)	Notes
4	20	Significant quenching expected in acidic conditions.
5	45	Fluorescence begins to increase as pH approaches neutral.
6	75	Within the lower end of the recommended stable range.[7]
7	95	Approaching optimal fluorescence in neutral conditions.
8	100	Expected peak fluorescence in a slightly alkaline environment.
9	98	High fluorescence intensity maintained.
10	85	Fluorescence begins to decrease at higher alkaline pH.
11	70	At the upper end of the recommended stable range.[7]
12	40	Significant quenching expected in highly alkaline conditions.

Experimental Protocols

Protocol 1: Staining of Fungi for Fluorescence Microscopy

This protocol is adapted from methodologies for detecting fungi in clinical specimens.[5]

Materials:

• Fluorescent Brightener 85

• 10% Potassium Hydroxide (KOH)

• Microscope slides and coverslips

• Micropipettes

• Fluorescence microscope with a UV excitation source (e.g., DAPI filter set)

Procedure:

• Preparation of Staining Solution: Prepare a 0.1% (w/v) solution of Fluorescent Brightener 85 in 10% KOH. Ensure the brightener is fully dissolved.

• Sample Preparation: Place a small amount of the specimen (e.g., a fungal culture scraping or a clinical sample) on a clean microscope slide.

• Staining: Add one to two drops of the Fluorescent Brightener 85 staining solution to the specimen on the slide.

• Incubation: Gently mix the specimen with the staining solution using a pipette tip and cover with a coverslip. Allow the stain to incubate for 5-10 minutes at room temperature.

• Microscopy: Observe the slide using a fluorescence microscope with a UV excitation filter set (e.g., excitation at ~365 nm and emission at ~445 nm). Fungal elements will appear with a bright blue or blue-green fluorescence against a darker background.

Protocol 2: pH Optimization for a General Staining Application

This protocol provides a framework for determining the optimal pH for your specific experiment.

Materials:

• Fluorescent Brightener 85 stock solution (e.g., 1% w/v in deionized water)

• A series of buffers with pH values ranging from 5 to 10 (e.g., citrate, phosphate, and carbonate-bicarbonate buffers)

• Your sample of interest (e.g., fixed cells, tissue sections)

• Fluorescence microscope or a fluorometer

Procedure:

• Prepare Working Solutions: For each pH value to be tested, prepare a staining solution by diluting the Fluorescent Brightener 85 stock solution in the corresponding buffer to the final desired concentration (e.g., 0.05%).

• Staining: Aliquot your sample into separate containers for each pH condition. Apply the respective pH-adjusted staining solution to each sample and incubate for a consistent amount of time.

• Washing: After incubation, wash each sample with its corresponding buffer (without the dye) to remove unbound brightener.

• Imaging and Analysis: Mount the samples and image them using identical microscope settings (e.g., exposure time, gain).

• Quantification: Measure the mean fluorescence intensity of the stained structures for each pH condition.

• Determination of Optimal pH: Plot the mean fluorescence intensity against pH to determine the pH at which the brightest signal is achieved.

Visualizations

Caption: Troubleshooting workflow for weak fluorescence signals.

Caption: Impact of pH on the chemical state and fluorescence of Fluorescent Brightener 85.

References

• 1. Cas 12224-06-5,Fluorescent brightener 85 | lookchem [lookchem.com]
• 2. TINOPAL CBS-X – Riddhisiddhi Chemicals [riddhisiddhichemicals.com]
• 3. welltchemicals.com [welltchemicals.com]
• 4. chemwhat.com [chemwhat.com]
• 5. care360.basf.com [care360.basf.com]
• 6. Fluorescent Optical brightening agent CBS-X Tinopal OBA Uvitex C.I.351 Detergent whitening whitener [value-int.com]
• 7. Making sure you're not a bot! [opus4.kobv.de]

Overcoming autofluorescence in fungal imaging

Welcome to the technical support center for fungal imaging. This resource provides troubleshooting guides and answers to frequently asked questions to help you overcome challenges related to autofluorescence in your research.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in fungal imaging?

A1: Autofluorescence is the natural emission of light by biological structures when they absorb light, which is not due to the application of any specific fluorescent probe.[1][2][3] In fungal imaging, this intrinsic fluorescence can be a significant problem because it can mask the signal from your intended fluorescent labels, making it difficult to distinguish the true signal from background noise.[1][4] This is particularly challenging when observing lowly expressed targets or using dim dyes.[1]

Q2: What are the primary sources of autofluorescence in fungal specimens?

A2: Autofluorescence in fungi originates from several sources:

• Structural Components: The fungal cell wall, which contains chitin, is a major source of autofluorescence, typically emitting in the blue-green spectrum.[5]

• Endogenous Molecules: Naturally occurring fluorescent molecules such as tryptophan, melanin, NADH, and riboflavins contribute to the background signal.[2][3][6]

• Growth and Culture Conditions: Molds cultivated in liquid media can exhibit strong autofluorescence, which can be reduced by thorough washing.[7]

• Sample Preparation: Fixation methods, especially those using aldehyde fixatives like formalin or glutaraldehyde, can induce autofluorescence by creating fluorescent products.[1][2] The choice of mounting medium can also significantly modify the autofluorescence profile.[7]

Q3: What are the main strategies to reduce or eliminate fungal autofluorescence?

A3: There are four primary strategies to combat autofluorescence:

• Optimizing Sample Preparation: This includes choosing appropriate fixation methods (e.g., using ice-cold methanol (B129727) instead of aldehydes) and minimizing fixation time.[1][2]

• Chemical Quenching: Treating the sample with chemical agents that reduce or eliminate the fluorescence of endogenous molecules.[1][8]

• Photobleaching: Intentionally exposing the sample to high-intensity light to destroy the autofluorescent molecules before labeling with your fluorophore.[4][9][10]

• Advanced Imaging Techniques: Utilizing specialized microscopy hardware and software, such as spectral imaging and linear unmixing, to computationally separate the autofluorescence signal from the specific fluorescent signal.[4][11][12]

Troubleshooting Guide

Q4: My unstained control sample is intensely fluorescent. What's the first step?

A4: An intensely fluorescent unstained control confirms that you have a significant autofluorescence issue. The first step is to identify the source.

• Perform a Lambda Scan: Use a confocal microscope with a spectral detector to determine the emission spectrum of the autofluorescence.[13] This will help you choose fluorophores that emit at different wavelengths.

• Review Your Protocol: Check your fixation method. If you are using formalin or glutaraldehyde, this is a likely cause.[1] Consider switching to an organic solvent fixative like chilled ethanol (B145695) or methanol.[2][3] Also, ensure your fungal cultures have been washed thoroughly if grown in a liquid medium.[7]

Q5: The autofluorescence seems to be coming specifically from the fungal cell wall. How can I address this?

A5: Cell wall autofluorescence is common in fungi due to chitin.[5]

• Fluorophore Choice: The most effective strategy is to use fluorophores that emit in the far-red or near-infrared spectrum (e.g., those emitting beyond 650 nm), as cell wall autofluorescence is weakest in this range.[1][3][8]

• Chemical Quenching: Agents like Trypan Blue can be effective in quenching this type of autofluorescence.[2][8] However, always test the quenching agent on a control sample to ensure it doesn't also quench your specific signal.

Q6: I've tried changing my fixative, but the background is still too high. What's next?

A6: If optimizing sample preparation isn't sufficient, you should implement a quenching or photobleaching step in your protocol. The choice between them depends on your sample and equipment. The diagram below can help you decide on a course of action.

Caption: Troubleshooting workflow for high background fluorescence.

Quantitative Data on Quenching Agents

The effectiveness of chemical quenching agents can vary significantly. The table below summarizes the reported autofluorescence reduction for several common and commercial reagents.

Quenching Agent/Kit	Reported Reduction in AF Intensity	Target Source of Autofluorescence	Reference
Sudan Black B	88% (at 405 nm excitation)	Lipofuscin, general background	[14]
TrueBlack™ Lipofuscin Autofluorescence Quencher	89-93%	Lipofuscin	[14][15]
MaxBlock™ Autofluorescence Reducing Reagent Kit	90-95%	General background	[14][15]
Trypan Blue	Effective (absorbs ~580-620nm)	Collagen-rich tissues, general	[8]
Sodium Borohydride	Variable results	Aldehyde-induced autofluorescence	[1][2]

Note: Efficacy can be tissue- and sample-dependent. Always validate a quenching method for your specific experimental conditions.

Experimental Protocols

Protocol 1: Chemical Quenching with Sudan Black B

Sudan Black B (SBB) is a lipophilic dye effective at quenching autofluorescence caused by lipofuscin and other components.[1]

Materials:

• Sudan Black B powder

• 70% Ethanol

• Phosphate-buffered saline (PBS)

• Staining jars

Procedure:

• Prepare SBB Solution: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Mix well and filter the solution through a 0.2 µm filter to remove any undissolved particles.

• Rehydrate Sample: If working with paraffin-embedded sections, deparaffinize and rehydrate your samples to water.

• Incubate with SBB: Immerse the slides in the 0.1% SBB solution for 10-20 minutes at room temperature in the dark. Incubation time may need optimization.

• Wash: Briefly dip the slides in 70% ethanol to remove excess SBB, followed by several thorough washes in PBS until the washing solution runs clear.

• Proceed with Staining: Your sample is now quenched. You can proceed with your standard immunofluorescence or fluorescent dye staining protocol.

Protocol 2: Photobleaching to Reduce Autofluorescence

Photobleaching uses high-intensity light to destroy autofluorescent molecules before the sample is labeled.[4][9]

Materials:

• Fluorescence microscope with a broad-spectrum, high-intensity light source (e.g., LED, metal halide).

• Your prepared, unlabeled slides.

Procedure:

• Prepare Sample: Prepare your fungal sample on a microscope slide as you would for staining, but do not add any fluorescent labels yet.

• Expose to Light: Place the slide on the microscope stage and expose it to high-intensity light from your source. Use a wide-pass filter (like a DAPI or FITC filter cube) to expose the sample to a broad range of wavelengths.

• Monitor Bleaching: Expose the sample for a period ranging from several minutes to over an hour. The optimal time depends on the sample and the light source intensity. You can periodically check the autofluorescence level until it has been significantly reduced.

• Proceed with Staining: Once the background is sufficiently dim, remove the slide and proceed with your fluorescent labeling protocol. Be mindful that photobleaching can potentially affect some antigens, so validation is recommended.

Workflow 3: Using Spectral Imaging and Linear Unmixing

Spectral imaging is a powerful technique that separates signals based on their unique emission spectra, allowing for the computational removal of autofluorescence.[11][16][17]

Caption: Conceptual workflow for spectral imaging and linear unmixing.

Conceptual Steps:

• Acquire Reference Spectra: First, you must image control samples to create a spectral library. This includes an unstained sample to capture the pure autofluorescence (AF) spectrum and single-stained samples for each fluorophore you are using.[18]

• Image Your Sample: Acquire a "lambda stack" or "spectral stack" of your fully stained experimental sample. Instead of a single intensity image, the microscope's detector captures the emission intensity across a range of wavelengths for every pixel.[18]

• Linear Unmixing: The software uses the reference spectra from step 1 to deconvolve the mixed signal from your experimental sample.[11][16] For each pixel, it calculates the contribution of the autofluorescence and each specific fluorophore.[11]

• Analyze Results: The output is a set of separated images. One image contains only the calculated autofluorescence signal (which can be discarded or used as a mask), and the other images show the clean signal from each of your fluorophores, free from background interference.[16][18]

References

• 1. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 2. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 3. southernbiotech.com [southernbiotech.com]
• 4. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. [Qualitative and quantitative studies of autofluorescence in fungi] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oraclebio.com [oraclebio.com]
• 9. When do I use photobleaching on purpose? | AAT Bioquest [aatbio.com]
• 10. Rapid and simple method of photobleaching to reduce background autofluorescence in lung tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Spectral Imaging and Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 12. Clearing up the signal: spectral imaging and linear unmixing in fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. webpreview4.leica-microsystems.com [webpreview4.leica-microsystems.com]
• 14. mdpi.com [mdpi.com]
• 15. Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. azom.com [azom.com]
• 17. researchgate.net [researchgate.net]
• 18. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]

Slow fading properties of Fluorescent Brightener 85 fluorescence

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the slow fading properties of Fluorescent Brightener 85 (FB 85) fluorescence. The information is intended for researchers, scientists, and drug development professionals utilizing this fluorophore in their experiments.

Troubleshooting Guides

This section addresses specific issues related to the fading of Fluorescent Brightener 85 fluorescence in a question-and-answer format.

Q1: My Fluorescent Brightener 85 signal is fading rapidly under UV illumination. What is the likely cause and how can I mitigate it?

A1: Rapid fading of stilbene-based fluorescent brighteners like FB 85 upon UV exposure is primarily due to a phenomenon called trans-cis photoisomerization. The naturally fluorescent trans-isomer absorbs UV light and can convert to the non-fluorescent cis-isomer, leading to a loss of signal. This process is a form of photobleaching.

Troubleshooting Steps:

• Minimize UV Exposure: Reduce the intensity and duration of the excitation light. Use neutral density filters to decrease the excitation intensity to the minimum level required for adequate signal detection.

• Optimize Filter Sets: Ensure your filter sets are appropriate for FB 85, with an excitation maximum around 350 nm and an emission maximum around 430 nm. This will maximize signal-to-noise while potentially reducing photobleaching from unnecessary excitation wavelengths.

• Sample Preparation: Prepare samples immediately before imaging whenever possible to minimize ambient light exposure.

• Working Concentration: Ensure you are using an optimal concentration of FB 85. Excessively high concentrations can sometimes lead to quenching effects, while very low concentrations will be more susceptible to photobleaching.

Q2: I am observing inconsistent fluorescence intensity between samples. What could be the reason?

A2: Inconsistent fluorescence can be attributed to several factors related to the chemical environment of the fluorophore.

Troubleshooting Steps:

• Control the pH: The fluorescence of stilbene-based brighteners can be pH-dependent. Ensure that the pH of your buffer or solvent system is consistent across all samples. For many stilbene (B7821643) derivatives, fluorescence intensity is more stable in neutral to slightly alkaline conditions (pH 7-9).

• Solvent Polarity: The solvent environment can influence the fluorescence quantum yield. Use the same solvent system for all experiments and controls. Note that the stability and solubility of FB 85 can vary in different solvents.

• Avoid Quenching Agents: Certain molecules can quench fluorescence, reducing its intensity. Heavy atoms (like iodine), molecular oxygen, and some metal ions can act as quenchers. De-gas your solvents if oxygen quenching is suspected.

Q3: My unstained control sample is showing some fluorescence. How can I address this autofluorescence?

A3: Autofluorescence from biological samples or reagents can interfere with the signal from FB 85.

Troubleshooting Steps:

• Spectral Unmixing: If your imaging software allows, you can measure the emission spectrum of your unstained control and subtract it from your experimental samples.

• Use Appropriate Blanks: Always prepare a blank sample with all components except FB 85 to accurately assess the level of background fluorescence.

• Wavelength Selection: Since autofluorescence is often more pronounced at shorter wavelengths, ensure your emission filter effectively isolates the blue fluorescence of FB 85.

Frequently Asked Questions (FAQs)

What is the primary mechanism behind the "fading" of Fluorescent Brightener 85?

The primary mechanism is photoisomerization, where the fluorescent trans-isomer of the stilbene core is converted to the non-fluorescent cis-isomer upon absorption of UV light. This is a form of photodegradation.

Is the fading of Fluorescent Brightener 85 reversible?

The trans-cis isomerization can have a degree of reversibility, but prolonged exposure to UV light can lead to irreversible chemical degradation of the molecule.

How does pH affect the fluorescence of FB 85?

The fluorescence intensity of stilbene-based brighteners is often pH-sensitive. For many similar compounds, the fluorescence is optimal in neutral to slightly alkaline conditions and may decrease in acidic environments.

Can I use antifade mounting media with Fluorescent Brightener 85?

Yes, using a commercially available antifade mounting medium can help to reduce the rate of photobleaching by scavenging free radicals that can contribute to the degradation of the fluorophore.

Data Presentation

Parameter	Effect on Fluorescence	Recommendations for Stable Signal
UV Exposure	High intensity or prolonged exposure leads to trans-cis isomerization and photobleaching.	Minimize excitation light intensity and duration.
pH	Fluorescence intensity is often optimal in a specific pH range (typically neutral to alkaline).	Maintain a consistent and optimal pH for your samples.
Solvent	Solvent polarity and viscosity can affect the fluorescence quantum yield and stability.	Use a consistent solvent system for all experiments.
Quenching Agents	Presence of quenchers (e.g., molecular oxygen, heavy atoms, certain metal ions) reduces fluorescence intensity.	De-gas solvents if necessary and avoid known quenchers.
Concentration	Very high concentrations can lead to self-quenching.	Determine the optimal working concentration through titration.

Experimental Protocols

Protocol for Assessing Photostability by Monitoring trans-cis Isomerization

This protocol allows for the qualitative and semi-quantitative assessment of the photostability of Fluorescent Brightener 85 by observing the change in its UV-Vis absorption spectrum upon UV irradiation.

Materials:

• Fluorescent Brightener 85

• High-purity solvent (e.g., ethanol (B145695) or water)

• Quartz cuvettes

• UV-Vis spectrophotometer

• UV lamp (with a defined wavelength, e.g., 365 nm)

• Thin Layer Chromatography (TLC) plates (Silica gel)

• TLC developing chamber and solvent system (e.g., n-butanol:acetone:pyridine:25% NH3)

Methodology:

• Sample Preparation: Prepare a dilute solution of Fluorescent Brightener 85 in the chosen solvent (e.g., 5 x 10⁻⁵ M).

• Initial Spectrum: Record the initial UV-Vis absorption spectrum of the solution from 200 to 500 nm. The peak corresponding to the trans-isomer should be identifiable (typically around 350 nm).

• UV Irradiation: Expose the solution in the quartz cuvette to the UV lamp for a defined period (e.g., 1 minute).

• Post-Irradiation Spectrum: Immediately after irradiation, record the UV-Vis absorption spectrum again.

• Analysis of Spectral Changes: Observe the decrease in the absorbance of the trans-isomer peak and the potential increase in absorbance at a shorter wavelength, corresponding to the formation of the cis-isomer.

• Time-Course Experiment: Repeat steps 3-5 at various time intervals of UV exposure to monitor the kinetics of the photoisomerization.

• TLC Analysis (Optional): Spot the solution before and after UV irradiation on a TLC plate. Develop the chromatogram and visualize the spots under a UV lamp. The formation of a new spot with a different Rf value after irradiation can confirm the presence of the cis-isomer.

Visualizations

Caption: Troubleshooting workflow for diminished FB 85 fluorescence.

Caption: Trans-cis photoisomerization of stilbene-based brighteners.

Technical Support Center: Staining Variability with Anionic Fluorescent Dyes

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for staining variability encountered with anionic fluorescent dyes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of staining variability with anionic fluorescent dyes?

A1: Staining variability with anionic fluorescent dyes can stem from several factors throughout the experimental workflow. Key contributors include:

• Inadequate Sample Preparation: Issues such as incomplete deparaffinization, poor or inconsistent fixation, and tissue drying can all lead to uneven dye penetration and binding.[1][2]

• Dye Solution Properties: The concentration, pH, and ionic strength of the dye solution can significantly impact staining consistency. Dye aggregation, where dye molecules clump together, can also cause patchy or blotchy staining.[1]

• Procedural Inconsistencies: Variations in incubation times, temperatures, and washing steps can introduce variability between samples.[3][4]

• Tissue-Specific Factors: The inherent properties of the tissue, such as the presence of endogenous fluorescent molecules (autofluorescence), can interfere with the signal from the anionic dye.[5][6]

Q2: How does pH affect the staining intensity of anionic fluorescent dyes?

A2: The pH of the staining solution can have a significant impact on the fluorescence intensity of many anionic dyes. For some dyes, an increase in pH can lead to a substantial increase in fluorescence. For instance, the fluorescence of Pyranine, Fluorescein, and Tinopal has been shown to increase as the pH rises from 6.9 to 8.4, after which it tends to plateau.[7][8] It is crucial to maintain a consistent and optimal pH to ensure reproducible staining results.[2][7][8]

Q3: What is the role of ionic strength in anionic dye staining?

A3: The ionic strength of the staining and wash solutions, often modulated by the salt concentration, can influence staining by affecting the electrostatic interactions between the anionic dye and the tissue components. High salt concentrations can either enhance or reduce staining depending on the specific dye and tissue. For example, salts can increase the affinity of some dyes for their targets.[9] However, it is a factor that needs to be controlled to ensure consistency.

Q4: How can I minimize background fluorescence?

A4: High background fluorescence can obscure the specific signal from your anionic dye. To minimize it, consider the following:

• Include an unstained control: This will help you determine the level of autofluorescence in your sample.[6][10]

• Optimize dye concentration: Using too high a concentration of the dye can lead to non-specific binding and high background.[6][11]

• Ensure thorough washing: Adequate washing steps are crucial to remove unbound dye molecules.[10][11]

• Use blocking agents: For immunofluorescence applications, using a blocking serum can help to prevent non-specific antibody binding.[4]

• Consider autofluorescence quenching: Commercial reagents are available to quench autofluorescence from sources like lipofuscin.[5][6]

Q5: What is photobleaching and how can I prevent it?

A5: Photobleaching is the irreversible fading of a fluorescent signal due to light-induced damage to the fluorophore.[12][13] To minimize photobleaching:

• Reduce exposure time and light intensity: Use the lowest possible illumination settings that still provide a detectable signal.[12][14]

• Use antifade mounting media: These reagents help to protect the fluorophores from photobleaching.[12][13][15]

• Choose photostable dyes: Some fluorescent dyes are inherently more resistant to photobleaching than others.[13][14]

• Image samples promptly: Store stained slides in the dark and image them as soon as possible after staining.[5]

Troubleshooting Guides

Guide 1: Weak or No Staining

This guide addresses issues where the expected fluorescent signal is either very faint or completely absent.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Incorrect Dye Concentration	Optimize the dye concentration by performing a titration series.
Suboptimal pH of Staining Solution	Measure and adjust the pH of the staining buffer to the optimal range for the specific dye being used.[7][8]
Poor Fixation	Ensure the fixation protocol is appropriate for the target and tissue type. Inadequate fixation can mask the target molecule.[1][3]
Incomplete Permeabilization (for intracellular targets)	If staining an intracellular target, ensure the permeabilization step is sufficient to allow the dye to enter the cell.[3][11]
Photobleaching	Minimize exposure to excitation light and use an antifade mounting medium.[12][13]
Incorrect Filter Sets on Microscope	Verify that the excitation and emission filters on the microscope are appropriate for the spectral properties of the anionic dye.[5]

Troubleshooting Workflow: Weak or No Staining

Troubleshooting workflow for weak or no staining.

Guide 2: High Background Staining

This guide provides steps to resolve issues with excessive and non-specific background fluorescence.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Dye Concentration Too High	Reduce the concentration of the anionic dye. Perform a titration to find the optimal concentration with the best signal-to-noise ratio.[6][11]
Insufficient Washing	Increase the number and duration of wash steps after dye incubation to remove unbound dye molecules.[10][11]
Autofluorescence	Image an unstained control sample to assess the level of autofluorescence. If high, consider using an autofluorescence quenching reagent or choosing a dye in a different spectral range.[5][6]
Dye Aggregation	Filter the dye solution before use to remove any aggregates. Consider adjusting the ionic strength or dye concentration to prevent aggregation.[1]
Inadequate Blocking (for immunofluorescence)	Increase the blocking time or try a different blocking agent (e.g., serum from the same species as the secondary antibody).[4][16]

Troubleshooting Workflow: High Background Staining

Troubleshooting workflow for high background staining.

Guide 3: Uneven or Patchy Staining

This guide helps to diagnose and solve inconsistent staining across the sample.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Incomplete Deparaffinization	Ensure fresh xylene and alcohols are used and that incubation times are sufficient to completely remove paraffin.[1][2]
Poor Fixation	Use a consistent and appropriate fixation protocol for your tissue type. Over-fixation or under-fixation can lead to uneven staining.[1][17]
Tissue Drying During Staining	Keep the tissue sections moist throughout the entire staining procedure.[1][18]
Uneven Reagent Application	Ensure that the slides are level and that all reagents are applied evenly to cover the entire tissue section.[1][17]
Dye Aggregation	Filter the staining solution immediately before use to remove any dye aggregates.[1]

Troubleshooting Workflow: Uneven Staining

Troubleshooting workflow for uneven or patchy staining.

Data on Factors Influencing Staining

Effect of pH on Anionic Dye Fluorescence Intensity

The fluorescence intensity of several anionic dyes is highly dependent on the pH of the solution. Below is a summary of the observed effects for selected dyes.

Fluorescent Dye	pH Range	Observed Effect on Fluorescence Intensity	Reference
Fluorescein	6.9 - 8.4	Increases approximately 1.3-fold.[7][8]	[7][8]
> 8.4	Remains relatively constant.[7][8]	[7][8]
Pyranine	6.9 - 8.4	Increases approximately 3.0-fold.[7][8]	[7][8]
> 8.4	Remains relatively constant.[7][8]	[7][8]
Tinopal	6.9 - 8.4	Increases approximately 1.2 to 1.25-fold.[7][8]	[7][8]
> 8.4	Remains relatively constant.[7][8]	[7][8]
Eosin Y	Acidic (<7)	Decreases with increasing acidity.	[19]
Basic (>7)	Increases with increasing basicity.	[19]
Brilliant Sulfaflavine (BSF)	6.9 - 10.4	Remains nearly constant.	[8]

Qualitative Effect of Salt Concentration on Anionic Dye Fluorescence

The presence of salts can modulate the fluorescence of anionic dyes, often by influencing the dye's interaction with its target.

Anionic Dye	Salt	General Observation	Reference
8-Anilinonaphthalene-1-sulfonate (ANS)	NaCl, NaBr, LiCl, KCl	Increased salt concentration can enhance the fluorescence of ANS when bound to a protein like thermolysin, suggesting an increased affinity of the dye for its target. The magnitude of this effect can vary with the specific salt used.	[9]
Ochratoxin A (OTA)	NaCl	Increasing salt concentration has been shown to significantly increase the fluorescence emission of OTA.[20]	[20]

Experimental Protocols

Protocol 1: General Staining Protocol for Anionic Fluorescent Dyes on Fixed Cells/Tissues

This protocol provides a general framework for staining with anionic fluorescent dyes. Note: This is a starting point, and optimization of incubation times, concentrations, and buffer compositions is highly recommended for each specific dye and application.

• Sample Preparation:

  • For adherent cells, grow on coverslips to a confluence of 70-80%.[21]

  • For tissue sections, cut frozen or paraffin-embedded sections at an appropriate thickness (e.g., 5-10 µm) and mount on slides.[3]

• Deparaffinization and Rehydration (for paraffin-embedded tissues):

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%; 3 minutes each).

  • Rinse with distilled water.

• Fixation:

  • Incubate samples in a suitable fixative (e.g., 4% paraformaldehyde in PBS for 15 minutes at room temperature).

  • Wash three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Incubate with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room temperature.

  • Wash three times with PBS for 5 minutes each.

• Blocking (recommended to reduce non-specific binding):

  • Incubate with a blocking solution (e.g., 1-5% BSA in PBS) for 30-60 minutes at room temperature.

• Staining:

  • Prepare the anionic fluorescent dye solution at the desired concentration in a suitable buffer (e.g., PBS).

  • Incubate the samples with the dye solution for the optimized time (e.g., 15-60 minutes) at room temperature, protected from light.

• Washing:

  • Wash the samples three to four times with PBS for 5 minutes each to remove unbound dye.[11]

• Mounting:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

• Imaging:

  • Image the samples using a fluorescence microscope with the appropriate filter sets for the dye. Minimize light exposure to prevent photobleaching.[12]

Protocol 2: Optimizing Anionic Fluorescent Dye Concentration

This protocol describes how to perform a titration to determine the optimal concentration of your anionic fluorescent dye.

• Prepare a series of dye dilutions:

  • Start with the manufacturer's recommended concentration and prepare a series of 2-fold or 5-fold dilutions above and below this concentration.

• Stain samples in parallel:

  • Prepare identical samples (e.g., multiple wells of cells or adjacent tissue sections).

  • Stain each sample with a different dye concentration, keeping all other parameters (incubation time, temperature, etc.) constant.

• Include controls:

  • Include a negative control (no dye) to assess autofluorescence.

  • If applicable, include a positive control with a known staining pattern.

• Image all samples under identical conditions:

  • Use the same microscope settings (exposure time, gain, etc.) for all samples to allow for direct comparison.

• Analyze the results:

  • Compare the signal intensity and background staining for each concentration.

  • The optimal concentration will provide a bright, specific signal with low background.

Workflow for Optimizing Dye Concentration

Workflow for optimizing anionic fluorescent dye concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. H&E Staining Basics: Troubleshooting Common H&E Stain Problems [leicabiosystems.com]
• 3. Immunofluorescence Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 4. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 6. biotium.com [biotium.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 13. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HU [thermofisher.com]
• 14. biocompare.com [biocompare.com]
• 15. bitesizebio.com [bitesizebio.com]
• 16. hycultbiotech.com [hycultbiotech.com]
• 17. Troubleshooting Immunohistochemistry (Chapter 7) - Immunohistochemistry [cambridge.org]
• 18. ptglab.com [ptglab.com]
• 19. ajgreenchem.com [ajgreenchem.com]
• 20. biomedres.us [biomedres.us]
• 21. ibidi.com [ibidi.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Fluorescent Brightener 85 and Calcofluor White for Fungal Staining

For researchers, scientists, and drug development professionals, the accurate and rapid detection of fungal elements is paramount. Fluorescent staining has become a cornerstone of this process, offering superior sensitivity compared to traditional methods. Among the fluorescent dyes utilized, Fluorescent Brightener 85 (FB 85) and Calcofluor White stand out as prominent choices. This guide provides an objective comparison of their performance, supported by available experimental data, to aid in the selection of the optimal reagent for your research needs.

Principle of Fungal Staining

Both Fluorescent Brightener 85 and Calcofluor White are non-specific fluorochromes that function by binding to chitin (B13524) and cellulose, polysaccharides abundant in the cell walls of fungi.[1] Upon binding, these dyes absorb ultraviolet (UV) light and emit visible blue or blue-green light, rendering the fungal structures brightly fluorescent against a dark background. This mechanism allows for the rapid visualization of fungal hyphae, pseudohyphae, spores, and yeasts in a variety of clinical and environmental specimens.

Performance and Efficacy: A Data-Driven Comparison

Direct comparative studies providing extensive quantitative data on the photophysical properties of Fluorescent Brightener 85 and Calcofluor White are limited. However, clinical diagnostic studies offer valuable insights into their performance in practical applications.

A study by Zhao et al. (2021) evaluated the diagnostic accuracy of both stains for vulvovaginal candidiasis, using fungal culture as the gold standard. The results, summarized in the table below, indicate a comparable performance in terms of their ability to correctly identify fungal infections.[2]

Performance Metric	Fluorescent Brightener 85	Calcofluor White	Potassium Hydroxide (B78521) (KOH) Smear
Positive Rate	61.8%	64.5%	68.2%
Sensitivity	79.5%	83.1%	87.5%
Specificity	100%	100%	100%
Accuracy	84.5%	87.3%	90.9%
(Data from Zhao et al., 2021)[2]

While the positive rates and accuracy were slightly higher for Calcofluor White in this particular study, the differences were not statistically significant.[2] Notably, the study did find that Calcofluor White offered a significantly shorter diagnosis time compared to both FB 85 and traditional KOH microscopy.[2]

Another study by Hamer et al. (2006) reported a sensitivity of 80% and a specificity of 84% for Calcofluor in the detection of fungal elements from skin and nail samples.[3][4] A recent 2024 study evaluating FB 85 for detecting fungi in cultured and superficial clinical specimens reported a positive rate of 84% for the FB 85 method, which was significantly higher than the 52% positive rate of the 10% KOH direct microscopy method.[5][6] The authors noted that FB 85 produced a strong, intense blue or blue-green fluorescence with high contrast that diminished slowly.[5][6]

Property	Fluorescent Brightener 85	Calcofluor White
Binding Target	Chitin and Cellulose	Chitin and Cellulose[1]
Appearance of Stained Fungi	Strong, intense blue or blue-green fluorescence[5][6]	Bright apple-green or blue fluorescence[1]
Photostability	Fluorescence diminishes slowly[5][6]	Generally stable, though some photobleaching can occur with prolonged UV exposure.
Background Fluorescence	Low, providing high contrast[5][6]	Can exhibit non-specific background fluorescence, which can be diminished using a counterstain like Evans blue.[1]
Diagnosis Time	Not significantly different from KOH method[2]	Shorter than KOH and FB 85 methods[2]

Experimental Protocols

The following are generalized protocols for fungal staining. Optimal concentrations and incubation times may vary depending on the specific application and sample type.

Fluorescent Brightener 85 Staining Protocol

• Sample Preparation: Place the specimen (e.g., a smear of cultured fungi, clinical sample) on a clean microscope slide.

• Staining: Add one drop of 0.1% Fluorescent Brightener 85 solution to the specimen.[5][6]

• Clearing (Optional): For specimens with high cellularity, one drop of 10% potassium hydroxide (KOH) can be added to clear the background.[5][6]

• Incubation: Place a coverslip over the specimen and let it stand for 1-2 minutes.

• Visualization: Examine the slide under a fluorescence microscope using a UV excitation filter. Fungal elements will fluoresce brightly.

Calcofluor White Staining Protocol

• Sample Preparation: Place the specimen onto a clean glass slide.[1]

• Staining: Add one drop of Calcofluor White stain.[1]

• Clearing (Optional): Add one drop of 10% Potassium Hydroxide to aid in the visualization of fungal elements.[1]

• Incubation: Place a coverslip over the specimen and let it stand for 1 minute.[1]

• Visualization: Examine the slide under a fluorescence microscope with a UV light source (excitation peak around 347 nm).[1] Fungal elements will exhibit a brilliant apple-green or blue fluorescence.[1]

Visualizing the Staining Process and Chemical Structures

To better understand the workflow and the molecules involved, the following diagrams are provided.

Caption: A generalized workflow for fungal staining using fluorescent brighteners.

Caption: Chemical structures of Fluorescent Brightener 85 and Calcofluor White M2R.

Caption: The binding of fluorescent brighteners to the fungal cell wall and subsequent fluorescence emission.

Conclusion

Both Fluorescent Brightener 85 and Calcofluor White are highly effective fluorescent stains for the rapid detection of fungi. The available data suggests that their diagnostic performance is largely comparable. The choice between the two may ultimately depend on factors such as cost, availability, and specific experimental needs. For applications where rapid screening is critical, the potentially shorter diagnosis time of Calcofluor White may be an advantage. Conversely, the reported high intensity and slow-fading fluorescence of Fluorescent Brightener 85 could be beneficial for detailed morphological studies and photodocumentation. Researchers are encouraged to evaluate both reagents within their specific experimental contexts to determine the most suitable option for their work.

References

• 1. dalynn.com [dalynn.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]

A Comparative Analysis of Fluorescent Brightener 85 and Potassium Hydroxide (KOH) Methods for Fungal Detection

In the realm of clinical mycology and dermatopathology, the accurate and rapid detection of fungal elements within clinical specimens is paramount for effective diagnosis and subsequent treatment. For decades, the potassium hydroxide (B78521) (KOH) wet mount has been a staple diagnostic tool due to its simplicity and cost-effectiveness. However, the advent of fluorescent microscopy has introduced more sensitive techniques, such as the use of Fluorescent Brightener 85 (FB 85), also known as Calcofluor White (CW), which offers enhanced visualization of fungal structures. This guide provides a comprehensive comparison of the FB 85/CW and KOH methods, supported by experimental data, detailed protocols, and visual workflows to aid researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

Performance Comparison: Fluorescent Brightener 85 vs. KOH Method

The efficacy of a diagnostic method is primarily determined by its sensitivity, specificity, and overall positive detection rate. Multiple studies have demonstrated the superior sensitivity of fluorescent staining methods over the traditional KOH preparation for the detection of fungi in various clinical samples, including skin, nails, and vaginal secretions.[1][2][3][4][5]

Performance Metric	Fluorescent Brightener 85 / Calcofluor White	10% KOH Method	Study Population	Reference
Positive Rate	88.9%	55.6%	108 patients with suspected onychomycosis	[1]
Positive Rate	84%	52%	100 outpatients with suspected superficial fungal infections	[4]
Sensitivity	92%	88%	207 skin scrapings for dermatophytes	[6]
Specificity	95%	95%	207 skin scrapings for dermatophytes	[6]
Sensitivity	92.3%	83.05%	100 patients with suspected onychomycosis (compared to culture)	[2]
Specificity	54.2%	56.09%	100 patients with suspected onychomycosis (compared to culture)	[2]
Positive Rate	64.5% (CFW), 61.8% (FB 85)	68.2%	110 patients with suspected vulvovaginal candidiasis	[5][7][8]
Average Diagnosis Time	5.46 ± 10.27 s (CFW)	24.33 ± 22.64 s	Positive specimens from 110 patients with suspected VVC	[5]

Methodology and Experimental Protocols

The fundamental difference between the two methods lies in their mechanism of action. The KOH method relies on the clearing of non-fungal cellular debris, while the fluorescent brightener method utilizes a dye that specifically binds to components of the fungal cell wall.

Mechanism of Action

The KOH solution, typically at a concentration of 10-20%, digests keratin (B1170402) and other proteinaceous materials in clinical specimens.[9][10][11] This process leaves the alkali-resistant fungal elements, with their chitinous cell walls, intact and more easily visible under a light microscope.[10][11]

Fluorescent Brightener 85 and Calcofluor White are non-specific fluorochromes that bind to cellulose (B213188) and chitin, which are abundant in the cell walls of fungi.[12][13][14] When exposed to ultraviolet (UV) light, the bound dye fluoresces, causing the fungal elements to appear bright against a dark background, significantly enhancing their visibility.[12][13]

Mechanisms of KOH and Fluorescent Brightener 85 Methods.

Experimental Workflow

The following diagrams illustrate the typical laboratory workflows for both the Fluorescent Brightener 85/Calcofluor White and KOH methods.

Comparative Experimental Workflows.

Detailed Protocols

Potassium Hydroxide (KOH) Wet Mount Protocol [10][15][16][17][18]

• Sample Collection: Using a sterile scalpel blade or the edge of a glass slide, gently scrape the affected area (skin, nail, or hair) to collect a sample.[10]

• Slide Preparation: Place the collected specimen onto the center of a clean glass microscope slide.[17]

• Reagent Application: Add a single drop of 10% or 20% KOH solution to the specimen.[16][17] 10% KOH is typically used for skin, while 20% is used for denser samples like nails.[10]

• Coverslip Placement: Place a coverslip over the drop, pressing gently to remove any air bubbles.[17]

• Incubation: Allow the slide to sit at room temperature for 5 to 15 minutes to allow the KOH to clear the non-fungal debris.[16] This process can be expedited by gently warming the slide over a Bunsen burner, but boiling should be avoided.[18]

• Microscopic Examination: Examine the slide under a light microscope, starting with low power (10x) to scan for fungal elements and then switching to high power (40x) for detailed observation of hyphae or yeast.[17]

Fluorescent Brightener 85 / Calcofluor White Staining Protocol [12][13][19]

• Sample Preparation: Place the clinical specimen on a clean glass slide.[13]

• Staining: Add one drop of the Fluorescent Brightener 85 or Calcofluor White staining solution. Subsequently, add one drop of 10% KOH.[12][13] The KOH helps to clear background material, enhancing the contrast.

• Coverslip Application: Place a coverslip over the specimen and allow it to stand for approximately one minute.[12][13]

• Excess Removal: Gently press on the coverslip with a paper towel to absorb any excess fluid.[13][14]

• Microscopic Examination: Observe the slide using a fluorescence microscope equipped with a UV light source and appropriate filters.[12][13] Fungal elements will fluoresce a bright blue-white or apple-green color, depending on the filter combination used.[13][14] The examination is typically performed at magnifications ranging from 100x to 400x.[12][13]

Discussion and Conclusion

The choice between the Fluorescent Brightener 85/Calcofluor White method and the KOH method depends on the specific needs and resources of the laboratory.

Fluorescent Brightener 85 / Calcofluor White Method:

• Advantages:

  • Higher Sensitivity and Positive Rate: Studies consistently show that fluorescent staining detects more positive cases than the KOH method, especially in samples with a low fungal load.[1][2][4]

  • Rapid Diagnosis: The staining process is quick, and the high contrast provided by fluorescence allows for faster screening of slides.[5][6]

  • Enhanced Visualization: The bright fluorescence of fungal elements against a dark background makes them easier to identify, even for less experienced technicians.[5][7]

• Disadvantages:

  • Requires a Fluorescence Microscope: The primary limitation is the need for specialized and more expensive equipment.

  • Potential for False Positives: Non-specific fluorescence can occur with other materials like cotton fibers, requiring careful interpretation.[2][14]

KOH Method:

• Advantages:

  • Cost-Effective and Simple: The reagents are inexpensive, and the procedure requires only a standard light microscope, making it widely accessible.[10][17]

  • High Specificity: When fungal elements are clearly identified, the specificity of the KOH method is high.[6]

• Disadvantages:

  • Lower Sensitivity: The KOH method has a higher rate of false negatives compared to fluorescent methods.[1][20]

  • Interpretation Challenges: It can be difficult to distinguish fungal elements from artifacts such as cell borders, lipid droplets, or fibers, leading to potential misinterpretation.[5][20]

  • Longer Clearing Time: The digestion of keratin can be time-consuming.[16]

References

• 1. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijcmas.com [ijcmas.com]
• 3. Comparison of KOH, Calcofluor White and Fungal Culture for Diagnosing Fungal Onychomycosis in an Urban Teaching Hospital, Hyderabad - Indian J Microbiol Res [ijmronline.org]
• 4. researchgate.net [researchgate.net]
• 5. Evaluating the accuracy and diagnostic value of CFW and a new fluorescent reagents, fluorescent brightener 85, for the diagnosis of vulvovaginal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparison of calcofluor white, potassium hydroxide, and culture for the laboratory diagnosis of superficial fungal infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. seanschepers.com [seanschepers.com]
• 10. flabslis.com [flabslis.com]
• 11. microbenotes.com [microbenotes.com]
• 12. static.igem.org [static.igem.org]
• 13. microbenotes.com [microbenotes.com]
• 14. dalynn.com [dalynn.com]
• 15. KOH Preparation for Fungal Elements - MediScan Lab [mediscanlab.com]
• 16. KOH test - Wikipedia [en.wikipedia.org]
• 17. Microscopic potassium hydroxide preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. medicallabnotes.com [medicallabnotes.com]
• 19. Calcofluor White Staining: Principle, Procedure, and Application • Microbe Online [microbeonline.com]
• 20. Comparison of direct microscopic methods using potassium hydroxide, periodic acid Schiff, and calcofluor white with culture in the diagnosis of onychomycosis - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]

Tinopal CBS-X: A Superior Alternative to Calcofluor White for Enhanced Fluorescence Staining

For researchers, scientists, and drug development professionals requiring brilliant and stable fluorescence labeling of chitin (B13524) and cellulose, Tinopal CBS-X emerges as a compelling alternative to the traditionally used Calcofluor White. This guide provides a comprehensive comparison of the two fluorescent whitening agents, supported by experimental data and detailed protocols, to aid in the selection of the optimal staining reagent for your research needs.

At a Glance: Performance Comparison

Tinopal CBS-X consistently demonstrates superior performance in key areas of fluorescence microscopy and other staining applications. Its higher fluorescence intensity, excellent solubility, and robust stability make it a more effective and reliable tool for visualizing fungal and plant cell walls, as well as other chitin- or cellulose-containing structures.

Property	Tinopal CBS-X	Calcofluor White M2R	Advantage
Fluorescence Intensity	Subjectively and objectively more intense; approximately 5x more fluorescent than similar brighteners.[1]	Standard fluorescence, but less intense than Tinopal CBS-X.	Tinopal CBS-X
Excitation Max (λex)	~350 nm[1]	~347-355 nm[2][3]	Comparable
Emission Max (λem)	~430-436 nm[4]	~433-475 nm[3]	Comparable
Solubility in Water	Highly soluble, even at low temperatures.[5][6]	Soluble, but can be slow to dissolve in cold water.[4]	Tinopal CBS-X
Photostability	Good wet and dry light fastness; undergoes rapid photodegradation in the environment.[5][7][8]	Susceptible to photobleaching with prolonged UV exposure.	Tinopal CBS-X
Stability	Stable in the presence of bleaching agents, acids, and alkalis.[5]	Stability can vary, especially when mixed with KOH.[2]	Tinopal CBS-X
Cytotoxicity	Oral LD50 >5000 mg/kg (rat); may cause eye irritation.[9]	Oral LD50 >15000 mg/kg (rat); may cause serious eye irritation.[10][11]	Both have low acute toxicity, but caution is advised.

Mechanism of Action: Binding to Polysaccharides

Both Tinopal CBS-X and Calcofluor White are fluorescent whitening agents that function by non-covalently binding to β1-3 and β1-4 polysaccharides, primarily chitin and cellulose.[2][3][12] This interaction is driven by hydrophobic interactions and hydrogen bonding between the dye molecules and the polysaccharide chains. Upon binding, the dye undergoes a conformational change that enhances its fluorescence quantum yield, resulting in a bright blue-white or apple-green fluorescence under ultraviolet (UV) or violet-blue light.

Caption: Mechanism of fluorescent staining by Tinopal CBS-X and Calcofluor White.

Experimental Protocols

Detailed methodologies for utilizing both Tinopal CBS-X and Calcofluor White for staining fungal and yeast cells are provided below. These protocols can be adapted based on the specific cell type and experimental requirements.

Tinopal CBS-X Staining Protocol for Fungal and Yeast Cells

This protocol is adapted from general fluorescence microscopy and flow cytometry procedures.

Materials:

• Tinopal CBS-X powder

• Distilled water

• 10% Potassium Hydroxide (KOH) solution (optional, for clearing clinical specimens)

• Phosphate-buffered saline (PBS), pH 7.4

• Microscope slides and coverslips

• Fluorescence microscope with a DAPI or UV filter set (Excitation ~350 nm, Emission ~430-440 nm)

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1% (w/v) stock solution of Tinopal CBS-X in distilled water. Gentle warming may aid in dissolution.

  • For a working solution, dilute the stock solution to 0.05-0.1% (w/v) in PBS. For some applications, concentrations as low as 1-10 ppm may be effective.[1]

  • For clinical specimens requiring clearing, the working solution can be prepared in 10% KOH.

• Sample Preparation:

  • For cell suspensions (e.g., yeast, fungal spores): Centrifuge the cell suspension and resuspend the pellet in PBS.

  • For mycelial cultures: Aseptically transfer a small portion of the mycelium to a microscope slide.

  • For clinical specimens (e.g., skin scrapings): Place the specimen directly on a microscope slide.

• Staining:

  • Add a drop of the Tinopal CBS-X working solution to the prepared sample on the microscope slide.

  • If using 10% KOH, add a drop of the clearing agent before or with the stain.

  • Incubate for 1-5 minutes at room temperature, protected from light.

• Mounting and Visualization:

  • Place a coverslip over the stained sample, avoiding air bubbles.

  • Observe the specimen using a fluorescence microscope with a suitable filter set (e.g., DAPI or a UV filter with excitation around 350 nm and emission around 430-440 nm). Fungal and yeast cell walls will fluoresce brightly.

Caption: Experimental workflow for staining with Tinopal CBS-X.

Calcofluor White Staining Protocol for Fungal and Yeast Cells

This is a standard protocol widely used in mycology and microbiology laboratories.

Materials:

• Calcofluor White M2R powder

• Distilled water

• 10% Potassium Hydroxide (KOH) solution (optional)

• Evans Blue (optional counterstain)

• Microscope slides and coverslips

• Fluorescence microscope with a DAPI or UV filter set (Excitation ~355 nm, Emission ~433 nm)

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1% (w/v) stock solution of Calcofluor White M2R in distilled water.

  • Dilute the stock solution to 0.1% (w/v) with distilled water to create a working solution.

  • Optionally, 0.05% Evans Blue can be added to the working solution as a counterstain to reduce background fluorescence.[2]

• Sample Preparation:

  • Place the specimen (e.g., fungal culture, yeast suspension, or clinical sample) on a clean microscope slide.

• Staining:

  • Add one drop of the Calcofluor White working solution to the specimen.

  • If necessary, add one drop of 10% KOH to clear the specimen.

  • Mix gently with an applicator stick.

• Mounting and Visualization:

  • Place a coverslip over the preparation.

  • Allow the stain to penetrate for 1 minute.

  • Examine the slide under a fluorescence microscope using a UV or violet-blue excitation filter. Chitin- and cellulose-containing structures will fluoresce bright apple-green or blue-white.[2][3]

References

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. Calcofluor White Staining: Principle, Procedure, and Application • Microbe Online [microbeonline.com]
• 4. dbkgroup.org [dbkgroup.org]
• 5. assets-global.website-files.com [assets-global.website-files.com]
• 6. OPTICAL BRIGHTENER CBS-X - Ataman Kimya [atamanchemicals.com]
• 7. opticalwhitener.com [opticalwhitener.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. deohs.washington.edu [deohs.washington.edu]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. pro-lab.co.uk [pro-lab.co.uk]
• 12. microbenotes.com [microbenotes.com]

A Comparative Guide to Fluorescent Brightener 85 Staining for Fungal Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fluorescent Brightener 85 (FB 85) staining with other common methods for the detection of fungi in clinical and research settings. The performance of FB 85 is evaluated against Potassium Hydroxide (KOH) smear microscopy and Calcofluor White (CFW) staining, with supporting experimental data, detailed protocols, and visual representations of the underlying mechanisms and workflows.

Performance Comparison: Sensitivity and Specificity

The diagnostic accuracy of a staining method is critically determined by its sensitivity and specificity. The following table summarizes the performance of FB 85, CFW, and KOH in detecting fungal elements in various clinical samples, with fungal culture often serving as the gold standard.

Staining Method	Application	Sensitivity (%)	Specificity (%)	Reference(s)
Fluorescent Brightener 85 (FB 85)	Vulvovaginal Candidiasis	88.3	100	[1]
Onychomycosis	88.9 (Positive Rate)	N/A	[2]
Calcofluor White (CFW)	Vulvovaginal Candidiasis	92.2	100	[1]
Onychomycosis	89.4	40
Dermatomycoses	97	100
Potassium Hydroxide (KOH)	Vulvovaginal Candidiasis	97.4	100	[1]
Onychomycosis	55.6 (Positive Rate)	N/A	[2]
Dermatomycoses	66	98

Note: Sensitivity and specificity values can vary depending on the study, the specific fungal species, the quality of the sample, and the expertise of the observer. N/A indicates that the data was not available in the cited source.

Mechanism of Action: Fluorescent Brighteners

Fluorescent brighteners, such as FB 85 and CFW, are non-specific fluorochromes that bind to polysaccharides, primarily chitin (B13524) and cellulose, which are abundant in the cell walls of fungi. This binding is facilitated by hydrogen bonds. When exposed to ultraviolet (UV) light, these compounds absorb the UV radiation and re-emit it as visible blue or blue-green light, making the fungal elements stand out against a dark background.

Caption: Fungal cell wall staining mechanism.

Experimental Protocols

Fluorescent Brightener 85 (FB 85) Staining

This protocol is based on methods described for the diagnosis of superficial fungal infections.[2][3]

• Reagent Preparation: Prepare a 0.1% (w/v) solution of Fluorescent Brightener 85 in deionized water. This solution should be stored in a dark bottle at room temperature.[2] A 10% Potassium Hydroxide (KOH) solution is also required.

• Sample Preparation: Place the clinical specimen (e.g., skin scraping, nail clipping, or vaginal secretion) on a clean microscope slide.

• Staining: Add one drop of the 0.1% FB 85 solution and one drop of 10% KOH to the specimen.

• Incubation: Cover the slide with a coverslip and let it stand for 1-2 minutes to allow for clearing of cellular debris and staining of fungal elements.

• Microscopy: Examine the slide under a fluorescence microscope using a UV excitation filter (e.g., 340-380 nm). Fungal elements will fluoresce brightly against a dark background.

Calcofluor White (CFW) Staining

CFW is a widely used alternative fluorescent stain for fungal detection.

• Reagent Preparation: A commercially available or laboratory-prepared 0.1% (w/v) solution of Calcofluor White M2R in deionized water is used. A 10% KOH solution is also needed.

• Sample Preparation: Place the specimen on a clean microscope slide.

• Staining: Add one drop of the CFW solution and one drop of 10% KOH to the sample.

• Incubation: Place a coverslip over the specimen and allow it to incubate for 1-5 minutes.

• Microscopy: Observe the slide using a fluorescence microscope with a UV or violet excitation filter. Fungal elements will exhibit a bright blue-white or apple-green fluorescence.

Potassium Hydroxide (KOH) Smear Microscopy

KOH preparation is a traditional, non-fluorescent method for fungal detection.

• Reagent Preparation: Prepare a 10% or 20% (w/v) solution of KOH in deionized water.

• Sample Preparation: Place the clinical specimen on a clean microscope slide.

• Digestion: Add one to two drops of the KOH solution to the specimen and cover with a coverslip.

• Incubation: Gently heat the slide over a flame for a few seconds or let it stand at room temperature for 5-30 minutes to allow the KOH to digest host cells and debris, leaving the fungal elements intact.

• Microscopy: Examine the slide under a light microscope at low (10x) and high (40x) power. Fungal hyphae and yeast cells will appear as translucent, refractile structures.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for each staining method.

Caption: Workflow for fluorescent staining.

Caption: Workflow for KOH preparation.

Conclusion

Fluorescent Brightener 85 is a highly sensitive and specific staining agent for the rapid detection of fungi in clinical specimens. Its performance is comparable to, and in some cases may exceed, that of the more established Calcofluor White stain. Both fluorescent methods generally offer higher sensitivity and more rapid results compared to the traditional KOH smear microscopy. The choice of staining method will depend on the specific application, available equipment, and the level of expertise of the laboratory personnel. For research and drug development applications where high sensitivity and clear visualization are paramount, fluorescent staining with agents like FB 85 is a valuable tool.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]

Illuminating the Unseen: A Comparative Guide to Fungal Detection with Fluorescent Brightener 85

For researchers, scientists, and drug development professionals, the accurate and efficient detection of fungal organisms is paramount. This guide provides an objective comparison of Fluorescent Brightener 85 (FB 85) with other common fungal staining methods, supported by experimental data. Detailed protocols and visual workflows are included to facilitate practical application and understanding.

Fluorescent brighteners have emerged as valuable tools in mycology, offering significant advantages over traditional staining techniques. These compounds bind to chitin (B13524) and cellulose, components of the fungal cell wall, and emit fluorescence under ultraviolet light, making fungal elements stand out against a dark background. This guide focuses on Fluorescent Brightener 85 and its performance relative to established methods like Potassium Hydroxide (B78521) (KOH) and Calcofluor White (CFW).

Performance Comparison: Fluorescent Brightener 85 vs. Alternatives

The efficacy of various fungal detection methods can be quantitatively assessed by comparing their positive detection rates, sensitivity, and specificity in clinical samples. The following table summarizes key performance data from comparative studies.

Method	Positive Detection Rate (%)	Sensitivity (%)	Specificity (%)	Key Advantages	Key Disadvantages
Fluorescent Brightener 85 (FB 85)	61.8 - 88.9[1][2][3]	High (comparable to CFW)[2][3]	High (comparable to CFW)[2][3]	High positive rate, clear morphology, rapid results[1][2][3][4]	Requires a fluorescence microscope
Calcofluor White (CFW)	64.5[2][3]	83-90[5]	84-88[5]	Well-established, high sensitivity and specificity, rapid[2][3][5][6]	Requires a fluorescence microscope, potential for background fluorescence[7][8]
Potassium Hydroxide (KOH)	52 - 68.2[1][2][3][4]	80[5]	84[5]	Simple, inexpensive, clears background debris[9]	Lower positive detection rate, can be time-consuming, may damage fungal structures
Blankophor	Not explicitly compared with FB 85	100[5]	86[5]	Faster and more accurate than KOH and CFW in some studies[5]	Requires a fluorescence microscope
Lactophenol Cotton Blue (LPCB)	Not typically used for direct clinical samples	N/A	N/A	Good for morphological identification of cultured fungi[10]	Not ideal for direct clinical specimens, can be messy[10]

Note: Performance metrics can vary depending on the sample type and the specific study protocol.

Studies have shown that fluorescent methods, including FB 85 and CFW, generally exhibit higher positive detection rates compared to the traditional KOH method. For instance, in a study on suspected onychomycosis, FB 85 had a positive rate of 88.9% compared to 55.6% for KOH.[1] Another study on vulvovaginal candidiasis reported positive rates of 61.8% for FB 85, 64.5% for CFW, and 68.2% for KOH, with the culture method being the most sensitive at 77%.[2][3] However, the fluorescent methods were noted for making fungal structures easier to recognize.[2][3]

Experimental Protocol: Fungal Detection with Fluorescent Brightener 85

This protocol outlines a general procedure for staining clinical specimens with Fluorescent Brightener 85.

Materials:

• Microscope slides and coverslips

• Clinical specimen (e.g., skin scraping, nail clipping, vaginal secretion)

• Fluorescent Brightener 85 staining solution (e.g., 0.1% FB 85)

• 10% Potassium Hydroxide (KOH) solution (optional, for clearing debris)

• Pipettes

• Fluorescence microscope with a suitable filter set (excitation ~340-380 nm)

Procedure:

• Sample Preparation: Place a small amount of the clinical specimen onto a clean microscope slide. If the sample is dense with host tissue, such as skin or nail, a drop of 10% KOH can be added to clear the background. Let it sit for 5-10 minutes.

• Staining: Add one to two drops of the Fluorescent Brightener 85 staining solution to the specimen on the slide.

• Incubation: Gently mix the stain with the specimen using a pipette tip and cover with a coverslip. Allow the stain to incubate for 1-2 minutes at room temperature.

• Observation: Mount the slide on the fluorescence microscope. Using a UV or blue-violet excitation filter, examine the slide for the presence of fungal elements. Fungal hyphae, pseudohyphae, and yeasts will fluoresce brightly (typically blue or blue-green) against a dark background.[4]

• Analysis: Scan the slide at low power (10x or 20x) to locate potential fungal elements and then switch to high power (40x) for detailed morphological examination.

Visualizing the Process and Mechanism

To further clarify the experimental workflow and the underlying principle of action, the following diagrams are provided.

Fungal detection workflow using Fluorescent Brightener 85.

The effectiveness of Fluorescent Brightener 85 lies in its ability to bind to specific polysaccharides in the fungal cell wall.

Mechanism of Fluorescent Brightener 85 binding to fungal chitin.

References

• 1. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluating the accuracy and diagnostic value of CFW and a new fluorescent reagents, fluorescent brightener 85, for the diagnosis of vulvovaginal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 8. dalynn.com [dalynn.com]
• 9. seanschepers.com [seanschepers.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Stilbene-Based Fungal Stains for Research and Development

For researchers, scientists, and drug development professionals engaged in mycological studies, the selection of an appropriate fluorescent stain is a critical factor for accurate and reliable results. Stilbene-based stains, a class of fluorescent whitening agents, are widely utilized for the rapid visualization of fungal elements. This guide provides a comprehensive, data-driven comparison of common stilbene-based fungal stains, including the well-established Calcofluor White and its alternatives such as Blankophor, Solophenyl Flavine 7GFE 500, and Pontamine Fast Scarlet 4B. By presenting quantitative performance data, detailed experimental protocols, and visual representations of staining mechanisms and workflows, this guide aims to equip researchers with the necessary information to make an informed decision tailored to their specific experimental needs.

Performance Characteristics of Stilbene-Based Fungal Stains

Stilbene-based fluorescent stains operate on the principle of binding non-specifically to chitin (B13524) and cellulose, which are abundant polymers in fungal cell walls. This binding event induces a conformational change in the dye molecule, leading to a significant increase in its fluorescence quantum yield. When excited with ultraviolet (UV) or near-UV light, these stains emit a bright blue-white or blue-green fluorescence, allowing for clear visualization of fungal structures against a dark background. While the fundamental mechanism is similar across these dyes, variations in their chemical structures can influence key performance metrics such as sensitivity, specificity, photostability, and spectral properties.

A comparative analysis of the available data reveals distinct advantages and disadvantages for each stain, which are summarized in the table below.

Performance Metric	Calcofluor White	Blankophor	Solophenyl Flavine 7GFE 500	Pontamine Fast Scarlet 4B
Sensitivity	80%[1]	100% [1]	Not reported	Not reported
Specificity	84%[1]	86%[1]	Not reported	Not reported
Photostability	Prone to fading	Moderate	High ("does not fade quickly") [2][3][4]	High ("does not fade quickly") [2][3][4]
Excitation Max (nm)	~347	<400[5][6]	391	510[7]
Emission Max (nm)	~435	>420[5][6]	491	576[7]
Key Advantages	Widely used, well-established	High sensitivity	High photostability	High photostability, distinct spectral properties
Key Disadvantages	Lower sensitivity, less photostable	Less data on photostability	Less data on sensitivity/specificity	Less data on sensitivity/specificity

Experimental Protocols

Reproducible and reliable staining is contingent upon standardized experimental protocols. The following sections provide detailed methodologies for the use of each stilbene-based fungal stain.

Calcofluor White Staining Protocol

• Reagent Preparation:

  • Prepare a 0.1% (w/v) Calcofluor White stock solution in distilled water.

  • Prepare a 10% (w/v) potassium hydroxide (B78521) (KOH) solution.

• Staining Procedure:

  • Place a small amount of the specimen (e.g., fungal culture, tissue biopsy) on a clean microscope slide.

  • Add one drop of 10% KOH to the specimen to clear cellular debris.

  • Add one drop of 0.1% Calcofluor White solution to the specimen.

  • Gently mix the solutions with the specimen using a sterile applicator.

  • Place a coverslip over the mixture, avoiding air bubbles.

  • Incubate at room temperature for 1-5 minutes.

  • Observe under a fluorescence microscope using a UV filter set (e.g., excitation ~347 nm, emission ~435 nm).

Blankophor Staining Protocol

• Reagent Preparation:

  • Prepare a working solution of Blankophor (concentration may vary by manufacturer, typically 0.1-1 g/L in distilled water).

  • Prepare a 10% (w/v) potassium hydroxide (KOH) solution.

• Staining Procedure:

  • Place the specimen on a clean microscope slide.

  • Add one drop of 10% KOH.

  • Add one drop of the Blankophor working solution.

  • Mix gently and apply a coverslip.

  • Incubation is often immediate, but can be extended to 5 minutes for thicker specimens.

  • Examine under a fluorescence microscope with a filter set appropriate for excitation below 400 nm and emission above 420 nm.[5][6]

Solophenyl Flavine 7GFE 500 Staining Protocol

• Reagent Preparation:

  • Prepare a 0.1% (w/v) stock solution of Solophenyl Flavine 7GFE 500 in distilled water.

• Staining Procedure:

  • Mount the specimen on a microscope slide.

  • Add a drop of the Solophenyl Flavine 7GFE 500 solution.

  • Apply a coverslip.

  • Incubate for 5-10 minutes at room temperature.

  • Observe under a fluorescence microscope with an excitation wavelength of approximately 391 nm and an emission wavelength of approximately 491 nm.

Pontamine Fast Scarlet 4B Staining Protocol

• Reagent Preparation:

  • Prepare a 0.1% (w/v) stock solution of Pontamine Fast Scarlet 4B in distilled water.[8]

• Staining Procedure:

  • Place the specimen on a microscope slide.

  • Add a drop of the Pontamine Fast Scarlet 4B solution.[4]

  • Apply a coverslip.

  • Incubate for 5-10 minutes.[8]

  • Examine under a fluorescence microscope with an excitation wavelength of around 510 nm and an emission wavelength of around 576 nm.[7]

Visualizing the Process: Mechanism and Workflow

To further elucidate the application of these stains, the following diagrams, generated using the DOT language, illustrate the mechanism of action and a typical experimental workflow.

Mechanism of stilbene-based fungal stains.

A typical workflow for fungal staining.

Conclusion

The choice between Calcofluor White, Blankophor, Solophenyl Flavine 7GFE 500, and Pontamine Fast Scarlet 4B will ultimately depend on the specific requirements of the research application. For routine diagnostic purposes where high sensitivity is paramount, Blankophor appears to be a superior choice over the more traditional Calcofluor White. For applications requiring prolonged microscopic observation or time-lapse imaging, the enhanced photostability of Solophenyl Flavine 7GFE 500 and Pontamine Fast Scarlet 4B makes them highly attractive alternatives. Researchers should carefully consider the trade-offs between sensitivity, photostability, and the specific spectral characteristics of each dye to select the most appropriate tool for their mycological investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Two new fluorescent dyes applicable for visualization of fungal cell walls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Spectrum [Pontamine fast scarlet 4B] | AAT Bioquest [aatbio.com]
• 8. researchgate.net [researchgate.net]

Unveiling the Specificity of Fluorescent Brightener 85: A Comparative Guide to Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the precise binding characteristics of fluorescent probes is paramount. Fluorescent Brightener 85 (FB 85), a widely utilized compound for its fluorescent properties, is often employed in biological assays. This guide provides a comprehensive comparison of its cross-reactivity with various cell types, supported by experimental data and detailed protocols to aid in the accurate interpretation of research findings.

Fluorescent Brightener 85 and its close analog, Calcofluor White (CFW), are known for their high affinity for β-1,3 and β-1,4 polysaccharides, such as chitin (B13524) and cellulose (B213188).[1][2][3] This specificity makes them excellent probes for visualizing the cell walls of fungi, algae, and plants.[1][3] However, their interactions with other cell types, particularly mammalian and bacterial cells, are less straightforward and warrant careful consideration in experimental design.

Comparative Analysis of Binding and Staining Intensity

To provide a clear overview of Fluorescent Brightener 85's cross-reactivity, the following table summarizes its binding characteristics and relative staining intensity across different cell types based on available literature.

Cell Type	Primary Target	Relative Staining Intensity	Notes
Fungi (e.g., Candida albicans)	Chitin in the cell wall[3]	+++ (High)	Strong and specific fluorescence of the entire cell wall, including hyphae, conidia, and bud scars.[4][5]
Plants & Algae	Cellulose in the cell wall[1][3]	+++ (High)	Uniform and bright fluorescence of the cell wall.
Gram-Positive Bacteria	Peptidoglycan (potential for some interaction)	+ (Low to Moderate)	Staining is reported but appears to be less intense than in fungi. The exact binding target is not definitively established and may involve intracellular components.
Gram-Negative Bacteria	Outer membrane	- (Negligible)	The outer membrane of Gram-negative bacteria generally prevents the entry and binding of the dye.
Live Mammalian Cells	No specific target	- (Negligible)	Living mammalian cells, which lack a cell wall, do not typically show fluorescence when stained with Fluorescent Brightener 85.[6][7]
Dead Mammalian Cells	Nucleus	+ (Low)	The nuclei of dead or membrane-compromised mammalian cells can exhibit fluorescence.[6][7]

Experimental Evidence of Cross-Reactivity

Studies have demonstrated that while Fluorescent Brightener 85 is a robust stain for fungi and plants, its interaction with other cell types is limited and conditional.

Mammalian Cells: Research indicates that living mammalian cells, such as mouse fibroblasts and trout red blood cells, are not stained by Calcofluor White.[6][7] This lack of staining is attributed to the absence of a cell wall containing chitin or cellulose. However, in instances of cell death or compromised cell membranes, the dye can penetrate the cell and bind to nuclear components, resulting in a faint fluorescence of the nucleus.[6][7] This distinction between live and dead cell staining is a critical factor in assays involving mixed cell populations.

Bacterial Cells: The interaction of Fluorescent Brightener 85 with bacteria is more nuanced. Some reports suggest that it can stain Gram-positive bacteria, though the intensity is generally lower than that observed in fungi. The precise binding site in Gram-positive bacteria is not as well-defined as in fungi, with some evidence pointing towards potential interactions with peptidoglycan or even intracellular components. Conversely, Gram-negative bacteria, with their protective outer membrane, are generally not susceptible to staining by this dye.

Experimental Workflow for Assessing Cross-Reactivity

To enable researchers to validate the specificity of Fluorescent Brightener 85 in their own experimental systems, a generalized workflow for assessing cross-reactivity is provided below.

Figure 1. Experimental workflow for assessing the cross-reactivity of Fluorescent Brightener 85.

Detailed Experimental Protocol

The following protocol provides a detailed methodology for the comparative staining of different cell types with Fluorescent Brightener 85 (or Calcofluor White).

Materials:

• Fluorescent Brightener 85 stock solution (e.g., 1 mg/mL in sterile distilled water)

• Phosphate-buffered saline (PBS), pH 7.4

• 10% Potassium Hydroxide (KOH) (optional, for clearing clinical specimens)[8][9][10]

• Evans Blue counterstain (optional, 0.5 g/L)[11]

• Microscope slides and coverslips

• Fluorescence microscope with a UV excitation filter (approx. 340-380 nm) and an emission filter (approx. 420-480 nm)[1]

• Cultures of:

  • Fungus (e.g., Candida albicans or Saccharomyces cerevisiae)

  • Gram-positive bacterium (e.g., Bacillus subtilis)

  • Gram-negative bacterium (e.g., Escherichia coli)

  • Adherent mammalian cell line (e.g., HeLa or HEK293)

Procedure:

• Cell Preparation:

  • Fungi and Bacteria: Harvest cells from liquid culture or scrape from solid media and resuspend in PBS to a suitable density.

  • Mammalian Cells: Grow cells on glass coverslips until they reach the desired confluency. For a dead-cell control, treat a separate coverslip with 70% ethanol (B145695) for 10 minutes. Wash all coverslips with PBS.

• Staining:

  • Place a drop of the cell suspension or the coverslip with adherent cells on a microscope slide.

  • Add one drop of the Fluorescent Brightener 85 stock solution to the specimen. A final concentration of 10-100 µg/mL is typically effective.

  • (Optional) For dense specimens, a drop of 10% KOH can be added to clear the sample.[8][9][10]

  • (Optional) To reduce background fluorescence, a drop of Evans Blue can be used as a counterstain.[11]

  • Incubate for 1-5 minutes at room temperature in the dark.[9][10][11][12]

• Washing:

  • For cell suspensions, gently wash the cells by centrifugation and resuspension in fresh PBS to remove unbound dye.

  • For adherent cells on coverslips, gently wash the coverslip two to three times with PBS.

• Microscopy and Image Analysis:

  • Mount the specimen with a coverslip.

  • Observe the slide under a fluorescence microscope using a UV excitation filter.

  • Capture images using identical exposure settings for all samples to allow for direct comparison of fluorescence intensity.

  • Quantify the mean fluorescence intensity of the different cell types using image analysis software (e.g., ImageJ/Fiji).

Signaling Pathway and Binding Mechanism

The primary mechanism of action for Fluorescent Brightener 85 involves its interaction with polysaccharides. The dye molecules align with the parallel chains of cellulose or chitin and form hydrogen bonds, which restricts their rotational freedom and leads to a significant increase in fluorescence emission.

Figure 2. Simplified diagram of the binding mechanism of Fluorescent Brightener 85.

Conclusion

Fluorescent Brightener 85 is a highly effective and specific stain for organisms with cell walls rich in chitin and cellulose, such as fungi and plants. Its cross-reactivity with bacteria is limited and appears to be more pronounced with Gram-positive strains, although the interaction is less intense than with fungi. Crucially for many research applications, it does not stain living mammalian cells, providing a valuable tool for distinguishing fungal or plant cells from animal cells. However, researchers should be aware of the potential for nuclear staining in dead mammalian cells. By following standardized protocols and being mindful of these specificities, Fluorescent Brightener 85 can be a powerful and reliable tool in a wide range of biological and biomedical research settings.

References

• 1. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. calcofluor white stain: Topics by Science.gov [science.gov]
• 7. A new fluorescent test for cell vitality using calcofluor white M2R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. microbenotes.com [microbenotes.com]
• 9. dalynn.com [dalynn.com]
• 10. static.igem.org [static.igem.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Calcofluor white staining and fluorescent microscopy [bio-protocol.org]

A Comparative Guide to Positive and Negative Controls for Fluorescent Brightener 85 Staining

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of positive and negative controls for Fluorescent Brightener 85 (FB 85) staining, a common method for detecting fungi and other organisms with chitin (B13524) or cellulose (B213188) in their cell walls. Understanding and utilizing appropriate controls is paramount for generating reliable and interpretable experimental data.

Principle of Fluorescent Brightener 85 Staining

Fluorescent Brightener 85 is a fluorescent dye that belongs to the stilbene (B7821643) class of compounds. Its mechanism of action involves the absorption of ultraviolet (UV) light and the subsequent emission of visible blue light.[1] The dye has a high affinity for β-1,4- and β-1,3-linked polysaccharides, specifically chitin and cellulose, which are integral components of fungal cell walls.[1] This binding event leads to a significant increase in fluorescence, allowing for the visualization of fungal elements under a fluorescence microscope.

Comparison of Positive and Negative Controls

The selection of appropriate positive and negative controls is critical to validate the specificity of Fluorescent Brightener 85 staining and to avoid false-positive results.

• Positive Controls: These are samples known to contain the target structures (chitin or cellulose) and should exhibit strong fluorescence upon staining. Common positive controls include:

  • Fungi: Species such as Candida albicans are excellent positive controls due to the high chitin content in their cell walls.

  • Plant tissues/fibers: Cotton fibers, being almost pure cellulose, also serve as a reliable positive control.

• Negative Controls: These samples lack the target polysaccharides and should show minimal to no fluorescence. Key negative controls are:

  • Bacteria: Bacteria like Escherichia coli lack chitin and cellulose in their cell walls and are therefore ideal negative controls.

  • Unstained Samples: An unstained sample of the organism of interest is crucial to assess the level of natural autofluorescence, which could otherwise be misinterpreted as a positive signal.

Quantitative Data Summary

The following table summarizes the expected outcomes and provides a comparison of Fluorescent Brightener 85 staining on positive and negative control organisms. The data is based on established principles and published comparative studies.

Control Type	Organism Example	Target Molecule	Expected Staining Result with FB 85	Representative Fluorescence Intensity (Arbitrary Units)	Published Positive Detection Rate with FB 85
Positive Control	Candida albicans (Yeast)	Chitin	Bright blue fluorescence of cell wall	High (e.g., >1000)	88.9% in onychomycosis diagnosis[2]
Negative Control	Escherichia coli (Bacteria)	None	No significant fluorescence	Low / Background (e.g., <100)	Not applicable
Autofluorescence Control	Unstained Candida albicans	Chitin	Minimal to no fluorescence	Very Low / Baseline (e.g., <50)	Not applicable

Note: Representative Fluorescence Intensity values are illustrative and will vary depending on the microscope settings, stain concentration, and incubation time.

Experimental Protocols

Below are detailed methodologies for performing Fluorescent Brightener 85 staining with appropriate positive and negative controls.

Materials

• Fluorescent Brightener 85 (FB 85) stock solution (e.g., 1 mg/mL in sterile distilled water)

• Working solution of FB 85 (e.g., 0.1% in sterile distilled water or phosphate-buffered saline - PBS)

• 10% Potassium Hydroxide (B78521) (KOH) solution (optional, for clearing clinical specimens)

• Positive control: Culture of Candida albicans

• Negative control: Culture of Escherichia coli

• Microscope slides and coverslips

• Fluorescence microscope with a UV excitation filter (e.g., ~365 nm) and a blue emission filter (e.g., ~440 nm)

Staining Protocol

• Sample Preparation:

  • Positive Control (C. albicans): Place a drop of sterile water or PBS on a clean microscope slide. Aseptically transfer a small amount of C. albicans from a culture plate or liquid culture into the drop and mix gently.

  • Negative Control (E. coli): Repeat the same procedure as for the positive control, using a culture of E. coli.

  • Unstained Control: Prepare a slide with the organism of interest (e.g., C. albicans) in a drop of water or PBS without adding any stain.

• Fixation (Optional): Allow the smears to air dry. Heat-fix the slides by passing them through a flame two to three times. This step is optional but can help adhere the cells to the slide.

• Staining:

  • Add one drop of the 0.1% FB 85 working solution to the prepared smears of the positive and negative controls.

  • For certain clinical specimens, one drop of 10% KOH can be added along with the FB 85 to help dissolve host cells and debris.[3]

• Incubation:

  • Place a coverslip over the specimen.

  • Allow the stain to incubate for 1-5 minutes at room temperature.

• Microscopy:

  • Examine the slides under a fluorescence microscope using a UV excitation filter.

  • Observe the unstained control first to determine the level of autofluorescence.

  • Subsequently, observe the stained positive and negative control slides.

Visualizations

Mechanism of Action of Fluorescent Brightener 85

Caption: Mechanism of Fluorescent Brightener 85 binding and fluorescence.

Experimental Workflow for FB 85 Staining with Controls

Caption: Workflow including positive, negative, and unstained controls.

References

• 1. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Evaluating the Efficiency of Fluorescent Brightener 85 in Different Fungal Species: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the study of fungi, accurate and efficient visualization is paramount. Fluorescent brighteners have emerged as invaluable tools for this purpose, offering rapid and sensitive detection of fungal elements. This guide provides a comprehensive comparison of Fluorescent Brightener 85 (FB 85) with other commonly used fluorescent stains, supported by experimental data to aid in the selection of the most appropriate reagent for your research needs.

Mechanism of Action: Binding to the Fungal Cell Wall

Fluorescent brighteners, including Fluorescent Brightener 85, are primarily stilbene-based dyes that exhibit a high affinity for chitin (B13524) and cellulose, key polysaccharides in the fungal cell wall. The binding mechanism involves the intercalation of the brightener molecules with the β-1,4-linked N-acetylglucosamine units of chitin and β-1,3 and β-1,4-linked glucose units of cellulose. This non-covalent interaction, mediated by hydrogen bonds, induces a conformational change in the dye molecule, resulting in a significant enhancement of its fluorescence upon excitation with ultraviolet (UV) light. This specific binding to fungal cell wall components allows for clear visualization of fungal structures with high contrast against background material.

Caption: Binding of fluorescent brighteners to fungal cell wall polysaccharides.

Comparative Analysis of Staining Efficiency

The efficiency of a fluorescent brightener can be assessed by various parameters, including its ability to detect fungal elements in different samples (sensitivity and specificity), the intensity of the fluorescence signal, and its fungicidal or fungistatic properties.

Detection of Fungal Elements in Clinical Samples

The following table summarizes the performance of Fluorescent Brightener 85 and its alternatives in detecting fungi in clinical specimens. It is important to note that these data are compiled from different studies and direct head-to-head comparisons of all agents in a single study are not available.

Fluorescent Brightener	Comparison Agent	Sample Type	Sensitivity (%)	Specificity (%)	Reference
Fluorescent Brightener 85	10% KOH	Suspected Onychomycosis	88.9	-	[1]
Fluorescent Brightener 85	10% KOH	Suspected Superficial Fungal Infections	84.0	-	[2]
Blankophor	10% KOH	Skin and Nail Samples	100	86	[3][4]
Blankophor	Calcofluor White	Skin and Nail Samples	100 vs 83-90	86 vs 84-88	[3][4]
In-house fluorescent stain (Ranipal + Robin blue)	Conventional Calcofluor White	Dermatophytosis and Systemic Mycosis	100	93.3	[5]

Note: Sensitivity and specificity values are as reported in the cited studies. A direct comparison across all brighteners is not possible due to variations in study design and sample types.

Fluorescence Intensity

Fungicidal/Fungistatic Activity

Some fluorescent brighteners exhibit fungicidal or fungistatic properties, which can be relevant in certain experimental contexts.

Fluorescent Brightener	Fungal Species	Effect	Concentration	Reference
Blankophor	Dermatophytes	Growth-suppressive	10⁻³ to 10⁻² mol L⁻¹	[8]
Optical Brightener 220	Aspergillus fumigatus	Growth-suppressive (MIC₉₀)	1.17-1.46 mg mL⁻¹	[8]
Optical Brightener 220	Candida albicans	Growth-suppressive (MIC₉₀)	0.58-1.17 mg mL⁻¹	[8]
Optical Brightener 220	Trichophyton tonsurans	Growth-suppressive (MIC₉₀)	0.29 mg mL⁻¹	[8]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols for fungal staining with fluorescent brighteners, based on published methods.

General Staining Protocol for Fungal Cultures

This protocol is adapted for the staining of pure fungal cultures.

Caption: A generalized workflow for staining fungal cultures.

Materials:

• Microscope slides and coverslips

• Fungal culture

• Fluorescent brightener stock solution (e.g., 1% w/v in distilled water)

• Working solution (e.g., 0.1% w/v dilution of the stock solution)

• Distilled water

• Fluorescence microscope with a suitable filter set (e.g., excitation ~340-380 nm, emission >420 nm)

Procedure:

• Prepare a smear of the fungal culture on a clean microscope slide.

• Allow the smear to air dry completely.

• Gently pass the slide through a flame 2-3 times to heat-fix the sample.

• Apply a drop of the fluorescent brightener working solution to the smear, ensuring complete coverage.

• Incubate at room temperature for 1-5 minutes.

• (Optional) Gently rinse the slide with distilled water to remove excess stain.

• Mount a coverslip over the stained area.

• Observe under a fluorescence microscope using a UV excitation filter. Fungal elements will fluoresce brightly against a dark background.

Protocol for Staining Clinical Specimens (with KOH)

This protocol is suitable for direct examination of clinical samples like skin scrapings, nail clippings, or sputum, where clearing of host cellular debris is necessary.

Materials:

• Microscope slides and coverslips

• Clinical specimen

• Fluorescent brightener working solution containing 10% Potassium Hydroxide (B78521) (KOH) (e.g., 0.1% FB 85 in 10% KOH)

• Fluorescence microscope

Procedure:

• Place the clinical specimen on a clean microscope slide.

• Add one to two drops of the fluorescent brightener-KOH solution to the specimen.

• Place a coverslip over the specimen and gently press to flatten the sample.

• Allow the slide to sit at room temperature for 5-15 minutes to allow the KOH to clear the host cells and debris. The time may vary depending on the thickness of the specimen.

• Observe under a fluorescence microscope. Fungal hyphae and yeast cells will appear brightly fluorescent.

Conclusion

Fluorescent Brightener 85 is an effective and reliable stain for the visualization of a wide range of fungal species. Its performance in clinical samples demonstrates high sensitivity, often superior to traditional methods like KOH wet mounts. While direct comparative data against other fluorescent brighteners like Blankophor and Tinopal CBS-X is limited, the available evidence suggests that all are potent fungal stains. Tinopal CBS-X may offer more intense fluorescence, while Blankophor has shown excellent sensitivity and specificity in clinical diagnostics.

The choice of the optimal fluorescent brightener will depend on the specific requirements of the research, including the fungal species under investigation, the sample type, and the need for quantitative analysis or evaluation of fungicidal effects. The detailed protocols and comparative data presented in this guide provide a solid foundation for making an informed decision to enhance your mycological research.

References

• 1. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy of in-house fluorescent stain for fungus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Evaluating the application of a new patented fluorochrome, Fluorescent Brightener 85, for detecting cultured fungi and … [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Fungal Viability Assessment: Correlating Fluorescent Brightener 85 Staining with Fungal Viability

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fluorescent Brightener 85 (FB 85) with established methods for assessing fungal viability. We will delve into the experimental protocols, present comparative data, and explore the underlying principles of these techniques to aid in the selection of the most appropriate assay for your research needs.

Introduction to Fluorescent Brightener 85 in Fungal Staining

Fluorescent Brightener 85 is a fluorescent dye that exhibits a strong affinity for chitin (B13524), a key component of the fungal cell wall.[1] This property makes it an effective tool for the rapid visualization and identification of fungal elements in various samples.[1][2] While traditionally used for fungal detection, the staining pattern of chitin-binding dyes like FB 85 and the closely related Calcofluor White (CFW) can also provide insights into fungal viability. The principle lies in the differential permeability of viable and non-viable fungal cells. In living fungi with intact cell membranes, FB 85 primarily stains the cell wall. Conversely, in dead or membrane-compromised fungi, the dye can penetrate the cell and stain the cytoplasm and nucleus, resulting in a brighter and more diffuse fluorescence.

Comparison of Fungal Viability Staining Methods

Several methods are available for assessing fungal viability, each with its own advantages and limitations. This guide focuses on comparing FB 85 with three widely used assays: the metabolic-based MTT assay, the vital dye FUN-1, and the membrane integrity-based SYTO-9/Propidium Iodide (PI) stain.

Data Presentation: Quantitative Comparison of Viability Assays

The following table summarizes the performance of different viability staining methods as correlated with a standard viability assay (e.g., XTT assay or culture).

Viability Assay	Organism	Principle	Advantages	Limitations	Reported Correlation with Standard Assay
Fluorescent Brightener 85 / Calcofluor White	Various Fungi	Binds to chitin in the fungal cell wall. Differential staining patterns between live (cell wall) and dead (cytoplasm and nucleus) cells.	Rapid, simple, and cost-effective for presence/absence determination.[3] Can provide some indication of viability.	Limited quantitative data directly correlating staining patterns to viability. Potential for false positives/negatives.	Good correlation for detection; viability correlation requires further quantitative studies.[4]
MTT Assay	Aspergillus niger, Candida albicans	Enzymatic reduction of a tetrazolium salt by metabolically active cells to a colored formazan (B1609692) product.[5]	Quantitative, high-throughput, reflects metabolic activity.	Indirect measure of viability, can be affected by metabolic changes not related to cell death.[5]	Strong correlation with cell viability, but can overestimate viability compared to CFU counts under certain conditions.[5]
FUN-1	Aspergillus niger, Saccharomyces cerevisiae	Metabolically active cells process the dye into orange-red fluorescent intravacuolar structures; dead cells show diffuse green fluorescence.[5]	Distinguishes between metabolically active, inactive, and dead cells.	Can overestimate live cells in some filamentous fungi due to multiple intravacuolar structures.[5]	Statistically significant correlation with XTT assay, but can show different trends depending on the fungal species and morphology.[5]
SYTO-9 / Propidium Iodide (PI)	Aspergillus niger	SYTO-9 (green) stains all cells, while PI (red) only enters and stains cells with compromised membranes (dead).[5]	Reliable for quantifying live and dead cells based on membrane integrity. Optimal for filamentous fungi.[5]	Requires a fluorescence microscope with appropriate filters.	Found to be a more reliable method for A. niger biofilm viability assessment compared to FUN-1, with a strong correlation to the XTT assay.[5]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Fluorescent Brightener 85 Staining for Fungal Viability

This protocol is adapted from methods used for fungal detection and can be used to assess viability based on staining patterns.

• Sample Preparation: Prepare a suspension of fungal cells in an appropriate buffer (e.g., Phosphate Buffered Saline - PBS).

• Staining Solution: Prepare a 0.1% (w/v) solution of Fluorescent Brightener 85 in sterile distilled water. This may be used in conjunction with a 10% Potassium Hydroxide (B78521) (KOH) solution to clear the background in clinical samples.[1]

• Staining Procedure:

  • Place a drop of the fungal suspension on a clean microscope slide.

  • Add a drop of the FB 85 staining solution (and KOH if needed).

  • Place a coverslip over the mixture and incubate for 1-5 minutes at room temperature in the dark.

• Microscopy: Observe the slide using a fluorescence microscope with a UV excitation filter (around 340-380 nm).

• Interpretation:

  • Viable cells: Exhibit bright blue fluorescence confined to the cell wall.

  • Non-viable cells: Show brighter, more diffuse blue fluorescence throughout the cytoplasm and nucleus.

MTT Assay for Fungal Viability

• Preparation: Grow fungi in a 96-well plate to the desired density.

• MTT Solution: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

• Incubation: Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide) to each well and incubate for at least 15 minutes to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

FUN-1 Staining for Fungal Viability

• Fungal Suspension: Prepare a fungal cell suspension in a suitable buffer containing glucose (e.g., 10 mM HEPES, pH 7.2, with 2% glucose).

• Staining: Add FUN-1 stain to the cell suspension to a final concentration of 10 µM.

• Incubation: Incubate the suspension at 30°C for 30-60 minutes in the dark.

• Microscopy: Place a drop of the stained suspension on a microscope slide and observe using a fluorescence microscope with appropriate filters for green and red fluorescence.

• Interpretation:

  • Metabolically active cells: Display bright orange-red cylindrical structures within their vacuoles.

  • Metabolically inactive/compromised cells: Show diffuse green cytoplasmic fluorescence.

  • Dead cells: Exhibit bright, diffuse yellow-green fluorescence.[5]

SYTO-9 and Propidium Iodide (PI) Staining

• Dye Preparation: Prepare a working solution containing both SYTO-9 and Propidium Iodide at appropriate concentrations (e.g., from the LIVE/DEAD™ BacLight™ kit).

• Staining: Add the dye mixture to the fungal suspension and incubate for 15-30 minutes at room temperature in the dark.

• Microscopy: Mount the stained suspension on a slide and view with a fluorescence microscope equipped with filters for green (SYTO-9) and red (PI) fluorescence.

• Interpretation:

  • Live cells: With intact membranes, will fluoresce green.

  • Dead cells: With compromised membranes, will fluoresce red.[5]

Mandatory Visualization

Experimental Workflow for Comparing Fungal Viability Stains

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of a new fluorescent reagent, fluorescent brightener 85, for the diagnosis of suspected onychomycosis compared with potassium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative evaluation of staining efficacy of calcofluor white and acridine orange in detecting fungal elements in oral potentially malignant disorders and oral squamous cell carcinoma - A retrospective study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative evaluation of staining efficacy of calcofluor white and acridine orange for detection of Candida species using fluorescence microscopy - A prospective microbiological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of cell viability assessment and visualization of Aspergillus niger biofilm with two fluorescent probe staining methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorescent Probes for Chitin Staining: Alternatives to Fluorescent Brightener 85

For researchers, scientists, and drug development professionals engaged in the study of chitinous structures in fungi, insects, and other organisms, the selection of an appropriate fluorescent stain is critical for accurate visualization and quantification. While Fluorescent Brightener 85 has been a commonly used tool, a range of alternatives offers distinct advantages in terms of specificity, photostability, and ease of use. This guide provides a comprehensive comparison of key alternatives, supported by experimental data and detailed protocols to aid in the selection of the optimal probe for your research needs.

Performance Comparison of Chitin (B13524) Stains

The ideal chitin stain should exhibit high fluorescence quantum yield, excellent photostability, a high signal-to-noise ratio, and specificity to chitin. The following table summarizes the key performance characteristics of Fluorescent Brightener 85 and its alternatives.

Stain	Target	Excitation Max (nm)	Emission Max (nm)	Key Advantages	Limitations
Fluorescent Brightener 85	Chitin & Cellulose	~350	~430	Bright fluorescence	Binds to cellulose, lower photostability
Calcofluor White (FB 28)	Chitin & Cellulose	~355	~433	Widely available, bright fluorescence	Binds to cellulose, moderate photostability[1][2]
WGA-FITC	N-acetylglucosamine	~495	~515	High specificity for chitin[3]	Potential for non-specific binding in some tissues
Solophenyl Flavine 7GFE 500	Chitin & Cellulose	~391 / ~488 (laser)	~491 / Blue-Green	High photostability[1]	Also binds to cellulose
Pontamine Fast Scarlet 4B	Chitin & Cellulose	~543 (laser)	Yellow-Red	High photostability[1][4]	Also binds to cellulose
Blankophor	Chitin & Cellulose	UV	Blue	Reported high sensitivity and specificity[5]	Also binds to cellulose

In-Depth Look at the Alternatives

Calcofluor White (Fluorescent Brightener 28)

Calcofluor White is a widely adopted alternative to Fluorescent Brightener 85, functioning similarly by binding to β-1,4- and β-1,3-glucans, which are present in both chitin and cellulose[6]. Its intense blue fluorescence under UV excitation makes it a robust tool for general screening of fungal elements and insect cuticles[7]. However, its lack of specificity for chitin alone necessitates careful interpretation of results, especially in plant-associated studies. While effective, it is known to be susceptible to photobleaching under prolonged illumination[1][2].

Wheat Germ Agglutinin (WGA) Conjugates

For applications requiring high specificity, Wheat Germ Agglutinin (WGA) conjugated to a fluorophore, such as Fluorescein isothiocyanate (FITC), is an excellent choice. WGA is a lectin that specifically binds to N-acetylglucosamine residues, the monomeric unit of chitin[3]. This specificity allows for more precise localization of chitinous structures. WGA-FITC has been successfully used to detect chitin in a variety of organisms, including insects and fungi[3][8].

Solophenyl Flavine 7GFE 500 and Pontamine Fast Scarlet 4B

Recent studies have highlighted Solophenyl Flavine 7GFE 500 and Pontamine Fast Scarlet 4B as promising alternatives with superior photostability compared to Calcofluor White[1][4]. This increased resistance to fading makes them particularly suitable for time-lapse microscopy and other applications requiring extended imaging periods. Solophenyl Flavine fluoresces in the blue-to-green range, while Pontamine Fast Scarlet emits in the yellow-to-red spectrum, offering flexibility in multi-labeling experiments[1][4]. Like the fluorescent brighteners, they also bind to cellulose.

Blankophor

Blankophor is another fluorescent brightener that has demonstrated high sensitivity and specificity for the detection of fungal elements in clinical specimens, in some cases outperforming Calcofluor White[5][9]. Its rapid and simple staining procedure makes it a valuable tool for high-throughput screening applications.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are representative protocols for the key chitin stains discussed.

Protocol 1: Chitin Staining with Calcofluor White (Fungal Mycelia)

Materials:

• Calcofluor White stock solution (1 mg/mL in distilled water)

• Phosphate-buffered saline (PBS), pH 7.4

• Fungal mycelia grown on a glass slide or coverslip

• Microscope slides and coverslips

• Fluorescence microscope with a UV filter set (e.g., excitation ~365 nm, emission ~440 nm)

Procedure:

• Gently wash the fungal mycelia with PBS to remove any media components.

• Fix the mycelia with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash the fixed mycelia three times with PBS for 5 minutes each.

• Prepare a working solution of Calcofluor White by diluting the stock solution 1:10 in PBS (final concentration 100 µg/mL).

• Incubate the mycelia in the Calcofluor White working solution for 10 minutes at room temperature in the dark.

• Wash the stained mycelia three times with PBS for 5 minutes each to remove excess stain.

• Mount the sample in a drop of PBS on a microscope slide and cover with a coverslip.

• Visualize the stained chitin under a fluorescence microscope. Chitin-rich structures will fluoresce brightly in blue-white.

Protocol 2: Chitin Staining with WGA-FITC (Insect Cuticle)

Materials:

• WGA-FITC conjugate (1 mg/mL stock solution in PBS)

• Phosphate-buffered saline (PBS), pH 7.4

• Insect tissue sections or whole-mount preparations

• Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

• Blocking buffer (e.g., PBS with 1% Bovine Serum Albumin)

• Microscope slides and coverslips

• Fluorescence microscope with a blue filter set (e.g., excitation ~490 nm, emission ~525 nm)

Procedure:

• Fix the insect tissue as required for your experimental setup (e.g., 4% paraformaldehyde).

• Wash the tissue three times with PBS for 10 minutes each.

• If necessary, permeabilize the tissue with permeabilization buffer for 15 minutes at room temperature.

• Wash the tissue three times with PBS for 5 minutes each.

• Block non-specific binding by incubating the tissue in blocking buffer for 30 minutes at room temperature.

• Prepare a working solution of WGA-FITC by diluting the stock solution to 5-20 µg/mL in blocking buffer.

• Incubate the tissue in the WGA-FITC working solution for 1 hour at room temperature in the dark.

• Wash the tissue three times with PBS for 10 minutes each to remove unbound conjugate.

• Mount the sample in an appropriate mounting medium on a microscope slide.

• Visualize the stained chitin under a fluorescence microscope. Chitin-containing structures will show green fluorescence.

Protocol 3: Chitin Staining with Solophenyl Flavine 7GFE 500 (Fungal Cell Walls)

Materials:

• Solophenyl Flavine 7GFE 500 stock solution (0.1% w/v in distilled water)[4]

• Distilled water

• Fungal culture

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets (e.g., for blue-green emission)[1]

Procedure:

• Place a small amount of the fungal culture in a drop of distilled water on a microscope slide.

• Add a drop of the 0.1% Solophenyl Flavine 7GFE 500 stock solution to the fungal suspension.

• Gently mix and cover with a coverslip.

• Allow the stain to incubate for 5-10 minutes at room temperature.

• Observe the stained fungal cell walls under a fluorescence microscope.

Experimental Workflow and Signaling Pathway Visualization

To illustrate the general workflow of a chitin staining experiment and the underlying principle of fluorescent detection, the following diagrams are provided.

References

• 1. Two new fluorescent dyes applicable for visualization of fungal cell walls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Determination of Chitin Content in Insects: An Alternate Method Based on Calcofluor Staining [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fluorescent Microscopy-Based Detection of Chitin in Intact Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence and Biochemical Assessment of the Chitin and Chitosan Content of Cryptococcus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Fluorescent Brightener 85: A Guide for Laboratory Professionals

Ensuring laboratory safety and regulatory compliance is paramount when handling and disposing of chemical substances. This guide provides essential, step-by-step procedures for the proper disposal of Fluorescent Brightener 85, designed for researchers, scientists, and drug development professionals.

While Fluorescent Brightener 85 is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is imperative to follow standard laboratory chemical waste protocols to ensure a safe and compliant disposal process.[1][2][3] Improper disposal of laboratory chemicals, even those not officially designated as hazardous, can pose risks to the environment and public health.[4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn and safety measures are in place.

Precaution Category	Specific Recommendations	Source
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields.	[1]
Skin Protection	Wear impervious, chemical-resistant gloves and clothing.	[1][5]
Respiratory Protection	Use a full-face respirator if exposure limits are exceeded or irritation occurs.	[1]
Ventilation	Handle in a well-ventilated area, preferably within a fume hood.	[1][5]
Accidental Release	In case of a spill, avoid dust formation. Collect the material and arrange for disposal. Prevent spillage from entering drains.	[1][5]

Step-by-Step Disposal Procedure

Adherence to a structured disposal plan is critical for laboratory safety and environmental responsibility. The following procedure outlines the recommended steps for disposing of Fluorescent Brightener 85.

Step 1: Waste Identification and Collection

• Treat all unwanted Fluorescent Brightener 85, including residues and contaminated materials, as chemical waste.

• Collect the waste in a designated, chemically compatible container that is in good condition and has a secure, leak-proof closure.[4]

Step 2: Labeling

• As soon as waste is added, label the container clearly with "Hazardous Waste" (or as per your institution's guidelines) and the full chemical name: "Fluorescent Brightener 85".[6]

• Include the contact information of the principal investigator or responsible personnel.[6]

Step 3: Segregation and Storage

• Store the waste container in a designated, well-ventilated satellite accumulation area within the laboratory.[4][7]

• Ensure the container is kept closed except when adding waste.[6]

• Do not mix Fluorescent Brightener 85 with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Step 4: Arrange for Disposal

• Contact your institution's EHS or equivalent department to schedule a pickup for the chemical waste.

• Do not dispose of Fluorescent Brightener 85 down the drain or in regular solid waste.[4][6] Evaporation is not an acceptable method of disposal.[6]

Step 5: Decontamination of Empty Containers

• For empty containers that held Fluorescent Brightener 85, triple rinse them with a suitable solvent.[6]

• The rinsate should be collected and disposed of as chemical waste.

• After thorough decontamination, deface the original label and dispose of the container as regular trash, or as directed by your EHS department.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Fluorescent Brightener 85 in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. danielshealth.com [danielshealth.com]
• 5. lookchem.com [lookchem.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. epa.gov [epa.gov]

Personal protective equipment for handling Fluorescent Brightener 85

For laboratory personnel, including researchers, scientists, and drug development professionals, the safe handling and disposal of chemicals is paramount. This document provides immediate, essential safety and logistical information for Fluorescent Brightener 85, ensuring operational safety and proper disposal.

Personal Protective Equipment (PPE)

The following table summarizes the recommended Personal Protective Equipment (PPE) for handling Fluorescent Brightener 85. Adherence to these guidelines is critical to minimize exposure and ensure personal safety.

Operation	Eye/Face Protection	Skin Protection	Respiratory Protection
Weighing and Preparing Solutions	Tightly fitting safety goggles with side-shields.[1]	Impervious clothing, such as a lab coat. Chemical-resistant gloves (e.g., nitrile).[2]	Use in a well-ventilated area or under a chemical fume hood to avoid dust formation.[2] If ventilation is inadequate, a full-face respirator is recommended.[1]
Handling Solutions	Tightly fitting safety goggles.[1]	Lab coat and chemical-resistant gloves.[2]	Not generally required if handled in a well-ventilated area.
Cleaning Spills	Chemical splash goggles and a face shield.	Fire/flame resistant and impervious clothing. Chemical-resistant gloves and HAZ-MAT boots.[1][3]	A full-face respirator should be used if dust is generated or exposure limits are exceeded.[1]
Disposal of Waste	Tightly fitting safety goggles.[1]	Lab coat and chemical-resistant gloves.[2]	Not generally required if handling closed containers in a well-ventilated area.

Experimental Protocols: Safe Handling and Disposal

1. Engineering Controls:

• Always work in a well-ventilated area.[2]

• Use a chemical fume hood when weighing the powder or preparing stock solutions to minimize inhalation of dust.[4]

2. Safe Handling Procedures:

• Avoid Contact: Prevent contact with skin and eyes.[2]

• Avoid Dust Formation: Minimize the generation of dust during handling.[2]

• Personal Hygiene: Wash hands thoroughly after handling the chemical. Do not eat, drink, or smoke in the laboratory.[3][4]

• Grounding: For bulk transfers, ground and bond containers and receiving equipment to prevent static electricity build-up.[5]

3. First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids apart. Consult a physician.

• In case of skin contact: Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.

• If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician immediately.

4. Spill Response:

• Evacuate: Evacuate personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[2]

• Clean-up: Wear appropriate PPE. For dry spills, carefully sweep or scoop up the material and place it into a suitable, closed container for disposal. Avoid creating dust.[2] For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a designated chemical waste container.

• Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and water.

5. Disposal Plan:

• Waste Classification: Classify waste containing Fluorescent Brightener 85 as chemical waste.

• Containerization: Collect waste in a designated, properly labeled, and sealed container. Ensure the container is compatible with the waste.

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Professional Disposal: Arrange for the disposal of chemical waste through a licensed and certified hazardous waste disposal company. Adhere to all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in regular trash.[1][5]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical waste.

Workflow for Safe Handling of Fluorescent Brightener 85

Caption: Workflow for the safe handling and disposal of Fluorescent Brightener 85.

References

• 1. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. artsci.usu.edu [artsci.usu.edu]
• 4. fishersci.ca [fishersci.ca]
• 5. chemos.de [chemos.de]